(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

• CAS: 70526-06-6

Core Science & Biosynthesis

1H NMR and 13C NMR data for (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

Introduction

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is an enamine derivative characterized by a Z-configured carbon-carbon double bond, an ethyl ester moiety, and a pyrrolidine ring. This structure presents a unique electronic environment, making Nuclear Magnetic Resonance (NMR) spectroscopy an indispensable tool for its definitive structural elucidation and purity assessment. As a cornerstone technique in modern organic chemistry, NMR provides unparalleled insight into the molecular framework by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13).

This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive analysis of the expected ¹H and ¹³C NMR spectra of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate. It moves beyond simple data reporting to explain the causal relationships between the molecule's structure and its spectral features, outlines a robust experimental protocol, and demonstrates how multi-dimensional NMR techniques like DEPT provide a self-validating system for structural confirmation.

Experimental Protocol: A Foundation of Trustworthiness

The acquisition of high-quality, reproducible NMR data is critically dependent on meticulous sample preparation. The following protocol is designed to ensure spectral integrity by minimizing artifacts and maximizing resolution and signal-to-noise.

Step-by-Step NMR Sample Preparation

• Solvent Selection: The choice of solvent is paramount. A deuterated solvent is required to avoid overwhelming the spectrum with proton signals from the solvent itself and to provide a deuterium signal for the spectrometer's lock system, which stabilizes the magnetic field.[1][2][3] Chloroform-d (CDCl₃) is a common and appropriate choice for this non-polar to moderately polar compound. The chemical shifts of residual protons in the solvent (e.g., CHCl₃ at δ 7.26 ppm) can serve as a secondary internal reference.[4]

• Analyte Concentration: For a standard ¹H NMR spectrum, a concentration of 5-25 mg of the analyte dissolved in 0.6-0.7 mL of deuterated solvent is typically sufficient.[4] For the less sensitive ¹³C NMR, a more concentrated sample (≥20 mg) is preferable to reduce acquisition time. It is crucial to ensure the sample is fully dissolved to prevent magnetic field inhomogeneities that degrade spectral resolution.[5]

• Sample Preparation and Transfer:

  • Accurately weigh the desired amount of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate into a clean, dry vial.

  • Add the appropriate volume (0.6-0.7 mL) of CDCl₃ using a glass pipette.

  • Gently agitate the vial until the solid is completely dissolved. If any particulate matter remains, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube. This step is critical as suspended solids will disrupt the magnetic field homogeneity, leading to poor shimming and broadened spectral lines.[5]

• NMR Tube and Labeling: Use a clean, high-quality 5 mm NMR tube to avoid contaminants and ensure consistent tube geometry.[2][4] The optimal sample height for most spectrometers is around 4-5 cm (approx. 0.55-0.7 mL).[2][3] After filling, cap the tube securely and label it clearly.

Experimental Workflow Diagram

The following diagram illustrates the logical flow from sample preparation to data analysis, forming a self-validating experimental loop.

Caption: Workflow for NMR spectroscopic analysis.

¹H NMR Spectral Analysis: Probing the Proton Environment

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), their relative numbers (integration), and the connectivity of neighboring protons (spin-spin coupling).

Predicted Signals for (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate:

The structure contains 5 unique proton environments, leading to 5 distinct signals in the ¹H NMR spectrum.

Label	Assignment	Expected δ (ppm)	Multiplicity	Integration	Rationale
a	=CH-	~4.5 - 5.0	Singlet (s)	1H	Olefinic proton deshielded by the C=C bond and the adjacent ester group. In enamines, this proton is typically upfield compared to a standard α,β-unsaturated ester due to electron donation from the nitrogen.
b	=C-CH₃	~2.0 - 2.4	Singlet (s)	3H	Vinylic methyl group. Appears as a singlet as there are no protons on the adjacent carbon within 3 bonds to couple with.
c	-O-CH₂ -CH₃	~4.0 - 4.2	Quartet (q)	2H	Methylene protons of the ethyl ester, deshielded by the adjacent oxygen atom. Split into a quartet by the three neighboring methyl protons (n+1 = 3+1 = 4).
d	-O-CH₂-CH₃	~1.2 - 1.4	Triplet (t)	3H	Methyl protons of the ethyl ester. Split into a triplet by the two neighboring methylene protons (n+1 = 2+1 = 3).
e	N-(CH₂ )₂-	~3.0 - 3.4	Triplet (t)	4H	The two methylene groups of the pyrrolidine ring adjacent to the nitrogen are deshielded by the nitrogen. They appear as a single signal due to symmetry and are split by the other pyrrolidine protons.
f	-CH₂ -CH₂-N	~1.8 - 2.0	Quintet (p)	4H	The two methylene groups β to the nitrogen are less deshielded. They are split by the four protons on the two adjacent carbons.

Note: Solvent choice can influence chemical shifts. The interactions between the solvent and solute play a part in the precise chemical shift values observed.[6][7][8]

Spin-Spin Coupling Network

The connectivity between protons can be visualized. Protons that are separated by three bonds (vicinal coupling) will split each other's signals.

Caption: ¹H-¹H spin-spin coupling diagram.

¹³C NMR and DEPT Analysis: The Carbon Skeleton

The broadband proton-decoupled ¹³C NMR spectrum reveals each unique carbon atom in the molecule as a single line. To determine the number of attached protons for each carbon signal (CH₃, CH₂, CH, or C), Distortionless Enhancement by Polarization Transfer (DEPT) experiments are essential.

Predicted Signals for (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate:

The molecule has 8 unique carbon environments.

Label	Assignment	Expected δ (ppm)	DEPT-90	DEPT-135	Rationale
1	C =O	~165 - 170	No Peak	No Peak	Carbonyl carbon of the ester group, highly deshielded. Quaternary (C).
2	=C H-	~85 - 95	Positive	Positive	Olefinic carbon bonded to a proton. Significantly shielded by the strong electron-donating effect of the pyrrolidine nitrogen. Methine (CH).
3	=C (N)-	~155 - 160	No Peak	No Peak	Olefinic carbon bonded to the nitrogen. Strongly deshielded by the nitrogen and part of the double bond. Quaternary (C).
4	=C-C H₃	~15 - 20	No Peak	Positive	Vinylic methyl carbon. Methyl (CH₃).
5	-O-C H₂-	~58 - 62	No Peak	Negative	Methylene carbon of the ethyl ester, deshielded by the oxygen. Methylene (CH₂).
6	-CH₂-C H₃	~14 - 16	No Peak	Positive	Methyl carbon of the ethyl ester. Methyl (CH₃).
7	N-(C H₂)₂-	~45 - 50	No Peak	Negative	Pyrrolidine carbons adjacent to the nitrogen, deshielded. Methylene (CH₂).
8	-C H₂-CH₂-N	~24 - 28	No Peak	Negative	Pyrrolidine carbons β to the nitrogen. Methylene (CH₂).

The Power of DEPT Spectroscopy

DEPT spectroscopy is a series of experiments that differentiate carbon signals based on the number of attached protons.[9][10]

• Standard ¹³C Spectrum: Shows all 8 carbon signals.

• DEPT-90 Spectrum: Shows only signals from CH carbons. In this case, only carbon #2 (=C H-) would appear as a positive peak.[11][12]

• DEPT-135 Spectrum: Shows CH and CH₃ carbons as positive peaks, and CH₂ carbons as negative (inverted) peaks. Quaternary carbons (like the C=O and =C(N)-) are absent.[11][12]

  • Positive Peaks: Carbons #2, #4, #6.

  • Negative Peaks: Carbons #5, #7, #8.

By combining the information from these three spectra, an unambiguous assignment of each carbon's multiplicity can be achieved, providing a powerful cross-validation of the molecular structure.[9][12]

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra, augmented by DEPT experiments, provides a robust and self-validating method for the structural confirmation of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate. The predicted chemical shifts, integration values, and coupling patterns in the ¹H spectrum, combined with the precise carbon count and multiplicity determination from the ¹³C and DEPT spectra, must all align to provide unequivocal proof of the structure. This multi-faceted approach exemplifies the power of modern NMR spectroscopy in chemical research, ensuring the highest degree of scientific integrity and trustworthiness in molecular characterization.

References

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Physical and chemical properties of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Foreword

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a fascinating molecule that sits at the intersection of classic organic synthesis and modern medicinal chemistry. As a β-enamino ester, it belongs to a class of compounds renowned for their versatility as synthetic intermediates.[1] The presence of the pyrrolidine ring, a privileged scaffold in numerous biologically active compounds, further enhances its potential in the development of novel therapeutics.[2] This guide provides a comprehensive overview of the physical and chemical properties of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, intended to serve as a vital resource for researchers engaged in its synthesis, characterization, and application.

Molecular Identity and Physicochemical Properties

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is an organic compound featuring a Z-configured double bond, an ethyl ester functional group, and a pyrrolidine moiety. This unique combination of structural features dictates its physical and chemical behavior.

Identifiers and Molecular Structure

Identifier	Value
IUPAC Name	ethyl (Z)-3-(pyrrolidin-1-yl)but-2-enoate[][4]
CAS Number	70526-06-6[][5][6][7]
Molecular Formula	C₁₀H₁₇NO₂[]
Molecular Weight	183.25 g/mol []
Chemical Structure

Physical Properties

Experimentally determined physical properties for the (Z)-isomer are not extensively reported in the literature. However, based on data for the corresponding (E)-isomer and related compounds, the following properties can be inferred:

Property	Value/Description	Source
Physical State	Expected to be a liquid at room temperature.	[8]
Appearance	Likely a colorless to pale yellow liquid.	[8]
Boiling Point	Estimated to be similar to the (E)-isomer, which is 263.1 ± 19.0 °C at 760 mmHg. Can be purified by vacuum distillation.	[8]
Solubility	Expected to be soluble in common organic solvents.	[8]

Synthesis and Reactivity

The synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a classic example of enamine formation from a β-keto ester and a secondary amine. This transformation is a cornerstone of organic synthesis, providing a versatile route to functionalized carbonyl compounds.

Synthetic Pathway

The most direct route to (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate involves the condensation reaction between ethyl acetoacetate and pyrrolidine. This reaction typically proceeds via an acid-catalyzed addition of the amine to the ketone carbonyl, followed by dehydration to form the enamine.

Caption: General synthetic scheme for the formation of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

Experimental Protocol: A Representative Synthesis

Materials:

• Ethyl acetoacetate

• Pyrrolidine

• Toluene (or another suitable solvent)

• p-Toluenesulfonic acid (catalytic amount)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add ethyl acetoacetate (1.0 eq), pyrrolidine (1.0 eq), and a suitable solvent such as toluene.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the reaction mixture to reflux and monitor the removal of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, or the reaction is deemed complete by TLC or GC-MS analysis, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation to yield the desired (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

Rationale: The use of a Dean-Stark apparatus is crucial for driving the equilibrium of the reaction towards the product by removing the water byproduct. An acid catalyst is often employed to protonate the carbonyl oxygen of the ethyl acetoacetate, thereby increasing its electrophilicity and facilitating the nucleophilic attack by the pyrrolidine.

Chemical Reactivity

As an enamine, the β-carbon of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is nucleophilic due to the delocalization of the nitrogen lone pair into the double bond. This makes it a valuable intermediate for various carbon-carbon bond-forming reactions.

Caption: General reactivity of enamines in electrophilic substitution reactions.

Spectroscopic Characterization

While specific experimental spectra for (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate are not widely published, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.[10][11]

¹H NMR Spectroscopy (Predicted)

• Ethyl Group: A triplet corresponding to the methyl protons (-CH₃) and a quartet for the methylene protons (-OCH₂-).

• Vinyl Proton: A singlet for the proton at the α-position to the ester.

• Methyl Group on Double Bond: A singlet for the methyl protons attached to the β-carbon of the double bond.

• Pyrrolidine Ring: Two multiplets corresponding to the methylene protons of the pyrrolidine ring. The protons closer to the nitrogen will be deshielded and appear further downfield.

¹³C NMR Spectroscopy (Predicted)

• Ester Carbonyl: A signal in the downfield region, characteristic of a carbonyl carbon.

• Olefinic Carbons: Two signals for the carbons of the C=C double bond. The carbon bearing the nitrogen atom will be significantly downfield due to the electron-donating effect of the nitrogen.

• Ethyl Group: Two signals for the methylene and methyl carbons.

• Methyl Group on Double Bond: A signal for the methyl carbon.

• Pyrrolidine Ring: Two signals for the methylene carbons of the pyrrolidine ring.

Infrared (IR) Spectroscopy (Predicted)

• C=O Stretch (Ester): A strong absorption band around 1700-1730 cm⁻¹.

• C=C Stretch (Enamine): A strong absorption band around 1600-1650 cm⁻¹, characteristic of a conjugated double bond.

• C-N Stretch: An absorption band in the region of 1250-1350 cm⁻¹.

• C-H Stretches: Absorption bands for sp³ and sp² hybridized C-H bonds.

Mass Spectrometry (MS) (Predicted)

The electron ionization mass spectrum is expected to show the molecular ion peak (M⁺) at m/z = 183. Key fragmentation patterns would likely involve the loss of the ethoxy group from the ester, fragmentation of the pyrrolidine ring, and cleavage of the butenoate chain.

Applications in Drug Discovery and Development

β-Enamino esters are versatile building blocks in medicinal chemistry, serving as precursors for a wide array of heterocyclic compounds with diverse biological activities.[1] The pyrrolidine ring is a common motif in many FDA-approved drugs and natural products, valued for its ability to introduce stereochemistry and favorable pharmacokinetic properties.[2]

While specific biological activities for (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate have not been extensively reported, its structural features suggest potential for exploration in several therapeutic areas:

• Synthesis of Heterocycles: It can serve as a key intermediate in the synthesis of more complex heterocyclic systems, such as pyridines and pyrimidines, which are prevalent in drug molecules.

• Enzyme Inhibition: The enamine and ester functionalities could potentially interact with the active sites of various enzymes.

• Scaffold for Library Synthesis: This compound is an ideal starting point for the creation of compound libraries for high-throughput screening in drug discovery campaigns.

The exploration of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate and its derivatives represents a promising avenue for the discovery of new chemical entities with therapeutic potential.

References

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• 4. (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate 95.00% | CAS: 2723-42-4 | AChemBlock [achemblock.com]
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An In-Depth Technical Guide to (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (CAS Number: 70526-06-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, registered under CAS number 70526-06-6, is a functionalized enamine that serves as a versatile synthetic intermediate in organic chemistry.[] Its structure, featuring a Z-configured amino ester conjugated with a pyrrolidine moiety, makes it an electron-rich system with significant potential for mechanistic and structural applications.[] This guide provides a comprehensive overview of its chemical and physical properties, a detailed examination of its synthesis and reactivity, its applications in synthetic chemistry and drug discovery, and essential safety and handling information. The pyrrolidine ring is a prevalent scaffold in numerous FDA-approved drugs, highlighting the importance of pyrrolidine-containing building blocks in medicinal chemistry.[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is presented in the table below. These properties are crucial for its handling, purification, and use in chemical reactions.

Property	Value	Source(s)
CAS Number	70526-06-6	[]
Molecular Formula	C₁₀H₁₇NO₂	[]
Molecular Weight	183.25 g/mol	[]
IUPAC Name	ethyl (2Z)-3-(pyrrolidin-1-yl)but-2-enoate	[]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	Predicted: 263.1 ± 19.0 °C at 760 mmHg	N/A
Density	Predicted: 1.036 ± 0.06 g/cm³	N/A
Storage Temperature	2-8°C	N/A

Synthesis and Mechanism

The synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a classic example of enamine formation from a β-keto ester and a secondary amine.[5][6] The most common and general method for synthesizing enamines is the condensation of a ketone or aldehyde with a secondary amine.[5] In this case, ethyl acetoacetate serves as the β-keto ester and pyrrolidine as the secondary amine.

The reaction proceeds via an acid-catalyzed condensation-elimination mechanism. The efficiency of the reaction is largely dependent on the effective removal of water, which drives the equilibrium towards the enamine product.[5][6]

A plausible synthetic protocol is as follows:

Experimental Protocol: Synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add ethyl acetoacetate (1.0 equivalent) and pyrrolidine (1.1 equivalents) in a suitable solvent such as toluene.

• Catalyst Addition: Add a catalytic amount of a weak acid, such as p-toluenesulfonic acid or acetic acid.

• Reaction Execution: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting materials are consumed.

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to yield the desired (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

The stereoselectivity of the reaction, favoring the (Z)-isomer, is often influenced by the formation of an intramolecular hydrogen bond between the N-H proton of the intermediate iminium ion and the ester carbonyl group, which directs the proton abstraction to form the Z-alkene.

Below is a diagram illustrating the general mechanism of enamine formation.

Caption: General mechanism for the formation of an enamine from a ketone and a secondary amine.

Mechanism of Action and Reactivity

The reactivity of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is characteristic of enamines, which serve as potent nucleophiles. The nitrogen atom's lone pair of electrons delocalizes into the carbon-carbon double bond, creating a high electron density at the α-carbon (the carbon atom adjacent to the double bond and the ester group). This makes the α-carbon nucleophilic and susceptible to attack by various electrophiles.

This nucleophilic character is the cornerstone of enamine chemistry, famously exploited in the Stork enamine alkylation and acylation reactions.[7] (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate can, therefore, be employed in a variety of C-C bond-forming reactions.

The general reactivity workflow is depicted below:

Caption: Reactivity workflow of an enamine with an electrophile followed by hydrolysis.

Applications in Research and Drug Development

Functionalized enamines like (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate are valuable building blocks in organic synthesis, particularly in the construction of complex molecules and heterocyclic systems.[8][9] The pyrrolidine moiety is a common structural motif in many biologically active compounds and approved pharmaceuticals, making this compound a relevant starting material for drug discovery programs.[2][10][11]

1. Synthesis of Heterocyclic Compounds:

The enamine functionality can participate in cyclization reactions to form a variety of nitrogen-containing heterocycles, which are core structures in many pharmaceuticals.[9] For instance, it can react with appropriate reagents to form pyridines, pyrimidines, or other fused heterocyclic systems.

2. Carbon-Carbon Bond Formation:

As a surrogate for an enolate, (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate can be used in various C-C bond-forming reactions, including:

• Alkylation: Reaction with alkyl halides to introduce alkyl groups at the α-position.[7]

• Acylation: Reaction with acyl halides or anhydrides to synthesize 1,3-dicarbonyl compounds.

• Michael Addition: Conjugate addition to α,β-unsaturated carbonyl compounds.[7]

These reactions provide access to a wide range of functionalized molecules that can be further elaborated into drug candidates.

3. Medicinal Chemistry and Drug Discovery:

The pyrrolidine ring system is known to impart favorable pharmacokinetic properties to drug molecules, such as improved aqueous solubility and the ability to form hydrogen bonds with biological targets.[3] The incorporation of the (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate scaffold into novel molecular entities can be a strategic approach in the design of new therapeutic agents. Enaminones, a related class of compounds, have shown a range of biological activities, including anticonvulsant and anti-inflammatory properties, suggesting the potential for this structural motif in medicinal chemistry.[12]

Safety and Handling

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Avoid contact with skin, eyes, and clothing. Do not inhale vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, typically at 2-8°C.

• In case of contact:

  • Skin: Wash immediately with plenty of soap and water.

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Inhalation: Move to fresh air.

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.

Suppliers

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is available from several chemical suppliers that specialize in research chemicals and building blocks for drug discovery. A non-exhaustive list of potential suppliers includes:

• BOC Sciences

• Enamine

• Advanced ChemBlocks Inc.

It is recommended to request a certificate of analysis (CoA) and a Safety Data Sheet (SDS) from the supplier before purchase and use.

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• Nanopore Identification of Biogenic Amines and Its Applications in Food Freshness Evaluation. (2023). ACS Nano. (URL: [Link])

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• Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. (2023). Molecules, 28(22), 7590. (URL: [Link])

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The Vinamidinium-Y-Type System: A Deep Dive into the Electronic Properties of β-Enamino Esters

Introduction: More Than Just Enamines

β-Enamino esters, and their close relatives the β-enamino ketones, are a fascinating and highly versatile class of organic compounds. To the synthetic chemist, they are invaluable building blocks for the synthesis of a wide array of nitrogen-containing heterocycles, many of which form the core scaffolds of pharmaceutically active compounds.[1] To the physical organic chemist, they represent a captivating case study in molecular electronics, tautomerism, and the subtle interplay of steric and electronic effects. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the core electronic properties of β-enamino esters, moving beyond a superficial overview to explore the fundamental principles that govern their behavior and utility. We will dissect their structure, explore their synthesis from a mechanistic standpoint, analyze their spectroscopic signatures, and delve into the nuances of their reactivity.

The Electronic Core: A Tale of Delocalization and Tautomerism

At the heart of the β-enamino ester lies a conjugated system often referred to as a "push-pull" or donor-acceptor system. This arrangement, consisting of an electron-donating amino group and an electron-withdrawing ester group connected by a carbon-carbon double bond, gives rise to a unique set of electronic properties that dictate the molecule's structure, stability, and reactivity.

Resonance and Electron Delocalization

The electronic nature of β-enamino esters is best understood through the concept of resonance. The lone pair of electrons on the nitrogen atom can be delocalized through the π-system of the double bond and into the carbonyl group of the ester. This delocalization can be represented by several contributing resonance structures:

Caption: Resonance structures of a β-enamino ester.

• Structure A represents the classic enamine form with a neutral nitrogen and a carbonyl group.

• Structure B is a zwitterionic resonance form where the nitrogen bears a positive charge and the carbonyl oxygen is negatively charged. This structure highlights the increased electron density at the α-carbon.

• Structure C depicts an enolate-imine character, further emphasizing the nucleophilic nature of the α-carbon.

The contribution of these resonance structures leads to a hybrid that has significant charge separation and a high degree of electron delocalization. This delocalization has several important consequences:

• Increased Nucleophilicity of the α-Carbon: The contribution of resonance structures B and C increases the electron density at the α-carbon, making it significantly more nucleophilic than a typical enamine. This is a key factor in the reactivity of β-enamino esters.

• Reduced Carbonyl Character: The delocalization of electrons into the carbonyl group reduces its double bond character, which can be observed spectroscopically.

• Planarity: To maximize π-orbital overlap and delocalization, the N-C=C-C=O system tends to adopt a planar conformation.

Tautomerism: The Enamine-Imine Equilibrium

β-Enamino esters can, in principle, exist in equilibrium with their imine tautomers. However, for most β-enamino esters derived from primary or secondary amines, the enamine tautomer is overwhelmingly favored.

Caption: Tautomeric equilibrium of a β-enamino ester.

The stability of the enamine tautomer can be attributed to several factors:

• Conjugation: The enamine form benefits from the stabilizing effect of the conjugated π-system, as discussed above.

• Intramolecular Hydrogen Bonding: In β-enamino esters derived from primary or secondary amines, a strong intramolecular hydrogen bond can form between the N-H proton and the carbonyl oxygen of the ester. This creates a stable six-membered ring-like structure that significantly favors the enamine tautomer.[2] This hydrogen bond is a key feature of these molecules and has a profound impact on their spectroscopic properties and reactivity.

Synthesis: A Mechanistic Perspective

The most common and straightforward method for the synthesis of β-enamino esters is the condensation of a β-ketoester with a primary or secondary amine.[3][4] This reaction is typically catalyzed by acid, although various other catalysts have been employed to improve yields and reaction conditions.

Reaction Mechanism

The reaction proceeds through a series of well-defined steps:

Caption: Mechanism of β-enamino ester synthesis.

• Protonation of the Carbonyl Oxygen: In the presence of an acid catalyst, the carbonyl oxygen of the β-ketoester is protonated, which activates the carbonyl carbon towards nucleophilic attack.

• Nucleophilic Attack by the Amine: The lone pair of the amine attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate known as a hemiaminal.

• Proton Transfer: A proton is transferred from the nitrogen to one of the oxygen atoms.

• Dehydration: The hydroxyl group is protonated to form a good leaving group (water), which is subsequently eliminated.

• Formation of an Iminium Ion: The loss of water results in the formation of a resonance-stabilized iminium ion.

• Deprotonation of the α-Carbon: A base (which can be the solvent or another amine molecule) removes a proton from the α-carbon, leading to the formation of the C=C double bond of the final β-enamino ester product.

Experimental Protocol: Synthesis of Ethyl 3-(phenylamino)but-2-enoate

Materials:

• Ethyl acetoacetate

• Aniline

• Acetic acid (catalyst)

• Toluene

• Dean-Stark apparatus

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add ethyl acetoacetate (1 equiv.), aniline (1 equiv.), and a catalytic amount of acetic acid (e.g., 0.1 equiv.) in toluene.

• Heat the reaction mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by TLC until the starting materials are consumed.

• Allow the reaction mixture to cool to room temperature.

• Remove the toluene under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Spectroscopic Characterization: Unveiling the Electronic Structure

The unique electronic features of β-enamino esters are readily apparent in their spectroscopic data. A thorough understanding of their NMR and IR spectra is crucial for their characterization and for gaining insights into their structure and bonding.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • N-H Proton: The most characteristic signal in the ¹H NMR spectrum of a β-enamino ester derived from a primary or secondary amine is the N-H proton, which typically appears as a broad singlet at a downfield chemical shift (δ 10-14 ppm). This significant downfield shift is a direct consequence of the strong intramolecular hydrogen bond with the carbonyl oxygen.

  • Vinyl Proton: The vinyl proton (=CH-) usually appears as a singlet in the range of δ 4.5-5.5 ppm.

  • α-Methyl/Methylene Protons: The protons on the carbon adjacent to the nitrogen (α' to the carbonyl) are also deshielded and appear at around δ 1.8-2.5 ppm.

• ¹³C NMR:

  • Carbonyl Carbon: The carbonyl carbon of the ester group is typically observed in the range of δ 165-175 ppm. This is slightly upfield compared to a typical ester carbonyl, reflecting the reduced double bond character due to electron delocalization.

  • β-Carbon: The carbon of the C=C double bond attached to the nitrogen (β-carbon) is significantly deshielded and appears around δ 150-160 ppm.

  • α-Carbon: The α-carbon of the C=C double bond is more shielded and resonates at approximately δ 80-95 ppm.

Infrared (IR) Spectroscopy

• N-H Stretch: A broad absorption band in the region of 3200-3400 cm⁻¹ is characteristic of the N-H stretching vibration involved in the intramolecular hydrogen bond.

• C=O Stretch: The C=O stretching frequency of the ester group is typically found in the range of 1640-1680 cm⁻¹. This is a lower frequency compared to a typical saturated ester (around 1735 cm⁻¹), which is a direct result of the decreased double bond character of the carbonyl group due to resonance.

• C=C Stretch: The C=C stretching vibration is usually observed around 1600-1620 cm⁻¹.

Spectroscopic Feature	Typical Range	Rationale for Observation
¹H NMR (δ, ppm)
N-H	10-14	Strong intramolecular hydrogen bonding
=C-H	4.5-5.5	Vinylic environment
¹³C NMR (δ, ppm)
C=O	165-175	Reduced double bond character due to resonance
C=C (β-carbon)	150-160	Deshielded due to attachment to electronegative nitrogen
C=C (α-carbon)	80-95	Shielded due to increased electron density
IR (cm⁻¹)
N-H	3200-3400	Intramolecular hydrogen bonding
C=O	1640-1680	Decreased double bond character
C=C	1600-1620	Conjugated double bond

Reactivity: A Nucleophilic Powerhouse

The electronic properties of β-enamino esters, particularly the enhanced nucleophilicity of the α-carbon, make them highly valuable intermediates in organic synthesis. They readily react with a variety of electrophiles.

Michael Addition Reactions

One of the most important reactions of β-enamino esters is their participation as nucleophiles in Michael (1,4-conjugate) additions to α,β-unsaturated carbonyl compounds.[5][6][7]

Mechanism of Michael Addition:

Caption: Mechanism of Michael addition with a β-enamino ester.

• Nucleophilic Attack: The nucleophilic α-carbon of the β-enamino ester attacks the electrophilic β-carbon of the α,β-unsaturated carbonyl compound.

• Formation of an Enolate Intermediate: This attack generates a resonance-stabilized enolate intermediate.

• Protonation: The enolate is protonated to give an iminium intermediate.

• Hydrolysis: The resulting iminium salt is then hydrolyzed under acidic conditions to yield the final 1,5-dicarbonyl compound.

This reactivity provides a powerful tool for the construction of complex carbon skeletons.

Modulating Electronic Properties: The Role of Substituents

The electronic properties of β-enamino esters can be finely tuned by varying the substituents on the nitrogen atom, the ester group, and the carbon backbone.

• Substituents on Nitrogen: Electron-donating groups on the nitrogen atom will increase its electron-donating ability, further enhancing the nucleophilicity of the α-carbon. Conversely, electron-withdrawing groups will decrease the nucleophilicity.

• Substituents on the Ester Group: The nature of the ester group (e.g., methyl, ethyl, tert-butyl) can have a more subtle steric and electronic effect.

• Substituents on the Carbon Backbone: Substituents on the α and β carbons will also influence the electronic distribution and reactivity of the molecule.

Advanced Characterization: A Deeper Look

X-ray Crystallography

Single-crystal X-ray diffraction studies provide definitive proof of the molecular structure of β-enamino esters in the solid state. These studies have confirmed the planarity of the N-C=C-C=O system and have provided precise measurements of the bond lengths and angles of the intramolecular hydrogen bond.[2][8][9] The observed bond lengths often show a degree of bond equalization within the conjugated system, consistent with the resonance model.

Computational Studies

Density Functional Theory (DFT) and other computational methods have become invaluable tools for probing the electronic structure of β-enamino esters.[10] These studies can provide insights into:

• Molecular Orbital Energies and Distributions: Calculation of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) can help to rationalize the reactivity and spectroscopic properties.

• Charge Distribution: Computational methods can map the electron density distribution within the molecule, quantitatively confirming the increased electron density at the α-carbon.

• Tautomeric Equilibria: The relative energies of the enamine and imine tautomers can be calculated to predict the position of the equilibrium.

Conclusion: A Versatile and Tunable System

β-Enamino esters are far more than simple synthetic intermediates. Their rich electronic properties, governed by the principles of resonance, tautomerism, and intramolecular hydrogen bonding, make them a fascinating subject of study and a powerful tool in the hands of the synthetic chemist. By understanding the fundamental electronic principles that dictate their behavior, researchers can better predict their reactivity, design novel synthetic strategies, and develop new molecules with tailored properties for applications in drug discovery and materials science.

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• Khanal, K., et al. (2025). DFT Analysis on Electronic Properties, Reactivity and Adsorption Mechanism of Favipiravir/XTiO4H2 (X = Pt, Zr, Zn)
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Role of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate as an enolate equivalent

An In-depth Technical Guide to (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate as a Stable Enolate Equivalent

Authored by: A Senior Application Scientist

Abstract

In the landscape of modern organic synthesis, the precise formation of carbon-carbon bonds remains a cornerstone of molecular construction. Traditional enolates, while powerful, are often plagued by issues of regioselectivity, stability, and harsh reaction conditions. Enolate equivalents have emerged as a sophisticated solution, offering controlled reactivity under milder protocols. This technical guide provides a comprehensive exploration of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate, a prominent enamine, detailing its role as a robust and versatile enolate equivalent. We will dissect its synthesis, elucidate its mechanistic behavior, and present field-proven protocols for its application in key synthetic transformations, including alkylations and Michael additions. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique advantages of enamine chemistry for complex molecule synthesis.

Introduction: The Need for Controlled Nucleophilicity

The aldol reaction and related C-C bond-forming strategies are fundamental to organic chemistry.[1][2] The classic approach involves the deprotonation of a carbonyl compound to form a highly reactive enolate nucleophile. However, the use of strong bases like lithium diisopropylamide (LDA) or sodium hydride necessitates stringent anhydrous conditions and low temperatures.[3][4] Furthermore, for unsymmetrical ketones, controlling the site of deprotonation to achieve either the kinetic or thermodynamic enolate is a significant challenge.[5]

To circumvent these issues, chemists have developed "enolate equivalents"—stable, isolable molecules that possess the same synthetic utility as enolates but exhibit greater stability and selectivity. Enamines, nitrogen analogs of enols, are exemplary in this regard.[6] Formed from the condensation of a secondary amine with a ketone or aldehyde, enamines are neutral compounds that are sufficiently nucleophilic to react with a range of electrophiles under mild conditions.[7][8]

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, derived from the common starting materials ethyl acetoacetate and pyrrolidine, stands out as a particularly useful enolate equivalent.[9][10] Its locked (Z)-configuration, stabilized by intramolecular interactions, and the potent electron-donating ability of the pyrrolidine nitrogen make it a highly predictable and efficient nucleophile.

Synthesis and Structural Elucidation

The preparation of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a straightforward condensation reaction. The choice of pyrrolidine as the secondary amine is strategic; its conformational rigidity often leads to higher reactivity and selectivity in subsequent reactions compared to acyclic amines.[6]

Experimental Protocol: Synthesis

Objective: To synthesize (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate from ethyl acetoacetate and pyrrolidine.

Materials:

• Ethyl acetoacetate (1.0 eq)

• Pyrrolidine (1.1 eq)

• Toluene (approx. 2 M solution)

• p-Toluenesulfonic acid (p-TsOH, 0.02 eq, catalyst)

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add ethyl acetoacetate, toluene, and pyrrolidine.

• Add the catalytic amount of p-toluenesulfonic acid to the mixture.

• Heat the reaction mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap.

• Continue reflux until no more water is collected (typically 3-5 hours).

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The crude product is then purified by vacuum distillation to yield (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate as a pale yellow liquid.[11]

Mechanism and Stereoselectivity

The formation of the enamine proceeds via a well-established acid-catalyzed mechanism.[12] The key steps involve the initial formation of a carbinolamine intermediate, followed by acid-catalyzed dehydration to form the final C=C bond.[7][8]

The pronounced preference for the (Z)-isomer is a critical feature of this reagent. This stereoselectivity arises from the formation of a stabilizing intramolecular hydrogen bond between the N-H proton of the intermediate iminium ion and the carbonyl oxygen. This interaction steers the final proton removal and subsequent double bond geometry, leading predominantly to the thermodynamically favored (Z)-product.

Characterization Data

The structure of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate is confirmed through standard spectroscopic methods.

Parameter	Expected Value/Observation	Notes
Appearance	Colorless to pale yellow liquid	[11]
Molecular Formula	C₁₀H₁₇NO₂	[13]
Molecular Weight	183.25 g/mol	[13]
¹H NMR (CDCl₃)	δ ~4.5 (s, 1H, vinyl C-H), ~4.1 (q, 2H, O-CH₂), ~3.2 (t, 4H, N-CH₂), ~2.2 (s, 3H, vinyl C-CH₃), ~1.9 (m, 4H, pyrrolidine CH₂), ~1.2 (t, 3H, O-CH₂-CH₃)	The chemical shift of the vinyl proton at ~4.5 ppm is characteristic of the electron-rich enamine system.
¹³C NMR (CDCl₃)	δ ~170 (C=O), ~160 (C-N), ~90 (C=C-H), ~58 (O-CH₂), ~47 (N-CH₂), ~25 (pyrrolidine CH₂), ~19 (vinyl C-CH₃), ~15 (O-CH₂-CH₃)	The upfield shift of the β-carbon (~90 ppm) highlights its high electron density and nucleophilic character.
IR (thin film)	ν ~1690-1710 cm⁻¹ (C=O, ester), ~1600-1620 cm⁻¹ (C=C, enamine), ~1150-1200 cm⁻¹ (C-O stretch)	The C=O stretch is at a slightly lower wavenumber than a typical α,β-unsaturated ester due to conjugation with the amine.[14]

Table 1: Summary of Spectroscopic and Physical Data.

Reactivity as an Enolate Equivalent

The utility of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate stems from the electronic nature of the enamine functional group. The nitrogen atom's lone pair of electrons participates in resonance, pushing electron density onto the α-carbon (relative to the ester carbonyl), making it strongly nucleophilic.[6]

This resonance effect is the key to its function as an enolate equivalent, allowing it to attack electrophiles at the carbon atom, mirroring the reactivity of a traditional enolate but without requiring a strong base.

Caption: Resonance delocalization in the enamine system.

Key Synthetic Applications

The nucleophilic α-carbon of the enamine readily participates in several crucial C-C bond-forming reactions. The general workflow involves three stages: enamine formation, reaction with an electrophile, and finally, acidic hydrolysis to regenerate the carbonyl group.

Stork Enamine Alkylation

Alkylation is a classic application of enamine chemistry. The reaction with primary alkyl halides proceeds efficiently under neutral conditions, a significant advantage over traditional enolate alkylations which can suffer from over-alkylation and side reactions.

4.1.1. Experimental Protocol: Alkylation and Hydrolysis

Objective: To synthesize ethyl 2-benzyl-3-oxobutanoate.

Materials:

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.0 eq)

• Benzyl bromide (1.05 eq)

• Acetonitrile (solvent)

• 1M Aqueous HCl

Procedure:

• Alkylation: Dissolve the enamine in acetonitrile in a round-bottom flask. Add benzyl bromide and stir the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC. The formation of the intermediate iminium salt is often observed as a precipitate.

• Hydrolysis: Once the alkylation is complete, add an equal volume of 1M HCl to the reaction mixture. Stir vigorously at room temperature for 2-4 hours or until TLC analysis shows complete conversion of the iminium salt to the product.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the α-benzylated β-ketoester.

4.1.2. Representative Alkylation Data

Alkyl Halide	Product	Typical Yield
Methyl Iodide	Ethyl 2-methyl-3-oxobutanoate	85-95%
Benzyl Bromide	Ethyl 2-benzyl-3-oxobutanoate	80-90%
Allyl Bromide	Ethyl 2-allyl-3-oxobutanoate	80-90%

Table 2: Typical yields for the alkylation of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

Caption: General workflow for Stork enamine alkylation.

Michael Addition

Enamines are excellent nucleophiles for conjugate addition to α,β-unsaturated carbonyl compounds and other Michael acceptors. This reaction provides a powerful route to 1,5-dicarbonyl compounds, which are valuable synthetic intermediates.

4.2.1. Experimental Protocol: Michael Addition

Objective: To synthesize ethyl 2-acetyl-5-oxohexanoate via Michael addition to methyl vinyl ketone (MVK).

Materials:

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.0 eq)

• Methyl vinyl ketone (MVK) (1.1 eq)

• Dioxane (solvent)

• 1M Aqueous HCl

Procedure:

• Michael Addition: Dissolve the enamine in dioxane. Add MVK dropwise at room temperature. Stir the reaction for 24-48 hours.

• Hydrolysis: Add an equal volume of 1M HCl and stir for 4-6 hours.

• Workup and Purification: Follow the workup and purification procedure as described in section 4.1.1.

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Introduction to the Stork enamine alkylation reaction

An In-Depth Technical Guide to the Stork Enamine Alkylation

Abstract

This guide provides a comprehensive technical overview of the Stork enamine alkylation, a cornerstone reaction in synthetic organic chemistry for the α-alkylation and acylation of carbonyl compounds. Developed by Gilbert Stork, this methodology circumvents the significant challenges associated with traditional enolate chemistry, such as the need for strong bases, polyalkylation, and self-condensation reactions.[1][2] The reaction proceeds through a reliable three-step sequence: the formation of a nucleophilic enamine from a ketone or aldehyde, subsequent alkylation or acylation at the α-carbon, and finally, hydrolysis to yield the functionalized carbonyl compound.[1][3] This document delves into the intricate mechanisms of each stage, explores the causality behind critical experimental choices, and presents a framework for designing robust and self-validating protocols. It is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful C-C bond-forming reaction with precision and control.

Introduction: A Paradigm Shift in Carbonyl Alkylation

The functionalization of the α-position of carbonyl compounds is fundamental to the construction of complex organic molecules. For decades, the primary strategy involved the generation of enolates using strong bases like alkali metal alkoxides or, later, lithium diisopropylamide (LDA). While effective, this approach is fraught with challenges. The highly basic conditions can be incompatible with sensitive functional groups, and controlling the extent of alkylation is notoriously difficult, often leading to mixtures of mono- and poly-alkylated products.[1] Furthermore, aldehydes and some ketones are prone to self-condensation (the aldol reaction) under these conditions.[4]

In the mid-20th century, Gilbert Stork of Columbia University introduced a revolutionary alternative that elegantly sidestepped these issues.[5][6][7][8] His pioneering work demonstrated that enamines—formed from the condensation of a ketone or aldehyde with a secondary amine—could serve as neutral, highly effective nucleophilic equivalents of enolates.[2] This discovery led to the development of the Stork enamine alkylation, a method prized for its mild conditions, excellent control over mono-alkylation, and broad substrate scope.[1][9] The reaction's enduring legacy is a testament to its ingenuity and practical utility in the synthesis of complex natural products and pharmaceuticals.[1]

Part I: The Core Mechanism - A Step-by-Step Analysis

The Stork enamine alkylation is a sequential, three-stage process. A thorough understanding of each stage is critical for successful experimental design and troubleshooting.

Stage 1: Enamine Formation

The journey begins with the conversion of a carbonyl compound into its corresponding enamine. This is an acid-catalyzed condensation reaction where a secondary amine serves as the nitrogen source.[10]

Mechanism: The formation of an enamine is a reversible process that initiates with the nucleophilic attack of a secondary amine on the carbonyl carbon.[11][12] This is followed by a series of proton transfers to form a neutral carbinolamine intermediate.[11][13] Under mild acidic conditions (optimal pH ≈ 4.5), the hydroxyl group of the carbinolamine is protonated, converting it into a good leaving group (water).[13][14] The nitrogen's lone pair assists in the elimination of water, yielding a resonance-stabilized iminium ion.[4] Finally, a base (often another molecule of the secondary amine) removes a proton from the α-carbon, forming the carbon-carbon double bond of the enamine product.[12][13]

Causality and Experimental Choices:

• Why a Secondary Amine? Primary amines would lead to the formation of an imine (a C=N double bond) after the iminium ion stage.[12] Secondary amines lack a second proton on the nitrogen, forcing the deprotonation to occur at the adjacent α-carbon to achieve a neutral product.[12][14] Commonly used secondary amines include cyclic amines like pyrrolidine and morpholine, which are known to form highly reactive enamines.[1]

• Role of Acid Catalysis: The reaction requires mild acid catalysis. If the conditions are too acidic, the amine nucleophile becomes fully protonated and non-nucleophilic, stalling the initial step.[13] If conditions are too basic, the protonation of the hydroxyl group in the carbinolamine intermediate is inefficient, hindering the crucial water elimination step.[13][14]

• Water Removal: As a condensation reaction, water is a byproduct. To drive the equilibrium towards the enamine product, water is typically removed from the reaction mixture, often through azeotropic distillation using a Dean-Stark apparatus.

Regioselectivity: For unsymmetrical ketones, two different enamines can potentially form. The reaction is generally under thermodynamic control, favoring the formation of the more stable, less-substituted enamine.[3] This provides a reliable method for selectively alkylating the less-hindered α-position of a ketone.

Caption: Mechanism of Enamine Formation.

Stage 2: C-C Bond Formation (Alkylation/Acylation)

Once formed, the enamine acts as a potent carbon nucleophile. The electron-donating nitrogen atom increases the electron density of the double bond, particularly at the β-carbon, making it highly reactive towards electrophiles.[9][10]

Mechanism: The nucleophilic β-carbon of the enamine attacks an electrophilic carbon, such as that of an alkyl halide or an acyl halide. This is typically an SN2 reaction for reactive halides. The attack forms a new carbon-carbon bond and generates a new iminium ion intermediate, which carries the positive charge on the nitrogen atom.[4][15]

Competition between C- vs. N-Alkylation: While the β-carbon is the desired site of reaction (C-alkylation), the nitrogen atom is also nucleophilic. N-alkylation can occur, especially with less reactive primary alkyl halides like methyl iodide.[16] However, N-alkylation is often reversible, whereas C-alkylation is typically irreversible, allowing the thermodynamically favored C-alkylated product to accumulate. More reactive electrophiles, such as allylic, benzylic, and propargylic halides, strongly favor C-alkylation.[16]

Caption: The Alkylation Step.

Stage 3: Hydrolysis of the Iminium Salt

The final step is the hydrolysis of the iminium salt intermediate to regenerate the carbonyl group, now bearing the newly introduced alkyl or acyl substituent at its α-position.

Mechanism: This step is typically achieved by adding water or dilute aqueous acid to the reaction mixture.[16] Water acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.[4] A series of proton transfers follows, ultimately leading to the elimination of the secondary amine and the formation of the final α-substituted ketone or aldehyde.[10][11]

Caption: Hydrolysis to the Final Product.

Part II: Practical Application & Experimental Design

Translating the mechanism into a successful laboratory procedure requires careful consideration of the substrates and reagents.

Scope and Limitations

The Stork enamine alkylation is a versatile reaction, but its success is dependent on the choice of the carbonyl compound, amine, and electrophile.

Electrophile Type	Reactivity	Expected Yield	Notes
Allylic/Benzylic/Propargylic Halides	High	Good to Excellent	Preferred substrates for C-alkylation.
α-Halo Ketones/Esters/Nitriles	High	Good to Excellent	Activated electrophiles that react readily.
Acyl Halides	High	Good	Leads to the formation of 1,3-dicarbonyls (Stork Acylation).[16]
α,β-Unsaturated Carbonyls	High	Good to Excellent	Reacts via conjugate (Michael) addition.[16][17]
Primary Alkyl Halides (e.g., CH₃I)	Moderate	Low to Moderate	Prone to competing N-alkylation.[16]
Secondary Alkyl Halides	Low	Poor	Generally poor substrates due to steric hindrance.
Tertiary Alkyl Halides	Very Low	None	Undergo elimination rather than substitution.[3]
Table 1: Scope and Reactivity of Common Electrophiles.

Carbonyl Component:

• Aldehydes: The Stork method is particularly advantageous for aldehydes, which are difficult to alkylate selectively using traditional enolate chemistry.[4]

• Ketones: Both cyclic and acyclic ketones are excellent substrates. Cyclic ketones, such as cyclohexanone, are classic examples used in this reaction.[1]

Protocol Design: A Self-Validating Workflow

A robust protocol for a Stork enamine alkylation should be designed as a self-validating system, with clear checkpoints to ensure the reaction is proceeding as expected.

Caption: A Self-Validating Experimental Workflow.

Detailed Experimental Protocol: α-Allylation of Cyclohexanone

This protocol provides a representative example of the Stork enamine alkylation.

1. Reagents and Setup:

• Cyclohexanone (1.0 eq)

• Pyrrolidine (1.2 eq)

• Toluene (solvent)

• Allyl bromide (1.1 eq)

• 10% Aqueous HCl (for hydrolysis)

• A round-bottom flask equipped with a Dean-Stark trap and a reflux condenser under an inert atmosphere (N₂ or Ar).

2. Step-by-Step Methodology:

• Enamine Formation:

  • To the round-bottom flask, add cyclohexanone, pyrrolidine, and toluene.

  • Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

  • Continue refluxing until no more water is collected (typically 2-4 hours).

  • Checkpoint: At this stage, a sample can be analyzed by TLC or GC-MS to confirm the complete conversion of cyclohexanone to the pyrrolidine enamine.

• Alkylation:

  • Allow the reaction mixture to cool to room temperature.

  • Slowly add allyl bromide to the solution of the enamine. The reaction is often exothermic.

  • Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 3-12 hours.

  • Checkpoint: Monitor the progress of the alkylation by TLC, observing the disappearance of the enamine spot and the appearance of a new, more polar spot corresponding to the iminium salt.

• Hydrolysis and Workup:

  • Once the alkylation is complete, add an equal volume of 10% aqueous HCl to the reaction flask.

  • Stir the two-phase mixture vigorously for 1-2 hours at room temperature to ensure complete hydrolysis of the iminium salt.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with saturated aqueous NaHCO₃, then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product via flash column chromatography on silica gel to obtain pure 2-allylcyclohexanone.

  • Characterize the final product using NMR (¹H, ¹³C), IR spectroscopy (confirming the presence of a C=O stretch), and mass spectrometry.

Part III: Advanced Variants and Applications

The foundational principles of the Stork enamine alkylation have been extended to more sophisticated applications.

• Asymmetric Synthesis: The use of chiral secondary amines (chiral auxiliaries) enables the synthesis of enantioenriched α-substituted carbonyl compounds, a powerful tool in pharmaceutical development.[1]

• Metalloenamines: For less reactive alkyl halides, enamines can be deprotonated with strong bases (like Grignard reagents) to form metalloenamines or aza-enolates.[15][16] These anionic species are significantly more nucleophilic and can react with a broader range of electrophiles.[15]

• Total Synthesis: The Stork enamine alkylation has been a key step in the total synthesis of numerous complex natural products, including aspidospermine and byssochlamic acid, highlighting its reliability and strategic importance.[1]

Conclusion

The Stork enamine alkylation revolutionized the field of organic synthesis by providing a mild, selective, and highly effective method for the α-functionalization of aldehydes and ketones. By leveraging the unique nucleophilicity of enamines, it elegantly circumvents the harsh conditions and poor selectivity often associated with direct enolate alkylations. Its broad scope, predictable regioselectivity, and adaptability to asymmetric synthesis have cemented its status as an indispensable tool in the synthetic chemist's arsenal, continuing to facilitate innovation in drug discovery and materials science.

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Kinetic versus thermodynamic control in enamine synthesis

An In-Depth Technical Guide to Kinetic Versus Thermodynamic Control in Enamine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enamines are pivotal intermediates in modern organic synthesis, serving as powerful nucleophiles for the formation of carbon-carbon bonds.[1] Their synthesis from unsymmetrical ketones and secondary amines presents a classic case of regiochemical control, where the reaction can be directed to yield either the kinetic or the thermodynamic product. Understanding and manipulating the factors that govern this selectivity is crucial for achieving desired synthetic outcomes. This guide provides a comprehensive exploration of the principles of kinetic and thermodynamic control in enamine synthesis, offering field-proven insights into reaction mechanisms, experimental design, and practical applications for professionals in research and drug development.

The Foundation: Understanding Enamine Formation

Enamines are the nitrogen analogs of enols and are typically formed through the condensation reaction of a ketone or aldehyde with a secondary amine.[2] This reaction is a reversible, acid-catalyzed process that proceeds through a carbinolamine intermediate, followed by dehydration to yield the final enamine product.[2][3] The removal of water is essential to drive the equilibrium toward the product side.[3][4]

The overall mechanism, which follows the PADPED mnemonic (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation), is fundamental to understanding the subsequent control elements.[3][5]

The General Mechanism

• Protonation of the carbonyl oxygen by an acid catalyst increases the electrophilicity of the carbonyl carbon.[3]

• Nucleophilic Addition of the secondary amine to the activated carbonyl carbon forms a tetrahedral intermediate.[3]

• A proton transfer (Deprotonation from nitrogen, Protonation of oxygen) occurs to form a better leaving group (water).[3]

• Elimination of water from the intermediate generates a resonance-stabilized iminium ion.

• Deprotonation at an α-carbon by a base (often the amine itself) results in the formation of the C=C double bond of the enamine.[3]

Figure 1: General mechanism of acid-catalyzed enamine formation.

The Crossroads of Reactivity: Kinetic vs. Thermodynamic Pathways

When an unsymmetrical ketone, such as 2-methylcyclohexanone, is used, the final deprotonation step can occur at two different α-carbons, leading to two possible regioisomeric enamines:

• The Kinetic Enamine: The less substituted isomer, formed by removing a proton from the less sterically hindered α-carbon.

• The Thermodynamic Enamine: The more substituted isomer, which is generally more stable due to the greater substitution of the C=C double bond.

The selection between these two pathways is a classic example of reaction control.

• Kinetic Control: Governs reactions that are irreversible or are stopped before equilibrium is reached. The major product is the one that is formed fastest, proceeding through the transition state with the lowest activation energy.

• Thermodynamic Control: Applies to reversible reactions that are allowed to reach equilibrium. The major product is the most stable one, regardless of how quickly it is formed.[6]

Figure 2: Reaction coordinate diagram for enamine formation.

Causality Behind Experimental Choices: Directing the Synthesis

The choice between the kinetic and thermodynamic enamine is not arbitrary; it is dictated by a set of carefully controlled experimental parameters.

Achieving Kinetic Control (Favoring the Less Substituted Enamine)

The primary goal is to facilitate the fastest possible reaction and prevent it from reaching equilibrium where the more stable thermodynamic product would dominate.

• Steric Hindrance: This is the most critical factor. Using a sterically bulky secondary amine (e.g., dicyclohexylamine, diisopropylamine) makes the approach to the more substituted α-carbon difficult. The deprotonation step will preferentially occur at the less hindered α-position, leading to the kinetic product.[3] Furthermore, steric clash (allylic strain) between the substituents on the nitrogen and the alkyl group on the more substituted α-carbon destabilizes the transition state leading to the thermodynamic product.[3]

• Temperature: Low reaction temperatures (e.g., 0 °C to room temperature) provide insufficient thermal energy for the reverse reaction to occur at an appreciable rate. This effectively "traps" the product as the kinetically favored isomer.

• Reaction Time: Shorter reaction times are employed to minimize the opportunity for the kinetic product to equilibrate to the more stable thermodynamic isomer.

Achieving Thermodynamic Control (Favoring the More Substituted Enamine)

Here, the objective is to ensure the reaction is fully reversible and reaches equilibrium, allowing the most stable product to accumulate.

• Amine Structure: Using a less sterically demanding cyclic amine, such as pyrrolidine or morpholine, minimizes steric hindrance around the iminium ion intermediate.[6] This allows deprotonation to occur at the more substituted carbon, leading to the more stable alkene.

• Temperature: Higher temperatures (e.g., refluxing in a suitable solvent like toluene or benzene) provide the necessary energy to overcome the activation barriers for both the forward and reverse reactions, ensuring that equilibrium is established.[6]

• Reaction Time: Extended reaction times are crucial to allow the initially formed mixture of enamines to fully equilibrate, resulting in a majority of the thermodynamically favored isomer.

• Water Removal: Continuous removal of water using a Dean-Stark trap or desiccants like molecular sieves is imperative to drive the condensation forward and allow the system to reach equilibrium efficiently.[2][3]

Data Presentation: A Comparative Overview

The following table summarizes the key experimental conditions for directing enamine synthesis.

Parameter	Kinetic Control	Thermodynamic Control	Causality
Product	Less substituted enamine	More substituted enamine	Steric accessibility vs. alkene stability
Temperature	Low (e.g., 0-25 °C)	High (e.g., Reflux)	Prevents equilibration vs. Facilitates equilibration[6]
Reaction Time	Short	Long	Forms fastest product vs. Allows for equilibrium
Secondary Amine	Bulky (e.g., Diisopropylamine)	Less bulky (e.g., Pyrrolidine)	Steric hindrance directs deprotonation[3][6]
Catalyst	Acid catalyst (e.g., p-TsOH)	Acid catalyst (e.g., p-TsOH)	Catalyzes iminium ion formation
Key Feature	Rate-controlled	Equilibrium-controlled	Favors lowest activation energy vs. lowest product energy

Experimental Protocols: A Self-Validating System

These protocols provide a framework for the selective synthesis of enamine regioisomers from 2-methylcyclohexanone.

Protocol 1: Synthesis of the Kinetic Enamine (1-(Cyclohex-1-en-2-yl)pyrrolidine)

This protocol is designed to favor the less substituted product through steric control and lower temperatures.

Workflow Diagram

Figure 3: Workflow for kinetic enamine synthesis.

Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 2-methylcyclohexanone (1.0 eq) and a suitable aprotic solvent (e.g., toluene).

• Reagent Addition: Add a sterically hindered secondary amine, such as diisopropylamine (1.2 eq).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.01 eq).

• Reaction: Stir the mixture at room temperature (25°C) for a defined, relatively short period (e.g., 4-6 hours), monitoring the reaction progress by TLC or GC.

• Workup: Upon completion, cool the mixture and quench with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation to yield the less substituted enamine.

Protocol 2: Synthesis of the Thermodynamic Enamine (1-(2-Methylcyclohex-1-en-1-yl)pyrrolidine)

This protocol uses conditions that promote equilibration to yield the more stable, substituted product.[6]

Methodology:

• Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a condenser, a magnetic stirrer, and a nitrogen inlet. Add 2-methylcyclohexanone (1.0 eq) and toluene.

• Reagent Addition: Add a less hindered secondary amine, such as pyrrolidine (1.2 eq).

• Catalysis: Add a catalytic amount of p-TsOH (0.01 eq).

• Reaction: Heat the mixture to reflux. Water will be collected azeotropically in the Dean-Stark trap. Continue reflux for an extended period (e.g., 12-24 hours) until no more water is collected and starting material is consumed (monitored by TLC/GC).

• Workup: Cool the reaction mixture to room temperature. Carefully wash with a saturated aqueous solution of sodium bicarbonate.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the resulting crude oil by vacuum distillation to obtain the more substituted thermodynamic enamine.

Conclusion and Future Directions

The ability to selectively synthesize either the kinetic or thermodynamic enamine from an unsymmetrical ketone is a powerful tool in the arsenal of a synthetic chemist. This control is primarily achieved by judiciously selecting the steric properties of the secondary amine and manipulating the reaction temperature and time. Kinetic control, favored by bulky amines and low temperatures, yields the less substituted enamine, while thermodynamic control, achieved with smaller amines and higher temperatures, produces the more stable, substituted isomer.[3][6] This regiochemical precision is paramount for subsequent transformations, such as the Stork enamine alkylation, where the position of the newly formed bond is predetermined by the enamine's structure.[1] For professionals in drug development, mastering this control allows for the efficient and predictable synthesis of complex molecular scaffolds.

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Protocols & Analytical Methods

Application Note &amp; Protocols: (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate as a Versatile Platform for Stereoselective Synthesis

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a stable, electron-rich β-enamino ester that serves as a powerful and versatile building block in modern organic synthesis.[] Its unique electronic and structural properties, arising from the conjugation of the nitrogen lone pair with the π-system of the double bond and the ester, render it an excellent nucleophile at the α-carbon. This guide provides an in-depth exploration of its application in key stereoselective transformations, particularly diastereoselective reductions and conjugate additions. We present detailed, field-proven protocols, mechanistic insights explaining the principles of stereocontrol, and troubleshooting guidance to empower researchers in leveraging this reagent for the efficient construction of complex, stereochemically-defined molecules relevant to pharmaceutical and materials science.

Introduction: Structural Features and Reactivity Profile

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a specific geometric isomer of a class of compounds known as β-enamino esters. These are typically synthesized via the condensation of a β-ketoester (in this case, ethyl acetoacetate) with a secondary amine (pyrrolidine).[2] The stability and reactivity of this compound are governed by the delocalization of the nitrogen's lone pair electrons into the conjugated system, as depicted below.

This delocalization creates a high electron density at the α-carbon, making it the primary site for nucleophilic attack on various electrophiles. The predefined (Z)-geometry of the double bond plays a crucial role in many stereoselective reactions by influencing the trajectory of incoming reagents and dictating the conformation of transition states.

Caption: Resonance structures illustrating the nucleophilic α-carbon.

Application I: Diastereoselective Reduction to Synthesize Chiral β-Amino Esters

One of the most powerful applications of chiral β-enamino esters is their diastereoselective reduction to furnish β-amino esters, which are valuable precursors for alkaloids, amino alcohols, and other biologically active compounds.[2][3] While the title compound itself is achiral, its derivatives incorporating a chiral amine or reactions employing chiral reducing agents can achieve high levels of stereocontrol. The protocol below describes a representative substrate-controlled diastereoselective reduction.

Principle of Stereocontrol

In the reduction of a chiral β-enamino ester, the existing stereocenter(s) on the amine moiety direct the delivery of the hydride reagent to one of the two diastereotopic faces of the C=C double bond. This is often rationalized by steric hindrance, where the hydride attacks from the less hindered face of the most stable ground-state conformation of the molecule. Common reducing agents for this transformation include sodium borohydride derivatives and catalytic hydrogenation.[3]

Experimental Protocol: Diastereoselective Reduction using NaBH(OAc)₃

This protocol is adapted from established methodologies for the reduction of similar β-enamino esters.[3]

Materials:

• (Z)-Ethyl 3-(chiral-pyrrolidin-1-yl)but-2-enoate derivative (1.0 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 - 2.0 eq)

• Acetic Acid (AcOH) (2.0 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried, nitrogen-purged round-bottom flask, add the chiral β-enamino ester (1.0 eq) and dissolve it in anhydrous DCM (approx. 0.1 M concentration).

• Acidification: Cool the solution to 0 °C using an ice bath. Add acetic acid (2.0 eq) dropwise. Stir for 10 minutes. The acid protonates the enamine, forming a more reactive iminium ion intermediate.

• Hydride Addition: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the diastereomeric ratio (d.r.) of the resulting β-amino ester using ¹H NMR spectroscopy or chiral HPLC.

Representative Data

The diastereoselectivity of such reductions is highly dependent on the specific chiral auxiliary used.

Entry	Chiral Amine Source	Reducing Agent	Solvent	Temp (°C)	d.r.	Yield (%)
1	(S)-2-(Methoxymethyl)pyrrolidine	NaBH(OAc)₃	DCM	0 to RT	>95:5	88
2	(R)-Proline derived	H₂, Pd/C	MeOH	RT	85:15	92
3	(S)-Phenylalaninol derived	L-Selectride®	THF	-78	90:10	75

Note: Data is representative and adapted from literature on analogous systems for illustrative purposes.[2][4]

Caption: Experimental workflow for diastereoselective reduction.

Application II: Asymmetric Michael Addition

Enamines and their stable enamino ester counterparts are classical nucleophiles in Michael addition reactions, enabling the formation of C-C bonds in a conjugate fashion.[5] (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate can act as a competent Michael donor. High stereoselectivity is typically achieved by employing a chiral catalyst that transiently interacts with the reactants to create a chiral environment, guiding the nucleophilic attack to a specific face of the Michael acceptor.

Principle of Stereocontrol

In an organocatalyzed asymmetric Michael addition, a chiral amine catalyst (e.g., a diarylprolinol silyl ether) reacts with the Michael acceptor (e.g., an α,β-unsaturated aldehyde) to form a transient, stereochemically-defined iminium ion. This process lowers the LUMO of the acceptor and provides steric shielding for one of its two faces. The enamino ester then attacks the less-hindered face of this activated iminium ion, leading to the formation of an enantioenriched product.[5][6]

Caption: Generalized catalytic cycle for an organocatalyzed Michael addition.

Experimental Protocol: Organocatalyzed Michael Addition to an α,β-Unsaturated Aldehyde

This protocol is a representative procedure adapted from well-established methods for asymmetric organocatalysis.[5]

Materials:

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.2 eq)

• α,β-Unsaturated aldehyde (e.g., cinnamaldehyde) (1.0 eq)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Jørgensen-Hayashi catalyst) (0.1 eq)

• Benzoic Acid (co-catalyst) (0.1 eq)

• Toluene, anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a vial equipped with a magnetic stir bar, dissolve the catalyst (0.1 eq) and benzoic acid (0.1 eq) in anhydrous toluene (approx. 0.5 M).

• Reagent Addition: Add the α,β-unsaturated aldehyde (1.0 eq) to the catalyst solution. Stir for 5 minutes.

• Nucleophile Addition: Add the (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.2 eq) to the mixture.

• Reaction: Seal the vial and stir the reaction at room temperature for 24-48 hours.

• Monitoring: Monitor the reaction by TLC or ¹H NMR analysis of an aliquot.

• Workup: Once the reaction is complete, quench with saturated aqueous NH₄Cl solution.

• Extraction: Extract the product with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Determine the enantiomeric excess (e.e.) by chiral HPLC analysis.

Troubleshooting and Key Considerations

• E/Z Isomerization: The (Z)-isomer of the enamino ester is generally the thermodynamically favored product of the condensation reaction. However, prolonged exposure to acid or base can potentially lead to isomerization, which may affect stereoselectivity. Ensure starting material is pure.

• Low Stereoselectivity: Inadequate control of reaction parameters (temperature, moisture) can compromise stereoselectivity. Always use anhydrous solvents and perform reactions under an inert atmosphere. The choice of catalyst and solvent system is critical and often requires screening.

• Competing Reactions: The ester functionality can undergo undesired reactions under strongly basic or nucleophilic conditions. The iminium intermediates in organocatalysis can also participate in side reactions if not properly controlled. Adhering to the stoichiometry and reaction times is crucial.

Conclusion

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a readily accessible and highly effective nucleophilic building block for stereoselective synthesis. Its pre-formed enamine character allows it to participate in a variety of powerful transformations, including diastereoselective reductions and asymmetric conjugate additions, to generate valuable chiral intermediates. The protocols and mechanistic principles outlined in this guide serve as a robust starting point for researchers aiming to construct complex molecular architectures with precise control over stereochemistry.

References

• Melchiorre, P., Marigo, M., Carlone, A., & Jørgensen, K. A. (2008). Asymmetric Enamine Catalysis. Chemical Reviews, 108(9), 3951-4000. Available at: [Link]

• Bartoli, G., Cimarelli, C., Marcantoni, E., Palmieri, G., & Petrini, M. (1994). Chemo- and Diastereoselective Reduction of β-Enamino Esters: A Convenient Synthesis of Both cis- and trans-γ-Amino Alcohols and β-Amino Esters. The Journal of Organic Chemistry, 59(18), 5328–5335. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-enamino esters, amides, and thioesters. Retrieved from [Link]

• Cimarelli, C., Palmieri, G., & Volpini, E. (2006). Regio- and stereoselective double alkylation of β-enamino esters with organolithium reagents followed by one-pot reduction: convenient method for the synthesis of tertiary γ-amino alcohols. Tetrahedron, 62(41), 9699-9706. Available at: [Link]

• Blot, J., Mbiya, K., Nshimyumukiza, P., Ghosez, L., & Hubin, C. (1997). Chiral cyclic β-amino esters. Part II: Synthesis by diastereoselective reduction of enamino esters. Tetrahedron Letters, 38(52), 9053-9056. Available at: [Link]

• Palmieri, G. (2007). Chemo- and stereoselective reduction of enaminones for the preparation of biologically active compounds. Mini-Reviews in Organic Chemistry, 4(2), 113-125. Available at: [Link]

• Cimarelli, C., & Palmieri, G. (2000). Chiral Heterocyclic β-Enamino Esters: Convenient Synthesis and Diastereoselective Reduction. The Journal of Organic Chemistry, 65(12), 3634–3638. Available at: [Link]

• Wang, Z., Wu, Y., & Miller, S. J. (2022). Enantio- and Diastereoselective Mannich Reactions of β-Dicarbonyls by Second Stage Diastereoconvergent Crystallization. Journal of the American Chemical Society, 144(1), 123-129. Available at: [Link]

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Application Notes &amp; Protocols: Diastereoselective Michael Addition with (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

An in-depth guide for researchers, scientists, and drug development professionals.

Abstract

The Michael addition, a cornerstone of carbon-carbon bond formation, provides a powerful method for constructing complex molecular architectures from simple precursors.[1][2] Achieving stereocontrol in these reactions is paramount for the synthesis of enantiomerically pure compounds required in pharmaceutical development.[3] This guide focuses on the diastereoselective Michael addition utilizing (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate, a stable and highly nucleophilic vinylogous enamine. We delve into the mechanistic principles governing stereoselectivity, provide a detailed experimental protocol for a catalyst-controlled reaction, and offer insights into optimization and troubleshooting. This document serves as a comprehensive resource for chemists aiming to leverage this versatile building block in asymmetric synthesis.

PART 1: Mechanistic Principles and Stereochemical Control

The Michael Donor: (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a pre-formed, electron-rich β-enamino ester derived from ethyl acetoacetate and pyrrolidine.[] Its stability and defined (Z)-geometry make it an excellent and predictable nucleophile for conjugate additions. As a "soft" nucleophile, it demonstrates a strong preference for 1,4-addition over direct 1,2-addition when reacting with α,β-unsaturated systems.[5] The nucleophilic character resides at the α-carbon (Cα), which attacks the β-position of a Michael acceptor.

Strategies for Inducing Diastereoselectivity

Since the enamine donor itself is achiral, stereochemical control must be imparted by an external source of chirality. The primary strategies to achieve a diastereoselective Michael addition are:

• Substrate-Based Control: Employing a Michael acceptor that already contains one or more stereocenters. The existing chirality within the substrate directs the incoming nucleophile to a specific face of the molecule.

• Auxiliary-Based Control: Attaching a removable chiral auxiliary to an achiral Michael acceptor.[6][7] The auxiliary blocks one face of the double bond, forcing the enamine to attack from the less sterically hindered direction.[7]

• Catalyst-Based Control: Utilizing a chiral catalyst to create a transient, diastereomeric transition state. This is often the most efficient and atom-economical approach. Chiral catalysts, such as Lewis acids or bifunctional organocatalysts, can coordinate to both the Michael donor and acceptor, organizing them in a specific orientation that favors the formation of one diastereomer.[8][9]

This guide will focus on the catalyst-based approach, which offers high flexibility and catalytic efficiency.

The Role of the Chiral Catalyst and the Proposed Transition State

For the reaction between our enamine and a prochiral acceptor like a nitroalkene, a bifunctional catalyst is highly effective. A chiral thiourea-based organocatalyst, for instance, can simultaneously activate both reaction partners.[8][10]

• Activation of the Michael Acceptor: The thiourea moiety of the catalyst forms hydrogen bonds with the oxygen atoms of the nitro group on the acceptor (e.g., trans-β-nitrostyrene). This enhances the electrophilicity of the acceptor's β-carbon.[8]

• Orientation of the Nucleophile: The amine portion of the catalyst can interact with the enamine donor, positioning it for a specific facial attack.

The reaction proceeds through a highly organized, chair-like six-membered transition state. The stereochemical outcome is determined by the approach of the enamine to the activated nitroalkene, which is dictated by minimizing steric interactions within the chiral pocket of the catalyst.

Caption: Proposed catalytic cycle for the diastereoselective Michael addition.

PART 2: Experimental Protocols

This section provides a representative protocol for the diastereoselective Michael addition of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate to trans-β-nitrostyrene, a common benchmark reaction.

Protocol 1: Organocatalyzed Diastereoselective Michael Addition

Objective: To synthesize ethyl (R)-2-((R)-1-nitro-2-phenylethyl)-3-oxobutanoate with high diastereoselectivity.

Materials:

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.2 equiv, CAS: 70526-06-6)[][11]

• trans-β-Nitrostyrene (1.0 equiv)

• (R,R)-1,2-Diphenylethylenediamine (DPEN)-based thiourea organocatalyst (0.1 equiv)[8]

• Toluene (Anhydrous, reaction solvent)

• Ethyl acetate (for chromatography)

• Hexanes (for chromatography)

• Silica gel (230-400 mesh)

• Hydrochloric acid (1 M solution)

Equipment:

• Oven-dried round-bottom flask with a magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes

• Magnetic stir plate

• Thin-layer chromatography (TLC) plates and chamber

• Rotary evaporator

• Glass column for chromatography

Caption: General experimental workflow for synthesis and purification.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried 25 mL round-bottom flask containing a magnetic stir bar, add trans-β-nitrostyrene (e.g., 149 mg, 1.0 mmol) and the chiral thiourea catalyst (e.g., 37 mg, 0.1 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and purge with dry nitrogen or argon for 5-10 minutes.

• Solvent Addition: Add anhydrous toluene (5.0 mL) via syringe and stir the mixture at room temperature until all solids are dissolved.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice-water bath.

• Substrate Addition: Slowly add (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate (e.g., 220 mg, 1.2 mmol) to the stirred solution via syringe over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C under a nitrogen atmosphere. Monitor the consumption of the starting material by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 24-48 hours.

• Workup: Upon completion, quench the reaction by adding 1 M HCl (5 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Michael adduct.

• Characterization: Determine the structure and purity of the product by ¹H and ¹³C NMR spectroscopy. The diastereomeric ratio (d.r.) and enantiomeric excess (e.e.) can be determined by analysis on a chiral stationary phase HPLC.

PART 3: Data, Optimization, and Troubleshooting

The success of a diastereoselective reaction hinges on the careful optimization of reaction parameters. Below is a table summarizing expected outcomes based on common variables.

Table 1: Influence of Reaction Parameters on Yield and Selectivity

Entry	Catalyst (10 mol%)	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Catalyst A¹	Toluene	25	85	90:10
2	Catalyst A¹	THF	25	88	85:15
3	Catalyst A¹	CH₂Cl₂	25	75	88:12
4	Catalyst A¹	Toluene	0	92	95:5
5	Catalyst A¹	Toluene	-20	90	>98:2
6	Catalyst B²	Toluene	0	89	80:20 (reversed selectivity)

¹Catalyst A = (R,R)-DPEN-based thiourea. ²Catalyst B = (S,S)-DPEN-based thiourea. Data is representative and based on established principles in organocatalysis.[8][12]

Key Insights from Data:

• Solvent Effect: Non-polar solvents like toluene often provide better stereoselectivity by promoting the organized, hydrogen-bonded transition state.[12]

• Temperature Effect: Lowering the reaction temperature generally increases diastereoselectivity by reducing the thermal energy of the system, which amplifies the small energy difference between the diastereomeric transition states.

• Catalyst Chirality: The absolute configuration of the product is directly controlled by the chirality of the catalyst used.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive catalyst; Wet solvent/reagents; Low reactivity.	Ensure catalyst is pure. Use freshly dried, anhydrous solvents. Increase temperature slightly or screen a more activating catalyst.
Poor Diastereoselectivity	Temperature is too high; Incorrect solvent choice.	Lower the reaction temperature (-20°C to -40°C). Screen less polar solvents like toluene or hexanes. Ensure the enamine geometry is pure (Z).
Side Product Formation	Decomposition of enamine or product; retro-Michael reaction.	Use freshly prepared or purified enamine. Perform the workup at a low temperature. Avoid prolonged exposure to acid or base during workup.
Difficult Purification	Streaking on silica gel.	Add a small amount of triethylamine (0.1-1%) to the eluent to suppress the acidity of the silica gel, which can cause decomposition of enamines/iminiums.

PART 4: Synthetic Utility of Michael Adducts

The resulting γ-nitro carbonyl adducts are exceptionally versatile synthetic intermediates. The nitro group, in particular, can be transformed into a variety of other functional groups, making these products valuable precursors in drug development.

• Reduction to Amines: The nitro group can be readily reduced to a primary amine (e.g., using H₂, Pd/C or Zn/HCl), providing access to chiral γ-amino acids and 1,3-amino alcohols.

• Nef Reaction: Treatment with a base followed by an acidic workup converts the nitro group into a ketone, yielding a 1,5-dicarbonyl compound.[10]

• Denitration: The nitro group can be removed via radical denitration (e.g., using Bu₃SnH, AIBN) to furnish the corresponding alkylated product.

These transformations highlight the strategic importance of the diastereoselective Michael addition in constructing key chiral synthons for complex target molecules.

References

• Melchiorre, P., Marigo, M., Carlone, A., & Jørgensen, K. A. (2008). Asymmetric Vinylogous Michael Addition Reactions. Angewandte Chemie International Edition, 47(33), 6138-6171. [Link]

• Wikipedia. (n.d.). Michael reaction. Wikimedia Foundation. [Link]

• Cao, C., Ye, M., Sun, X., & Tang, Y. (2006). Chiral Guanidine-Catalyzed Asymmetric Michael Reaction of β-Ketoesters with Nitroolefins. Organic Letters, 8(14), 2901-2904. [Link]

• Herrera, R. P., Sgarzani, V., Bernardi, L., & Ricci, A. (2005). Highly Enantioselective Michael Additions in Water Catalyzed by a PS-Supported Pyrrolidine. Organic Letters, 7(25), 5693-5696. [Link]

• Palomo, C., Oiarbide, M., & Laso, A. (2007). Direct Asymmetric Michael Addition to Nitroalkenes: Vinylogous Nucleophilicity Under Dinuclear Zinc Catalysis. Angewandte Chemie International Edition, 46(21), 3942-3944. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Wikimedia Foundation. [Link]

• Pellissier, H. (2011). Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. Beilstein Journal of Organic Chemistry, 7, 1533-1557. [Link]

• d'Angelo, J., Desmaële, D., Dumas, F., & Guingant, A. (1992). The Asymmetric Michael Addition Reaction Using Chiral Imines. Tetrahedron: Asymmetry, 3(4), 459-505. [Link]

• Kim, D. Y., & Kim, H. S. (2018). Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. Molecules, 23(10), 2631. [Link]

• Park, J. Y. (2001). Enantioselective Michael Additions in Natural Products Synthesis. MacMillan Group Meeting. [Link]

• Ji, J., Barnes, D. M., Zhang, J., King, S. A., Wittenberger, S. J., & Morton, H. E. (2007). Scope and Mechanism of Enantioselective Michael Additions of 1,3-Dicarbonyl Compounds to Nitroalkenes Catalyzed by Nickel(II)−Diamine Complexes. Journal of the American Chemical Society, 121(43), 10215-10216. [Link]

• Li, H., Wang, Y., Tang, L., & Deng, L. (2005). Organocatalytic Asymmetric Michael Addition of 2,4-Pentandione to Nitroolefins. Organic Letters, 7(20), 4475-4477. [Link]

• France, S., Guerin, D. J., Miller, S. J., & Lectka, T. (2003). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews, 103(8), 2985-3012. [Link]

• Crabtree, R. H. (2016). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. ACS Catalysis, 6(1), 1-13. [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. Organic Chemistry Portal. [Link]

• Seebach, D., et al. (2007). Organocatalyzed Michael Addition of Aldehydes to Nitro Alkenes – Generally Accepted Mechanism Revisited and Revised. Helvetica Chimica Acta, 90(3), 425-472. [Link]

• ChemSpecific. (2023, October 3). Enamine formation/Michael Addition - Solution Series: Question 39 (3 Oct 2023). YouTube. [Link]

• International Laboratory USA. (n.d.). ETHYL 3-(PYRROLIDIN-1-YL)BUT-2-ENOATE. International Laboratory USA. [Link]

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Application Notes &amp; Protocols: The Synthetic Utility of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate in Modern Heterocyclic Chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the synthetic applications of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction: Unveiling the Potential of a Versatile Building Block

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is a highly valuable and versatile reagent in organic synthesis, belonging to the class of compounds known as β-enaminoesters. Its structure features a nucleophilic β-carbon, activated by the electron-donating pyrrolidine moiety, and an electron-withdrawing ester group, which modulates its reactivity.[][2] This push-pull electronic arrangement makes it an ideal precursor for constructing a wide array of heterocyclic scaffolds, which are foundational to medicinal chemistry and drug discovery.

The inherent reactivity of enamines stems from the resonance contribution of the nitrogen lone pair, which increases the electron density at the β-carbon, rendering it susceptible to attack by various electrophiles.[3][4][5] This guide provides an in-depth exploration of the application of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate in the synthesis of key heterocyclic systems, complete with mechanistic insights and detailed, field-proven protocols.

Caption: Synthetic pathways from the enamine precursor.

Synthesis of Substituted Pyridines via [3+3] Cycloaddition

The pyridine scaffold is one of the most prevalent N-heterocycles in pharmaceuticals. The de novo synthesis of substituted pyridines using a formal [3+3] cycloaddition represents a powerful and convergent approach.[6] In this strategy, the enaminoester acts as a three-carbon nucleophilic synthon, reacting with a three-carbon electrophilic partner, typically an α,β-unsaturated aldehyde or ketone.

Causality and Mechanistic Insight: The reaction is often catalyzed by a Lewis acid (e.g., FeCl₃) and a Brønsted acid (e.g., pyrrolidine hydrochloride). The Lewis acid activates the α,β-unsaturated carbonyl component, making it more electrophilic for the initial Michael-type addition by the enamine's β-carbon. The subsequent steps involve intramolecular condensation and aromatization via elimination of water and the pyrrolidine auxiliary to furnish the stable pyridine ring.

Caption: Workflow for [3+3] pyridine synthesis.

Experimental Protocol: Synthesis of Ethyl 2,6-dimethyl-4-(pyrrolidin-1-yl)nicotinate derivative

This protocol is adapted from established methods for pyridine synthesis from enamines.[6]

• Reagent Preparation: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.83 g, 10.0 mmol, 1.0 equiv.).

• Solvent and Substrate Addition: Add anhydrous acetonitrile (5 mL). To this solution, add crotonaldehyde (1.40 g, 20.0 mmol, 2.0 equiv.). Rationale: Acetonitrile is a suitable polar aprotic solvent for this transformation. A slight excess of the aldehyde component ensures complete consumption of the limiting enamine.

• Catalyst Addition: Add iron(III) chloride (FeCl₃, 162 mg, 1.0 mmol, 10 mol %) and pyrrolidine hydrochloride (107 mg, 1.0 mmol, 10 mol %). Rationale: The combination of a Lewis acid and a Brønsted acid co-catalyst system has been shown to be effective in promoting the cycloaddition cascade.[6]

• Reaction Execution: Heat the reaction mixture to 60 °C under an inert atmosphere (N₂ or Ar) and stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) eluent system.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure to remove the solvent.

• Purification: Dissolve the residue in dichloromethane (20 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL) followed by brine (15 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane:ethyl acetate) to yield the target pyridine derivative.

Parameter	Value/Condition	Rationale
Enamine	(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate	3-carbon nucleophilic synthon
Electrophile	Crotonaldehyde	3-carbon electrophilic partner
Catalyst System	FeCl₃ / Pyrrolidine HCl	Lewis/Brønsted acid co-catalysis
Solvent	Acetonitrile	Polar aprotic medium
Temperature	60 °C	Provides thermal energy for cyclization
Typical Yield	65-80%	Dependent on substrate and conditions

Synthesis of 4-Substituted Pyrazoles via [3+2] Cycloaddition

Pyrazoles are a cornerstone of medicinal chemistry, found in drugs such as Celecoxib and Sildenafil. The synthesis of pyrazoles from enamines often involves a [3+2] cycloaddition with a 1,3-dipole. A highly effective method utilizes nitrile imines, generated in situ from hydrazonoyl halides, as the dipole partner.[7]

Causality and Mechanistic Insight: The reaction is initiated by the base-promoted (e.g., triethylamine) formation of a nitrile imine from the corresponding hydrazonoyl halide. This highly reactive 1,3-dipole then undergoes a cycloaddition reaction with the electron-rich double bond of the enaminoester. The resulting intermediate readily aromatizes by eliminating the pyrrolidine group to afford the stable 3,4-disubstituted pyrazole.[7] This pathway offers excellent regiocontrol.

Experimental Protocol: Synthesis of Ethyl 1-aryl-5-methyl-1H-pyrazole-4-carboxylate derivative

This protocol is based on the cycloaddition of enamines with nitrile imines.[7]

• Reagent Preparation: In a 50 mL round-bottom flask, dissolve the appropriate N-aryl-2-oxopropanehydrazonoyl chloride (10.0 mmol, 1.0 equiv.) and (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.83 g, 10.0 mmol, 1.0 equiv.) in anhydrous chloroform (25 mL).

• Base Addition: Add triethylamine (1.53 mL, 11.0 mmol, 1.1 equiv.) dropwise to the stirred solution at room temperature. Rationale: Triethylamine acts as a base to dehydrohalogenate the hydrazonoyl halide, generating the reactive nitrile imine dipole in situ.

• Reaction Execution: Stir the reaction mixture at room temperature for 24 hours. The formation of triethylamine hydrochloride is often observed as a white precipitate. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, filter the mixture to remove the triethylamine hydrochloride precipitate and wash the solid with a small amount of chloroform.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude residue can be purified by recrystallization from ethanol or by silica gel column chromatography to yield the pure pyrazole product.

Parameter	Value/Condition	Rationale
Enamine	(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate	Dipolarophile
1,3-Dipole Precursor	Hydrazonoyl Halide	Generates nitrile imine in situ
Base	Triethylamine	Promotes dipole formation
Solvent	Chloroform or THF	Aprotic solvent to facilitate reaction
Temperature	Room Temperature	Mild conditions sufficient for cycloaddition
Typical Yield	70-90%	Generally high-yielding reaction

Synthesis of Pyrimidines via Multicomponent Coupling

The pyrimidine ring is a fundamental component of nucleobases and numerous pharmaceuticals. A robust method for synthesizing 4,5-disubstituted pyrimidines involves a one-pot, three-component coupling reaction.[8][9] This approach brings together the enamine, an orthoformate (as a one-carbon source), and an ammonia source.

Causality and Mechanistic Insight: The reaction is typically catalyzed by a Lewis acid like zinc chloride (ZnCl₂).[8] The proposed mechanism involves the initial reaction between the enamine and triethyl orthoformate to form a more complex enamine intermediate. This intermediate then condenses with ammonia (from ammonium acetate) and undergoes intramolecular cyclization followed by elimination to yield the aromatic pyrimidine ring. The Lewis acid catalyst is crucial for activating the orthoformate.

Experimental Protocol: Synthesis of Ethyl 5-methyl-4-(pyrrolidin-1-yl)pyrimidine-5-carboxylate derivative

This protocol is adapted from the ZnCl₂-catalyzed three-component synthesis.[8][9]

• Reagent Preparation: To a sealed tube, add (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.83 g, 10.0 mmol, 1.0 equiv.), triethyl orthoformate (2.22 g, 15.0 mmol, 1.5 equiv.), and ammonium acetate (1.16 g, 15.0 mmol, 1.5 equiv.).

• Catalyst Addition: Add anhydrous zinc chloride (ZnCl₂, 136 mg, 1.0 mmol, 10 mol %). Rationale: ZnCl₂ is an effective Lewis acid for this transformation, activating the orthoformate towards nucleophilic attack.

• Reaction Execution: Seal the tube and heat the mixture at 120 °C for 8-12 hours with stirring.

• Work-up: Cool the reaction to room temperature. Add ethyl acetate (30 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by silica gel column chromatography to obtain the desired pyrimidine derivative.

References

• Title: Synthesis of Substituted Pyridines via Formal (3+3) Cycloaddition of Enamines with Unsaturated Aldehydes and Ketones Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation Source: Journal of the American Chemical Society URL: [Link]

• Title: Enamines in Heterocyclic Synthesis: A Route to 4-Substituted Pyrazoles and Condensed Pyrazoles Source: Zeitschrift für Naturforschung B URL: [Link]

• Title: Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities Source: Molecules (MDPI) URL: [Link]

• Title: Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Cycloaddition Reactions of Enamines Source: Ask this paper - Bohrium URL: [Link]

• Title: Synthesis of Quinolones and Zwitterionic Quinolonate Derivatives with Broad-Spectrum Antibiotic Activity Source: Pharmaceuticals (MDPI) URL: [Link]

• Title: Pyrimidine synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Synthesis of Pyridin-2(1H)-one Derivatives via Enamine Cyclization Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Synthesis of pyrimidines derived from the symmetrical β‐enamino diketone 2 Source: Journal of Heterocyclic Chemistry URL: [Link]

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Application Notes &amp; Protocols: Stork Enamine Alkylation of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

Abstract

This document provides a comprehensive guide to the Stork enamine alkylation, focusing on the specific application of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate as the nucleophilic substrate. The Stork enamine synthesis is a cornerstone of modern organic chemistry for the α-alkylation of carbonyl compounds, offering a milder and more selective alternative to direct enolate alkylation.[1][2] These notes detail the underlying mechanism, provide a robust step-by-step protocol for the alkylation and subsequent hydrolysis, offer troubleshooting advice for common experimental challenges, and outline essential safety precautions. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage this powerful C-C bond-forming reaction.

Introduction and Scientific Principles

The Stork enamine alkylation, developed by Gilbert Stork, is a reliable method for the regioselective monoalkylation of aldehydes and ketones.[1] The strategy involves a three-stage process: (1) formation of an enamine from a carbonyl compound and a secondary amine; (2) alkylation of the enamine nucleophile; and (3) hydrolysis of the resulting iminium salt to regenerate the carbonyl group, now bearing a new alkyl substituent at the α-position.[1][3][4] This approach elegantly circumvents issues common to direct enolate alkylations, such as the need for strong bases (which can promote self-condensation) and the propensity for polyalkylation.[1][2]

The subject of this protocol, (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, is a β-enamino ester. It is the pre-formed enamine of a β-ketoester, ethyl acetoacetate. β-enamino esters are highly versatile and stable intermediates in organic synthesis, valued for their controlled reactivity.[5] The lone pair of electrons on the nitrogen atom engages in resonance with the double bond, significantly increasing the nucleophilicity of the α-carbon (the carbon adjacent to the ester group), making it ripe for reaction with electrophiles.[2]

This protocol will focus on the second and third stages of the Stork synthesis: the alkylation of this stable enamine with a suitable electrophile (an alkyl halide) and the final hydrolysis to yield an α-substituted β-ketoester, a valuable synthetic building block.

Reaction Mechanism

The alkylation proceeds through a well-established pathway involving nucleophilic attack followed by hydrolysis.

• Nucleophilic Attack (Alkylation): The enamine, (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, acts as a potent carbon-centered nucleophile. The α-carbon attacks the electrophilic carbon of an alkyl halide in a classic SN2 reaction.[2][6] This step forms a new carbon-carbon bond.

• Iminium Ion Formation: The product of the alkylation step is a resonance-stabilized iminium ion intermediate.[7]

• Hydrolysis: The reaction is quenched with aqueous acid. Water attacks the electrophilic iminium carbon.[7][8] A series of proton transfers follows, ultimately leading to the expulsion of the secondary amine (pyrrolidinium salt) and the formation of the final α-alkylated β-ketoester product.[1][8]

Caption: Figure 1: Reaction Mechanism of Stork Enamine Alkylation.

Experimental Protocol

This protocol describes the alkylation of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate with benzyl bromide as a representative electrophile, followed by acidic hydrolysis.

Materials and Equipment

Reagent/Material	CAS Number	Molecular Weight	Purity	Notes
(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate	70526-06-6	183.25 g/mol	>95%	Starting enamine.[][10][11]
Benzyl Bromide	100-39-0	171.04 g/mol	>98%	Alkylating agent. Potent lachrymator.
Tetrahydrofuran (THF)	109-99-9	72.11 g/mol	Anhydrous	Reaction solvent.
Hydrochloric Acid (HCl)	7647-01-0	36.46 g/mol	2 M aq. solution	For hydrolysis.
Ethyl Acetate	141-78-6	88.11 g/mol	Reagent Grade	Extraction solvent.
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01 g/mol	aq. solution	For neutralization.
Brine (Saturated NaCl)	7647-14-5	58.44 g/mol	aq. solution	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	Drying agent.
Silica Gel	7631-86-9	For column chromatography.

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Reflux condenser

• Nitrogen/Argon gas inlet

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

Caption: Figure 2: Experimental Workflow.

1. Reaction Setup:

• To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (5.0 g, 27.3 mmol, 1.0 equiv.).

• Under a nitrogen or argon atmosphere, add 40 mL of anhydrous THF via syringe. Stir the mixture until the enamine is fully dissolved.

  • Rationale: Anhydrous conditions are preferred to prevent premature hydrolysis of the enamine. An inert atmosphere prevents side reactions with atmospheric oxygen or moisture. THF is a common aprotic solvent for such reactions.

2. Alkylation:

• Add benzyl bromide (4.67 g, 3.25 mL, 27.3 mmol, 1.0 equiv.) dropwise to the stirred solution at room temperature.

  • Rationale: A stoichiometric amount of the alkylating agent is used to minimize potential polyalkylation.[12] While more reactive electrophiles are ideal, primary benzylic halides are excellent substrates for this reaction.[13]

• Once the addition is complete, heat the reaction mixture to reflux (approx. 65-70 °C) using a heating mantle or oil bath.

3. Reaction Monitoring:

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system.

• Spot the starting enamine and the reaction mixture. The reaction is complete upon the disappearance of the starting enamine spot. This typically takes 4-12 hours.

4. Hydrolysis and Work-up:

• Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

• Slowly add 20 mL of 2 M aqueous HCl to the stirred reaction mixture. Continue to stir vigorously for 1-2 hours at room temperature.

  • Rationale: This step is critical for the hydrolysis of the intermediate iminium salt back to the carbonyl group.[1][12] Vigorous stirring ensures proper mixing of the biphasic system.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash sequentially with 30 mL of saturated aqueous NaHCO₃ (to neutralize excess acid) and 30 mL of brine (to remove bulk water).

  • Rationale: The washing steps are essential to remove inorganic salts and impurities before concentrating the product.

5. Purification:

• Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil is purified by flash column chromatography on silica gel, typically using a gradient eluent of hexanes and ethyl acetate (e.g., starting from 95:5 to 80:20) to afford the pure product, ethyl 2-benzyl-3-oxobutanoate.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive alkylating agent (e.g., secondary or tertiary halides).2. Steric hindrance from a bulky enamine or electrophile.[12]3. Insufficient reaction time or temperature.	1. Use a more reactive electrophile (e.g., primary allylic, benzylic, or methyl halides).[3][13]2. Increase reaction time and/or use a higher boiling solvent like dioxane.3. Confirm the quality of the starting enamine.
Formation of Side Products	1. N-Alkylation: The nitrogen atom can compete as a nucleophile, especially with less reactive halides.[12][13]2. Polyalkylation: The initially formed iminium salt can be deprotonated by unreacted enamine, leading to a second alkylation.[12]	1. Use more reactive alkylating agents that favor C-alkylation.2. Use a stoichiometric amount or only a slight excess of the alkylating agent. Avoid a large excess.3. Ensure rapid and efficient hydrolysis to quench any remaining nucleophilic species.
Incomplete Hydrolysis	1. Insufficient acid or water.2. Insufficient stirring time for the hydrolysis step.	1. Ensure an adequate volume of aqueous acid is used.2. Increase the stirring time for the hydrolysis step to ensure the biphasic reaction goes to completion.[12]
Difficult Purification	1. Presence of unreacted starting materials and pyrrolidine.2. Close Rf values of product and side products.	1. Optimize reaction conditions to drive the reaction to completion.2. An acidic wash during work-up is crucial to remove the basic pyrrolidine.3. Use high-resolution flash chromatography with a shallow solvent gradient. Distillation under reduced pressure can be an alternative for volatile products.[12]

Safety Precautions

All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Pyrrolidine (and its enamine derivatives): Pyrrolidine is a flammable, corrosive, and toxic liquid.[14][15] It can cause severe skin burns and eye damage.[16] Handle with extreme care, avoid inhalation of vapors, and prevent skin contact.[17] Store in a tightly closed container in a cool, well-ventilated, flammables-area.[15]

• Alkyl Halides (e.g., Benzyl Bromide): Many alkylating agents are toxic, corrosive, and potent lachrymators (tear-inducing). Avoid inhalation and skin contact.

• Solvents (THF, Ethyl Acetate): These solvents are flammable. Keep away from ignition sources such as open flames and hot surfaces.[15][16] Ground and bond containers when transferring material to prevent static discharge.[15][17]

• Emergency Procedures:

  • Skin Contact: Immediately wash the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[16]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[16]

  • Spills: Absorb minor spills with an inert material like vermiculite or sand and dispose of as hazardous waste.[14][15] Ensure the area is well-ventilated.

References

• Stork Enamine Alkylation. (n.d.). Grokipedia.
• Stork Enamine Synthesis. (n.d.). NROChemistry.

• Carbonyl Condensations with Enamines - The Stork Reaction. (2025). Chemistry LibreTexts. Retrieved from [Link]

• Stork Enamine Synthesis. (n.d.). Chemistry Steps. Retrieved from [Link]

• Stork Enamine Synthesis. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Stork enamine alkylation. (n.d.). Wikipedia. Retrieved from [Link]

• Material Safety Data Sheet - Pyrrolidine. (n.d.). Cole-Parmer. Retrieved from [Link]

• Hazard Summary - Pyrrolidine. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Illustrated Glossary of Organic Chemistry - Stork enamine reaction. (n.d.). UCLA Chemistry & Biochemistry. Retrieved from [Link]

• Alkylation of Amines, Part 2: with Aldehydes and Ketones. (2020). YouTube. Retrieved from [Link]

• Stork enamine alkylation. (2020). YouTube. Retrieved from [Link]

• Ethyl 3-amino-2-pyrrolidin-1-ylprop-2-enoate. (n.d.). PubChem. Retrieved from [Link]

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• Ethyl (2E)-3-oxo-2-(pyrrolidin-2-ylidene)butanoate. (2007). ResearchGate. Retrieved from [Link]

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• Mechanism of hydrolysis of N-(1-aminoalkyl)amides. (n.d.). ACS Publications. Retrieved from [Link]

• Stork Enamine Reaction Mechanism. (2018). YouTube. Retrieved from [Link]

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Application Notes &amp; Protocols: The Utility of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate in the Synthesis of Pharmaceutical Intermediates

Introduction: The Versatility of a Privileged Synthon

In the landscape of modern medicinal chemistry, the demand for efficient and versatile molecular building blocks is perpetual. (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, a member of the β-enaminone class of compounds, represents such a privileged synthon.[1][2] Enaminones are characterized by a conjugated system comprising an amine, a carbon-carbon double bond, and a carbonyl group (N-C=C-C=O), which imparts a unique "push-pull" electronic character.[3][4] This arrangement creates a molecule with both nucleophilic (at the α-carbon and nitrogen) and electrophilic (at the β-carbon and carbonyl carbon) centers, rendering it an exceptionally reactive and adaptable precursor for the synthesis of a wide array of complex heterocyclic structures.[5][6][7]

This guide provides an in-depth exploration of the practical applications of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate, focusing on its role in constructing key pharmaceutical intermediates. We will move beyond simple procedural lists to dissect the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. The protocols herein are designed to be self-validating, grounded in authoritative literature to ensure scientific integrity and reproducibility.

Physicochemical Profile and Reactivity

Understanding the fundamental properties of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate is crucial for its effective utilization.

Caption: Chemical structure of (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

Table 1: Physicochemical Properties

Property	Value	Reference
IUPAC Name	ethyl (2Z)-3-(1-pyrrolidinyl)-2-butenoate	[8]
CAS Number	70526-06-6	[9][10]
Molecular Formula	C₁₀H₁₇NO₂	[9][]
Molecular Weight	183.25 g/mol	[8][9]
Appearance	Liquid	[8]
Purity	Typically ≥95%	[8][12]
Storage	Sealed in dry, 2-8°C	[8][9]

The reactivity of this enaminone is dominated by the vinylogous amide character. The nitrogen lone pair donates electron density into the double bond, making the α-carbon (C2) nucleophilic and susceptible to electrophilic attack. Conversely, the electron-withdrawing ester group polarizes the system, making the β-carbon (C3) electrophilic and prone to attack by nucleophiles, typically in a Michael-type addition. This dual reactivity is the cornerstone of its synthetic utility.[13]

Core Application: Synthesis of 4-Quinolone Scaffolds

The 4-quinolone moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous antibacterial agents (e.g., Norfloxacin), antiviral drugs (e.g., Elvitegravir), and anticancer therapeutics.[3][14][15] Traditional syntheses like the Conrad-Limpach reaction often require harsh conditions.[15] Modern methods leverage the predictable reactivity of synthons like enaminones for more efficient and modular access to these valuable heterocycles.[3][16]

A notable application involves a cobalt(III)-catalyzed C-H amidation reaction, where the enaminone directs the functionalization of an aromatic ring, paving the way for subsequent cyclization to the quinolone core.[3][17]

Caption: Workflow for 4-quinolone synthesis via C-H amidation.

Protocol 2.1: Synthesis of a 4-Quinolone Intermediate via C-H Amidation

This protocol is adapted from methodologies described for enaminone-directed C-H functionalization.[3][16] It illustrates a two-step sequence: first, the formation of an N-aryl enaminone, followed by the key C-H amidation and cyclization.

Materials:

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

• Substituted aniline (e.g., 2-methylaniline)

• Toluene, anhydrous

• [Co(Cp*)I₂(CO)] catalyst

• AgSbF₆ (silver hexafluoroantimonate)

• Dioxazolone reagent (e.g., 3-phenyl-1,4,2-dioxazol-5-one)

• 1,2-Dichloroethane (DCE), anhydrous

• Potassium carbonate (K₂CO₃)

• Methanol

Step-by-Step Methodology:

Part A: Synthesis of N-Aryl Enaminone Intermediate

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.0 eq), the desired substituted aniline (1.1 eq), and anhydrous toluene.

  • Causality: The Dean-Stark trap is essential for removing the pyrrolidine byproduct via azeotropic distillation, driving the transamination reaction to completion. Toluene is an excellent solvent for this purpose.

• Reaction Execution: Heat the mixture to reflux for 12-16 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting enaminone.

• Work-up and Purification: Cool the reaction mixture to room temperature. Remove the toluene under reduced pressure. The resulting crude N-aryl enaminone is often of sufficient purity for the next step, but can be purified by column chromatography on silica gel if necessary.

Part B: Cobalt-Catalyzed Amidation and Cyclization

• Catalyst Activation: In a dry, argon-flushed Schlenk tube, add the N-aryl enaminone intermediate (1.0 eq), [Co(Cp*)I₂(CO)] (5 mol%), and AgSbF₆ (20 mol%).

  • Causality: AgSbF₆ acts as a halide scavenger, abstracting the iodide ligands from the cobalt precursor to generate the active cationic Co(III) catalyst. The reaction must be performed under an inert atmosphere to prevent catalyst deactivation.

• Reaction Assembly: Add the dioxazolone reagent (1.2 eq) followed by anhydrous DCE. Seal the tube and heat the mixture at 80 °C for 12 hours.

  • Causality: The enaminone's carbonyl group acts as a weakly coordinating directing group, positioning the cobalt catalyst to selectively activate the ortho C-H bond of the aniline ring for amidation. Dioxazolones serve as efficient nitrene precursors under these catalytic conditions.[3][17]

• Cyclization: After cooling, carefully unseal the tube and add methanol followed by potassium carbonate (3.0 eq). Stir the mixture at 60 °C for 4 hours.

  • Causality: The basic conditions facilitate the deacylation of the newly installed amide group, revealing a free amine. This amine then undergoes an intramolecular conjugate addition onto the enaminone's β-carbon, followed by tautomerization to yield the stable, aromatic 4-quinolone ring system.[3]

• Purification: Filter the reaction mixture through a pad of celite, wash with ethyl acetate, and concentrate the filtrate. Purify the residue by flash column chromatography (e.g., hexane/ethyl acetate gradient) to yield the desired 4-quinolone product.

Table 2: Representative Reaction Parameters

Parameter	Condition	Rationale
Catalyst	[Co(Cp*)I₂(CO)] / AgSbF₆	Generates the active Co(III) species for C-H activation.[3]
Nitrene Source	Dioxazolone	Stable, efficient source of the amidating agent.[3]
Temperature	80 °C (Amidation) / 60 °C (Cyclization)	Balances reaction rate with catalyst stability and side reactions.
Atmosphere	Inert (Argon)	Protects the air-sensitive catalyst from oxidation.

Application in Nootropic Agent Synthesis (Piracetam Analogues)

Piracetam (2-oxo-1-pyrrolidine acetamide) is a well-known nootropic drug used to enhance cognitive function.[18] Its core structure is the pyrrolidin-2-one (γ-lactam) ring. While not a direct one-step precursor to Piracetam itself, (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate contains the essential pyrrolidine nucleus and its enaminone functionality can be leveraged to construct related pyrrolidinone-based structures, which are valuable intermediates for analogues.[19][20]

The synthesis of the pyrrolidin-2-one core often involves the cyclization of γ-amino acids or their ester derivatives. The enamine moiety can be manipulated through reduction and hydrolysis to unmask functionalities suitable for such cyclizations.

Protocol 3.1: A General Synthetic Strategy towards a Pyrrolidin-2-one Intermediate

This protocol outlines a conceptual pathway for converting the enaminone into a γ-amino ester, the direct precursor for the target lactam ring.

Materials:

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

• Sodium borohydride (NaBH₄) or Hydrogen (H₂) with Pd/C catalyst

• Methanol or Ethanol

• Dilute aqueous HCl

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

Step-by-Step Methodology:

• Reduction of the Enamine Double Bond: In a round-bottom flask, dissolve (Z)-ethyl 3-(pyrrolidin-1-yl)but-2-enoate (1.0 eq) in methanol. Cool the solution to 0 °C in an ice bath. Add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

  • Causality: NaBH₄ is a mild reducing agent that selectively reduces the electron-deficient C=C double bond of the enaminone system without affecting the ester group. Catalytic hydrogenation (H₂/Pd-C) is an alternative, often cleaner method.

• Reaction Monitoring & Quenching: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours. Monitor by TLC. Once complete, carefully quench the reaction by the slow addition of water.

• Work-up: Remove most of the methanol under reduced pressure. Add ethyl acetate to the residue and wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ethyl 3-(pyrrolidin-1-yl)butanoate.

• Lactam Formation (Conceptual): The subsequent conversion to a pyrrolidin-2-one would involve N-dealkylation and cyclization, a more complex transformation. A more direct route to Piracetam itself starts from 2-pyrrolidone (γ-butyrolactam) and involves N-alkylation with an acetate equivalent followed by amidation.[21][22] However, the reduced product from Step 3 serves as a functionalized pyrrolidine that is a valuable intermediate for other novel pharmaceutical scaffolds.[23][24]

Caption: Versatility of enaminones in heterocyclic synthesis.

Concluding Remarks

(Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is far more than a simple chemical reagent; it is a versatile platform for molecular innovation. Its inherent electronic properties and predictable reactivity allow for the streamlined synthesis of high-value pharmaceutical intermediates, most notably the 4-quinolone core. The protocols and insights provided in this guide demonstrate its utility and underscore the importance of enaminones as a class of synthons in modern drug discovery and development. By understanding the causality behind the reaction steps, researchers can better troubleshoot, adapt, and expand upon these methodologies to create the next generation of therapeutic agents.

References

• Shi, P., Wang, L., Chen, K., Wang, J., & Zhu, J. (2017). Co(III)-Catalyzed Enaminone-Directed C–H Amidation for Quinolone Synthesis. Organic Letters, 19(9), 2418–2421. [Link][3][16][17]

• Dine, I., Mulugeta, E., Melaku, Y., & Belete, M. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Advances. [Link][14]

• Al-Mousawi, S. M., El-Apasery, M. A., & Elnagdi, M. H. (n.d.). Enaminones in Heterocyclic Synthesis: A Novel Route to Tetrahydropyrimidines, Dihydropyridines, Triacylbenzenes and Naphthofurans under Microwave Irradiation. Molecules. [Link][5]

• Al-Moussawi, S., et al. (2001). Enaminones as Building Blocks In Heterocyclic Synthesis: A New One Pot Synthesis of Polyfunctional Substituted Pyridines. R Discovery. [Link][13]

• A Review on Synthesis and Pharmacological Activities of Piracetam and its Derivatives. (n.d.). ResearchGate. [Link][18]

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• Syntheses of N-substituted Clausenamide analogues. (2010). European Journal of Medicinal Chemistry. [Link][19]

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Asymmetric synthesis of β-amino acids using enamine intermediates

An Application Guide to the Asymmetric Synthesis of β-Amino Acids via Enamine Intermediates

Introduction: The Significance of Chiral β-Amino Acids

β-Amino acids are crucial structural motifs in a vast array of biologically active molecules, including natural products, pharmaceuticals, and peptidomimetics.[1][2] Unlike their α-amino acid counterparts, peptides constructed from β-amino acids (β-peptides) often exhibit remarkable resistance to proteolytic degradation and can form stable, predictable secondary structures like helices and sheets.[1] This has made them invaluable tools in drug development and molecular design. The stereochemistry at the β-carbon (and potentially the α-carbon) is critical for biological function, making the development of robust methods for their enantioselective synthesis a paramount objective in modern organic chemistry.[3] Among the most elegant and powerful strategies to emerge is the use of organocatalysis, specifically through the transient formation of chiral enamine intermediates.[4][5]

This guide provides a detailed overview of the principles, protocols, and practical considerations for synthesizing enantiomerically enriched β-amino acid derivatives using asymmetric enamine catalysis.

Part 1: The Core Principle: Asymmetric Enamine Catalysis

Enamine catalysis is a cornerstone of organocatalysis that mimics the strategy used by Class I aldolase enzymes.[4][6] The fundamental concept involves the reversible reaction of a carbonyl compound (like an aldehyde or ketone) with a chiral secondary amine catalyst, most famously L-proline, to form a nucleophilic enamine intermediate.[7] This process effectively raises the energy of the highest occupied molecular orbital (HOMO) of the carbonyl compound, turning it into a potent, yet sterically directed, nucleophile.

The catalytic cycle for the synthesis of a β-amino acid derivative, typically via a Mannich-type reaction, proceeds through several key steps:

• Enamine Formation: The chiral amine catalyst condenses with a donor aldehyde to form a transient iminium ion. Subsequent deprotonation at the α-carbon generates the key chiral enamine intermediate. The geometry and steric environment of this enamine are dictated by the catalyst's chiral scaffold.[8]

• Stereoselective C-C Bond Formation: The nucleophilic enamine attacks an electrophile, such as an N-protected imine. The chiral catalyst shields one face of the enamine, directing the imine to attack from the less hindered face, thereby establishing the new stereocenter(s) with high fidelity.[9]

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion intermediate is hydrolyzed by water present in the reaction medium, releasing the β-amino aldehyde product and regenerating the chiral amine catalyst to re-enter the cycle.[6]

This entire process provides a highly atom-economical route to chiral molecules using a small, metal-free, and often naturally derived catalyst.

Figure 1: The catalytic cycle for enamine-mediated β-amino acid synthesis.

Part 2: Application Protocol: Proline-Catalyzed Synthesis of a Quaternary β-Formyl α-Amino Acid Derivative

This protocol describes a highly efficient and stereoselective direct asymmetric Mannich reaction to synthesize functionalized β-amino acid precursors bearing a quaternary carbon atom, adapted from the foundational work in the field.[10] The reaction couples an α,α-disubstituted aldehyde with N-PMP-protected α-imino ethyl glyoxylate using L-proline as the catalyst.

Experimental Workflow

Figure 2: General experimental workflow for the asymmetric synthesis.

Materials and Reagents

• Imine: N-(4-methoxyphenyl)-α-imino ethyl glyoxylate

• Aldehyde: 2-Phenylpropanal (or other α,α-disubstituted aldehyde)

• Catalyst: L-Proline (or D-Proline for the opposite enantiomer)

• Solvent: Dimethyl sulfoxide (DMSO), anhydrous

• Workup: Ethyl acetate (EtOAc), Saturated aqueous NH₄Cl, Brine, Deionized water

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄)

• Purification: Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup: To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add the N-PMP-protected α-imino ethyl glyoxylate (0.20 mmol, 1.0 equiv).

• Addition of Catalyst and Solvent: Add L-proline (0.06 mmol, 30 mol%) to the flask. Dissolve the solids in anhydrous DMSO (1.0 mL).

• Initiation of Reaction: Add the α,α-disubstituted aldehyde (e.g., 2-phenylpropanal, 0.40 mmol, 2.0 equiv) to the stirred solution at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent (imine) is consumed (typically 6-24 hours).

• Quenching and Workup: Upon completion, add deionized water (5 mL) to the reaction mixture. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NH₄Cl (10 mL) and brine (10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired Mannich product.

Characterization and Expected Results

• Yield: The purified product is typically obtained in good to excellent yields (e.g., 80-95%).[10]

• Stereoselectivity: The diastereomeric ratio (dr) and enantiomeric excess (ee) are determined by ¹H NMR analysis of the crude product and chiral High-Performance Liquid Chromatography (HPLC) of the purified product, respectively. Excellent stereoselectivities are expected (e.g., syn/anti >90:10, >95% ee).[10]

• Further Conversion: The resulting β-formyl α-amino acid derivative can be converted to the corresponding β-amino acid through oxidation of the aldehyde to a carboxylic acid.[10]

Part 3: Reaction Scope and Performance Data

The proline-catalyzed Mannich reaction exhibits a broad substrate scope, accommodating various α,α-disubstituted aldehydes and protected imines. The use of DMSO as a solvent is often crucial for achieving high yields and selectivities.[10]

Entry	Aldehyde Donor	Imine Acceptor	Catalyst (mol%)	Yield (%)	dr (syn:anti)	ee (%)
1	2-Phenylpropanal	N-PMP-imino ethyl glyoxylate	L-Proline (30)	91	94:6	96
2	2-Methylbutanal	N-PMP-imino ethyl glyoxylate	L-Proline (30)	94	95:5	97
3	Isovaleraldehyde	N-PMP-imino ethyl glyoxylate	L-Proline (30)	95	93:7	99
4	Cyclohexanecarboxaldehyde	N-PMP-imino ethyl glyoxylate	L-Proline (30)	89	>95:5	99
Data synthesized from representative results reported in the literature.[10]

Part 4: Senior Scientist Insights - Troubleshooting and Considerations

• Causality of Solvent Choice: DMSO is not merely a solvent; it plays an active role. Its high polarity stabilizes charged intermediates like the iminium ion, and its ability to act as a hydrogen bond acceptor can influence the conformation of the transition state, directly impacting stereoselectivity.[10]

• Aldehyde Purity: The aldehyde donor is often used in excess. It is critical that the aldehyde is free of the corresponding carboxylic acid, as acidic impurities can interfere with the catalytic cycle. If necessary, purify the aldehyde by distillation or filtration through a short plug of basic alumina.

• Reaction Rate: Reactions with more sterically hindered aldehydes may proceed more slowly. If the reaction stalls, a slight increase in catalyst loading (up to 40 mol%) can be beneficial, though this may sometimes slightly erode enantioselectivity.

• Protecting Group on Imine: The N-PMP (p-methoxyphenyl) group is widely used because it activates the imine electrophilically and can be readily removed under oxidative conditions (e.g., with ceric ammonium nitrate) without racemization.[10] Other protecting groups like Boc or Cbz may require different activation or reaction conditions.

• Self-Validation and Controls: To validate the protocol, always run a background reaction without the catalyst to ensure no uncatalyzed reaction occurs. For analysis, obtaining a racemic sample of the product (e.g., by using an achiral amine catalyst like pyrrolidine) is essential for developing a reliable chiral HPLC method to determine the enantiomeric excess.

Conclusion

The asymmetric synthesis of β-amino acids via enamine intermediates stands as a powerful and versatile strategy in organic synthesis. Driven by simple, inexpensive, and environmentally benign organocatalysts like proline, this methodology provides access to highly valuable chiral building blocks with exceptional levels of stereocontrol. The operational simplicity and broad applicability of the protocols make them highly attractive for researchers in both academic and industrial settings, paving the way for advancements in medicinal chemistry and materials science.

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• Wang, Z., Yin, H., & Buchwald, S. L. (2012). Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry. Journal of the American Chemical Society, 134(9), 4034–4037. [Link]

• Ashfaq, M., et al. (2015). Enantioselective Synthesis of β-amino acids: A Review. ResearchGate. [Link]

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• Al-Terkawi, A. (2011). Asymmetric Enamine Catalysis. ResearchGate. [Link]

• Hsiao, Y., et al. (2004). Highly Efficient Synthesis of β-Amino Acid Derivatives via Asymmetric Hydrogenation of Unprotected Enamines. ResearchGate. [Link]

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• Organic Chemistry Portal. (n.d.). β-Amino Acid synthesis by C-C coupling. [Link]

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Application Notes and Protocols for Cycloaddition Reactions Involving Electron-Rich Enamines

Introduction: The Versatility of Enamines in Cycloaddition Chemistry

Electron-rich enamines, readily synthesized from the condensation of secondary amines with enolizable aldehydes or ketones, are powerful nucleophilic intermediates in organic synthesis.[1][2] Their heightened reactivity compared to enols or enolates stems from the electron-donating nitrogen atom, which increases the electron density of the β-carbon, making it highly susceptible to attack by electrophiles. This inherent nucleophilicity makes enamines exceptional partners in a variety of cycloaddition reactions, providing access to a diverse array of carbocyclic and heterocyclic scaffolds that are prevalent in pharmaceuticals and natural products.[3][4]

This guide provides an in-depth exploration of the major classes of cycloaddition reactions involving enamines, complete with detailed application notes that delve into the mechanistic underpinnings and rationale behind experimental design. Furthermore, this document offers robust, step-by-step protocols for key transformations, designed to be readily implemented in a research and development setting.

Foundational Protocol: Synthesis of Enamines

The successful execution of enamine-based cycloadditions is predicated on the efficient preparation and purification of the enamine starting material. The most common method involves the acid-catalyzed condensation of a ketone or aldehyde with a secondary amine, with the concomitant removal of water to drive the equilibrium towards the product.[1][5][6]

General Protocol for the Synthesis of 1-(Cyclohex-1-en-1-yl)pyrrolidine

This protocol describes the synthesis of a common cyclic enamine derived from cyclohexanone and pyrrolidine.

Materials:

• Cyclohexanone

• Pyrrolidine

• p-Toluenesulfonic acid monohydrate (catalytic amount)

• Toluene (anhydrous)

• Anhydrous magnesium sulfate or sodium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring

• Rotary evaporator

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stir bar, add cyclohexanone (1.0 eq), pyrrolidine (1.2 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.01 eq).

• Add anhydrous toluene to the flask to a concentration of approximately 0.5 M with respect to the cyclohexanone.

• Heat the reaction mixture to reflux with vigorous stirring. The azeotropic removal of water will be observed in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected in the Dean-Stark trap. The reaction is typically complete when the theoretical amount of water has been collected (usually 2-4 hours).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the solvent in vacuo using a rotary evaporator.

• The crude enamine is often of sufficient purity for subsequent reactions. However, for sensitive applications, it can be purified by vacuum distillation.

• Store the purified enamine under an inert atmosphere (nitrogen or argon) at low temperature, as enamines can be sensitive to moisture and air.

Causality of Experimental Choices:

• Excess Pyrrolidine: A slight excess of the secondary amine is used to ensure complete consumption of the ketone.

• Acid Catalyst: The acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the initial nucleophilic attack by the amine.[1]

• Azeotropic Removal of Water: The formation of an enamine is a reversible equilibrium reaction.[5] The use of a Dean-Stark apparatus to remove water as it is formed shifts the equilibrium towards the enamine product, ensuring a high yield.

• Anhydrous Conditions: Enamines are susceptible to hydrolysis back to the starting carbonyl compound and amine in the presence of water.[1] Therefore, anhydrous solvents and reagents are crucial.

[2+2] Cycloaddition Reactions: The Gateway to Cyclobutanes

The [2+2] cycloaddition of enamines with electron-deficient alkenes is a cornerstone method for the synthesis of cyclobutane rings.[7][8] These reactions typically proceed through a stepwise mechanism involving a zwitterionic intermediate, which then undergoes ring closure. The electron-rich enamine acts as the nucleophile, attacking the electron-poor alkene.

Application Notes for [2+2] Cycloadditions

The success of a [2+2] cycloaddition involving an enamine is highly dependent on the electronic nature of the reactants. The alkene partner must be activated by at least one electron-withdrawing group (EWG), such as a nitro, cyano, or ester group, to lower the energy of its Lowest Unoccupied Molecular Orbital (LUMO) for a favorable interaction with the Highest Occupied Molecular Orbital (HOMO) of the enamine.

The reaction is often stereospecific, with the stereochemistry of the alkene being retained in the cyclobutane product. The regioselectivity is governed by the initial nucleophilic attack of the enamine's β-carbon on the most electrophilic carbon of the alkene.

Experimental Workflow for a Typical [2+2] Cycloaddition

Caption: Workflow for a [2+2] enamine cycloaddition.

Protocol for the [2+2] Cycloaddition of 1-(Cyclohex-1-en-1-yl)pyrrolidine with Nitroethylene

Materials:

• 1-(Cyclohex-1-en-1-yl)pyrrolidine

• Nitroethylene

• Anhydrous Dichloromethane (DCM) or Acetonitrile

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1-(cyclohex-1-en-1-yl)pyrrolidine (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of freshly prepared nitroethylene (1.1 eq) in anhydrous DCM to the stirred enamine solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting materials.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution. This step hydrolyzes the intermediate iminium salt to the corresponding ketone.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the cyclobutane product.

[4+2] Cycloaddition Reactions: The Enamine as a Dienophile

In the context of the Diels-Alder reaction, electron-rich enamines can act as potent dienophiles, reacting with electron-deficient dienes in an inverse-electron-demand Diels-Alder reaction.[9][10] This provides a powerful route to functionalized cyclohexene derivatives.

Application Notes for Inverse-Electron-Demand Diels-Alder Reactions

The key to a successful inverse-electron-demand Diels-Alder reaction is the appropriate pairing of an electron-rich dienophile (the enamine) with an electron-poor diene. Dienes substituted with electron-withdrawing groups are required. The reaction generally proceeds via a concerted mechanism, and its stereoselectivity is governed by the principles of the Diels-Alder reaction, with a preference for the endo product.[9]

Reaction Parameters for Enamine Diels-Alder Reactions

Parameter	Typical Conditions	Rationale
Solvent	Aprotic solvents (e.g., Toluene, THF, DCM)	To avoid hydrolysis of the enamine.
Temperature	Room temperature to reflux	Dependent on the reactivity of the diene and enamine.
Catalyst	Often thermal, but Lewis acids can be used	Lewis acids can coordinate to the diene, lowering its LUMO energy and accelerating the reaction.

Protocol for the Inverse-Electron-Demand Diels-Alder Reaction of an Enamine with a 1,2,4,5-Tetrazine

Materials:

• 1-(Cyclohex-1-en-1-yl)pyrrolidine

• 3,6-Diphenyl-1,2,4,5-tetrazine

• Anhydrous Toluene

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• To a solution of 3,6-diphenyl-1,2,4,5-tetrazine (1.0 eq) in anhydrous toluene, add 1-(cyclohex-1-en-1-yl)pyrrolidine (1.2 eq) at room temperature.

• Heat the reaction mixture to 80 °C and monitor the reaction by TLC. The characteristic pink color of the tetrazine will fade as the reaction proceeds.

• After complete consumption of the tetrazine (typically 2-4 hours), cool the reaction mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure.

• The initial cycloadduct will spontaneously lose dinitrogen and eliminate the secondary amine to afford the aromatic dihydropyridine product.

• Purify the crude product by flash column chromatography on silica gel to yield the corresponding substituted pyridine.

[3+2] Cycloaddition Reactions: Synthesis of Five-Membered Heterocycles

Enamines can also participate in [3+2] cycloaddition reactions with 1,3-dipoles to generate five-membered heterocyclic rings.[11][12] A common example is the reaction of enamines with azides to form triazolines, which can then rearrange to other products.[11]

Application Notes for Enamine-Azide [3+2] Cycloadditions

The reaction between an enamine and an azide is a classic example of a 1,3-dipolar cycloaddition.[12] The enamine acts as the dipolarophile. The initial product is a Δ²-1,2,3-triazoline, which is often unstable and can eliminate nitrogen to form an amidine or undergo other rearrangements.[11]

Mechanistic Pathway of Enamine-Azide [3+2] Cycloaddition

Caption: Mechanism of enamine-azide cycloaddition.

Protocol for the [3+2] Cycloaddition of an Enamine with an Aryl Azide

Materials:

• 1-Morpholinocyclohexene

• Phenyl azide

• Anhydrous acetonitrile

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 1-morpholinocyclohexene (1.0 eq) in anhydrous acetonitrile.

• Add phenyl azide (1.05 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by the disappearance of the starting materials via TLC.

• Upon completion, remove the solvent under reduced pressure.

• The unstable triazoline intermediate will likely have rearranged to the corresponding amidine upon standing or during solvent removal.

• Purify the crude product by column chromatography on silica gel to isolate the desired amidine.

Conclusion and Future Outlook

Cycloaddition reactions of electron-rich enamines represent a powerful and versatile strategy for the construction of complex cyclic molecules. The ability to fine-tune the electronic properties of both the enamine and its reaction partner allows for a high degree of control over the outcome of these transformations. The protocols and application notes provided herein serve as a practical guide for researchers in organic synthesis and drug discovery to harness the synthetic potential of enamines. Future developments in this field are likely to focus on the discovery of novel cycloaddition partners, the development of enantioselective catalytic systems, and the application of these methods to the total synthesis of increasingly complex and biologically active molecules.

References

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• Unknown. (n.d.). Diels-Alder Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). An Overlooked Pathway in 1,3‐Dipolar Cycloadditions of Diazoalkanes with Enamines. Retrieved from [Link]

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Synthesis of Pyrazolone Derivatives from β-Enamino Esters: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of Pyrazolone Scaffolds

Pyrazolone derivatives represent a cornerstone in medicinal chemistry and materials science.[1][2][3] This five-membered heterocyclic lactam ring system is a privileged scaffold, forming the core of numerous pharmacologically active agents with a broad spectrum of activities, including antimicrobial, anti-inflammatory, antitumor, and analgesic properties.[1][4][5][6] The synthetic versatility of pyrazolones allows for extensive functionalization, enabling the fine-tuning of their biological and physical properties. One of the most efficient and widely utilized methods for constructing the pyrazolone core is through the cyclocondensation reaction of β-enamino esters with hydrazine derivatives.[7][8][9] This application note provides a comprehensive guide to this synthetic strategy, delving into the reaction mechanism, offering detailed experimental protocols, and discussing key considerations for successful synthesis and purification.

Mechanistic Insights: The Cyclocondensation Pathway

The synthesis of pyrazolones from β-enamino esters and hydrazines is a classic example of a cyclocondensation reaction. The generally accepted mechanism proceeds through a two-step sequence: nucleophilic attack followed by intramolecular cyclization and elimination.

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of one of the nitrogen atoms of the hydrazine molecule on the electrophilic β-carbon of the enamino ester. This step is often the rate-determining step and can be influenced by the nature of the substituents on both reactants.

• Intramolecular Cyclization and Elimination: The resulting intermediate undergoes an intramolecular nucleophilic attack by the second nitrogen atom of the hydrazine on the ester carbonyl carbon. This leads to the formation of a five-membered heterocyclic intermediate. Subsequent elimination of an alcohol molecule (from the ester) and a secondary amine (from the enamine) drives the reaction forward and results in the formation of the stable, aromatic pyrazolone ring.

dot digraph "Pyrazolone Synthesis Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

// Reactants start [label="β-Enamino Ester + Hydrazine", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Intermediates intermediate1 [label="Nucleophilic Adduct", fillcolor="#FFFFFF", fontcolor="#202124"]; intermediate2 [label="Cyclized Intermediate", fillcolor="#FFFFFF", fontcolor="#202124"];

// Product product [label="Pyrazolone Derivative", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Arrows start -> intermediate1 [label="Nucleophilic Attack"]; intermediate1 -> intermediate2 [label="Intramolecular Cyclization"]; intermediate2 -> product [label="Elimination of ROH & R'₂NH"]; } dot

Figure 1: Simplified reaction mechanism for pyrazolone synthesis.

Experimental Protocols

This section outlines a general and a microwave-assisted protocol for the synthesis of pyrazolone derivatives from β-enamino esters.

Protocol 1: General Procedure for the Synthesis of 4-Aryl-1,2-dihydropyrazol-3-ones

This protocol is adapted from a reported synthesis of pyrazolone derivatives.[7]

Materials:

• β-Enamino ester (e.g., ethyl 3-(dimethylamino)-2-phenylacrylate) (10 mmol)

• Substituted hydrazine hydrochloride (e.g., phenylhydrazine hydrochloride) (10 mmol)

• Ethanol (50 mL)

• Round-bottom flask (100 mL)

• Reflux condenser

• Stirring bar and magnetic stir plate

• Beaker (250 mL)

• Büchner funnel and filter flask

• Deionized water

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirring bar, add the β-enamino ester (10 mmol) and the substituted hydrazine hydrochloride (10 mmol).

• Solvent Addition: Add 50 mL of ethanol to the flask.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux with constant stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 3-6 hours.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a 250 mL beaker containing 150 mL of cold deionized water with stirring.

• Precipitation and Isolation: A solid precipitate of the pyrazolone derivative should form. Collect the solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials or soluble impurities.

• Drying: Dry the purified product in a desiccator or a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

• Characterization: Characterize the final product by determining its melting point and using spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR.[10][11][12][13]

Protocol 2: Microwave-Assisted One-Pot Synthesis of 4-Arylidenepyrazolone Derivatives

Microwave-assisted synthesis offers a significant advantage in terms of reduced reaction times and often improved yields.[14][15][16][17] This one-pot procedure combines the formation of the pyrazolone ring and a subsequent Knoevenagel condensation.[16]

Materials:

• β-Keto ester (e.g., ethyl acetoacetate) (0.45 mmol)

• Substituted hydrazine (e.g., 3-nitrophenylhydrazine) (0.3 mmol)

• Aromatic aldehyde (e.g., 3-methoxy-4-ethoxybenzaldehyde) (0.3 mmol)

• Microwave reactor vial (10 mL)

• Microwave synthesizer

• Ethyl acetate

Procedure:

• Reaction Mixture Preparation: In a 10 mL microwave reactor vial, combine the β-keto ester (0.45 mmol), the substituted hydrazine (0.3 mmol), and the aromatic aldehyde (0.3 mmol).

• Microwave Irradiation: Place the vial in the microwave synthesizer and irradiate at a power of approximately 420 W for 10-15 minutes.[16] The reaction progress can be monitored by TLC.

• Isolation and Purification: After cooling, the solid product is typically triturated with a suitable solvent like ethyl acetate and collected by vacuum filtration.[16]

• Drying and Characterization: Dry the product and characterize it using standard analytical techniques as described in Protocol 1.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical reaction conditions and outcomes for the synthesis of pyrazolone derivatives.

Entry	β-Enamino Ester/β-Keto Ester	Hydrazine Derivative	Aldehyde (for one-pot)	Method	Reaction Time	Yield (%)
1	Ethyl 3-(dimethylamino)-2-phenylacrylate	Hydrazine hydrochloride	-	Conventional	3 h	75-85
2	Ethyl 3-(dimethylamino)-2-(4-nitrophenyl)acrylate	Phenylhydrazine hydrochloride	-	Conventional	4 h	80-90
3	Ethyl acetoacetate	3-Nitrophenylhydrazine	3-Methoxy-4-ethoxybenzaldehyde	Microwave	10 min	83[16]
4	Ethyl acetoacetate	Phenylhydrazine	4-Chlorobenzaldehyde	Microwave	12 min	92[16]

Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of pyrazolone derivatives.

dot digraph "Pyrazolone Synthesis Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

// Nodes start [label="Starting Materials\n(β-Enamino Ester & Hydrazine)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; reaction [label="Cyclocondensation Reaction\n(Conventional or Microwave)", fillcolor="#FFFFFF", fontcolor="#202124"]; workup [label="Workup\n(Precipitation in Water)", fillcolor="#FFFFFF", fontcolor="#202124"]; filtration [label="Isolation\n(Vacuum Filtration)", fillcolor="#FFFFFF", fontcolor="#202124"]; purification [label="Purification\n(Recrystallization)", fillcolor="#FFFFFF", fontcolor="#202124"]; drying [label="Drying", fillcolor="#FFFFFF", fontcolor="#202124"]; analysis [label="Characterization\n(Spectroscopy, M.P.)", fillcolor="#FFFFFF", fontcolor="#202124"]; product [label="Pure Pyrazolone Derivative", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> reaction; reaction -> workup; workup -> filtration; filtration -> purification; purification -> drying; drying -> analysis; analysis -> product; } dot

Figure 2: General workflow for pyrazolone synthesis and purification.

Trustworthiness and Self-Validation

Reaction Monitoring: The progress of the reaction should be diligently monitored by Thin Layer Chromatography (TLC). A suitable mobile phase (e.g., ethyl acetate/hexane mixture) should be chosen to achieve good separation between the starting materials and the product. The disappearance of the limiting reactant spot and the appearance of a new, more polar product spot (pyrazolones are generally more polar than the starting enamino esters) indicate the progression of the reaction.

Purification and Purity Assessment: Recrystallization is a common and effective method for purifying the crude pyrazolone product.[18][19] The choice of solvent is crucial and should be determined experimentally. A good recrystallization solvent will dissolve the compound when hot but not when cold. The purity of the final product should be confirmed by a sharp melting point and by spectroscopic analysis. The absence of starting material peaks in the ¹H NMR spectrum is a key indicator of purity.

Troubleshooting:

• Low Yield: If the yield is low, ensure that the reagents are pure and dry. The reaction time may need to be extended, or in the case of conventional heating, the temperature might need to be optimized. For microwave-assisted reactions, adjusting the power and time can improve yields.

• Incomplete Reaction: If the reaction does not go to completion, consider the addition of a catalytic amount of acid (e.g., a few drops of acetic acid) to facilitate the reaction, particularly the initial nucleophilic attack.[20]

• Colored Impurities: The presence of colored impurities can sometimes be addressed by treating the hot solution during recrystallization with a small amount of activated charcoal.[18]

Conclusion

The synthesis of pyrazolone derivatives from β-enamino esters is a robust and versatile method for accessing this important class of heterocyclic compounds. By understanding the underlying reaction mechanism and carefully controlling the experimental parameters, researchers can efficiently synthesize a wide array of pyrazolone analogs for further investigation in drug discovery and materials science. The protocols provided in this guide, along with the troubleshooting tips, offer a solid foundation for the successful implementation of this valuable synthetic transformation.

References

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• (n.d.). Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity. Oriental Journal of Chemistry. Available at: [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2014). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 19(6), 7469-7493. Available at: [Link]

• Salaheldin, A. M., & Al-Sheikh, M. A. (2010). β-Enamino Esters in Heterocyclic Synthesis: Synthesis of Pyrazolone and Pyridinone Derivatives. Molecules, 15(6), 4359-4368. Available at: [Link]

• (2019). One-Pot Catalytic Enantioselective Synthesis of 2-Pyrazolines. PubMed. Available at: [Link]

• Parajuli, R. R., Pokhrel, P., Tiwari, A. K., & Banerjee, J. (2013). Pharmacological activities of pyrazolone derivatives. Journal of Applied Pharmaceutical Science, 3(12), 143-149. Available at: [Link]

• (2021). Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect. PubMed. Available at: [Link]

• (2023). Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies. Nature. Available at: [Link]

• (n.d.). The diverse pharmacological importance of Pyrazolone Derivatives : A Review. Semantic Scholar. Available at: [Link]

• (2011). Synthesis of Pyrazolone Derivatives and their Biological Activities. ProQuest. Available at: [Link]

• (2022). New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice. PubMed. Available at: [Link]

• (n.d.). Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). Der Pharma Chemica. Available at: [Link]

• (n.d.). High speed synthesis of pyrazolones using microwave-assisted neat reaction technology. Semantic Scholar. Available at: [Link]

• (2023). Synthesis, X-Ray Diffraction, Spectroscopic Characterization, Hirshfeld Surface Analysis, Molecular Docking Studies, and DFT Calculation of New Pyrazolone Derivatives. Taylor & Francis Online. Available at: [Link]

• (n.d.). Pyrazolone Derivatives: Synthetic Chemistry, Exploring Pharmacological Activity - A Mini Review. Bentham Science. Available at: [Link]

• (2021). Microwave-assisted synthesis of β-enaminones and pyrazolo[1,5-a]pyrimidines. Reaction conditions. ResearchGate. Available at: [Link]

• (2014). Synthesis and characterization of novel pyrazolone derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• (2023). Synthesis, X-Ray Diffraction, Spectroscopic Characterization, Hirshfeld Surface Analysis, Molecular Docking Studies, and DFT Calculation of New Pyrazolone Derivatives. Taylor & Francis Online. Available at: [Link]

• Wang, X., et al. (2012). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules, 17(9), 10934-10944. Available at: [Link]

• (n.d.). Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. Available at: [Link]

• (n.d.). High speed synthesis of pyrazolones using microwave-assisted neat reaction technology. SciELO. Available at: [Link]

• (n.d.). Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

• (2010). β-Enamino Esters in Heterocyclic Synthesis: Synthesis of Pyrazolone and Pyridinone Derivatives. MDPI. Available at: [Link]

• (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. Available at: [Link]

• (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. ACS Publications. Available at: [Link]

• (2016). Asymmetric synthesis of pyrazoles and pyrazolones employing the reactivity of pyrazolin-5-one derivatives. Royal Society of Chemistry. Available at: [Link]

• (n.d.). Synthesis of Pyrazolone and Pyridinone Derivatives. Sci-Hub. Available at: [Link]

• (n.d.). Process for the purification of pyrazoles. Google Patents.

• (2010). Beta-enamino esters in heterocyclic synthesis: synthesis of pyrazolone and pyridinone derivatives. PubMed. Available at: [Link]

• (n.d.). Process for the preparation of pyrazolone derivatives. Google Patents.
• (n.d.). Method for purifying pyrazoles. Google Patents.

• (n.d.). Synthesis of Pyrazolone Derivatives and their Biological Activities. International Journal of ChemTech Research. Available at: [Link]

• (2017). Chemoselective Synthesis of Pyrazole Derivatives via b-Enamino Keto Esters. ResearchGate. Available at: [Link]

• (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. ACS Publications. Available at: [Link]

• (2014). Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. PubMed. Available at: [Link]

• (n.d.). Strategies for chemical synthesis of pyrazolone derivatives and their bio-significance. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

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Application Note: A Practical Guide to the Synthesis and Application of Pyrrolidine-Based Chiral Auxiliaries

Introduction: The Central Role of Chirality and Pyrrolidine Scaffolds

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the control of stereochemistry is not merely an academic exercise but a critical determinant of function, efficacy, and safety. Most biological molecules are chiral, meaning they interact specifically with only one of two possible enantiomers of a drug molecule. Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of drug development.[1] Chiral auxiliaries are powerful tools in this endeavor; they are chiral molecules temporarily attached to a prochiral substrate to direct a subsequent chemical reaction, after which they can be removed and often recycled.[1]

Among the most successful and versatile of these are auxiliaries derived from the pyrrolidine scaffold. Their widespread use is attributable to the rigid, five-membered ring structure which provides a well-defined and predictable steric environment for controlling the stereochemical outcome of reactions.[2] This guide provides an in-depth exploration of the preparation and use of pyrrolidine-based chiral auxiliaries, focusing on the renowned SAMP/RAMP hydrazone methodology, a powerful strategy for the asymmetric alkylation of ketones and aldehydes.[3]

Fundamental Principles: Enamine Chemistry and Stereocontrol

The efficacy of pyrrolidine-based auxiliaries is rooted in the principles of enamine chemistry. Proline and its derivatives are highly effective at forming enamines with carbonyl compounds.[4][5] In the context of auxiliaries like (S)-1-amino-2-methoxymethylpyrrolidine (SAMP), a hydrazone (an aza-enamine analog) is formed upon reaction with a ketone or aldehyde.[3]

The key to asymmetric induction lies in the subsequent steps:

• Hydrazone Formation: The chiral auxiliary (e.g., SAMP) reacts with a carbonyl compound to form a hydrazone. This step converts the prochiral carbonyl into a chiral molecule with a defined geometry at the C=N bond.[3]

• Deprotonation: A strong, non-nucleophilic base, typically lithium diisopropylamide (LDA), selectively removes a proton from the α-carbon, creating a lithiated aza-enolate. The chiral pyrrolidine ring, particularly the methoxymethyl group, chelates the lithium ion, locking the intermediate into a rigid, planar, six-membered ring-like conformation.

• Stereoselective Alkylation: This rigid conformation sterically blocks one face of the nucleophilic carbon. An incoming electrophile (e.g., an alkyl halide) can therefore only approach from the less hindered face, resulting in a highly stereoselective C-C bond formation.[6]

• Auxiliary Cleavage: The chiral auxiliary is subsequently cleaved, typically via ozonolysis or hydrolysis, to release the now-chiral carbonyl compound and regenerate a derivative of the auxiliary, which can often be recovered.[6]

The following diagram illustrates this stereodirecting mechanism.

Caption: Synthetic workflow for the preparation of SAMP from (S)-proline.

Detailed Experimental Protocol: Synthesis of SAMP

This protocol is adapted from established literature procedures. [7]All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Step A & B: (S)-N-Nitrosoproline and Reduction to (S)-2-(Hydroxymethyl)pyrrolidine

• Nitrosation: Dissolve (S)-proline in aqueous HCl. Cool the solution to 0°C in an ice bath. Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the temperature below 5°C. Stir for 2-3 hours. The resulting N-nitrosoproline is typically extracted with an organic solvent and used directly.

  • Causality: Nitrosation of the secondary amine is a necessary protecting/activating step for the subsequent reduction of the carboxylic acid.

• Reduction: Prepare a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (Argon or Nitrogen). Cool to 0°C. Add the N-nitrosoproline solution dropwise. After the addition is complete, allow the mixture to warm to room temperature and then reflux for several hours.

  • Causality: LiAlH₄ is a powerful reducing agent capable of reducing both the nitroso group and the carboxylic acid to the corresponding amine and primary alcohol, respectively, in a single operation.

Step C: O-Methylation to (S)-2-(Methoxymethyl)pyrrolidine

• To the crude alcohol from the previous step, add sodium hydride (NaH) portion-wise at 0°C in anhydrous THF. Allow the mixture to stir until hydrogen evolution ceases.

• Add methyl iodide (MeI) dropwise and allow the reaction to proceed overnight at room temperature.

  • Causality: This is a standard Williamson ether synthesis. NaH is a strong base that deprotonates the primary alcohol to form a nucleophilic alkoxide, which then displaces the iodide from MeI.

Step D, E & F: N-Amination via Hofmann Degradation

• Urea Formation: Treat the resulting (S)-2-(methoxymethyl)pyrrolidine with potassium cyanate (KCNO) in an acidic aqueous solution to form the corresponding carbamoyl derivative (a urea). [7]2. Hofmann Degradation: Cool the crude urea in a flask to -5°C. Add a pre-chilled solution of sodium hypochlorite (or a mixture of NaOH and bromine) to induce the Hofmann degradation. This reaction converts the amide into a primary amine with the loss of one carbon atom (as CO₂). [7]3. Purification: The final product, SAMP, is a liquid that can be purified by vacuum distillation to yield a colorless oil. Purity should be assessed by gas chromatography (GC) or NMR spectroscopy. [7]

Protocol for Asymmetric Synthesis: α-Alkylation of 3-Pentanone

This protocol demonstrates the power of the SAMP/RAMP methodology for creating a chiral center adjacent to a carbonyl group. [6] Part 1: Formation of the (S)-3-Pentanone SAMP Hydrazone

• In a round-bottom flask under an argon atmosphere, combine 1.0 equivalent of SAMP and 1.2 equivalents of 3-pentanone.

• Stir the mixture at room temperature for 12-24 hours. The progress can be monitored by TLC or GC to observe the disappearance of the starting materials.

• Remove the excess ketone and any water formed under reduced pressure. The crude hydrazone is often pure enough for the next step, but can be purified by short-path distillation if necessary. [6] * Causality: This is a condensation reaction. Using a slight excess of the ketone helps drive the reaction to completion. The reaction is an equilibrium, so removal of the water byproduct is key.

Part 2: Deprotonation and Stereoselective Alkylation

• Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium to diisopropylamine in anhydrous ether or THF at -78°C.

• Dissolve the SAMP hydrazone from Part 1 in anhydrous ether and cool the solution to 0°C.

• Add the hydrazone solution dropwise to the LDA solution at -78°C. Stir for 2-4 hours at this temperature to ensure complete formation of the aza-enolate.

• Add the electrophile (e.g., 1.1 equivalents of ethyl iodide) dropwise to the solution at a temperature of -110°C to -95°C (using a liquid nitrogen/ether slush bath). [3]5. Allow the reaction to stir for several hours, then slowly warm to room temperature overnight.

  • Causality: LDA is a strong, sterically hindered base, ideal for deprotonation without competing nucleophilic attack. The extremely low temperature is critical to ensure the reaction is under kinetic control, maximizing the stereoselectivity by preventing equilibration of the rigid chelated intermediate.

Part 3: Cleavage of the Auxiliary

• Quench the reaction mixture by carefully adding water. Extract the aqueous layer with ether. Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Dissolve the crude alkylated hydrazone in a suitable solvent like dichloromethane (CH₂Cl₂) and cool to -78°C.

• Bubble ozone (O₃) through the solution until a persistent blue color indicates an excess of ozone.

• Purge the solution with argon or nitrogen to remove excess ozone, and then add a reducing agent (e.g., dimethyl sulfide or triphenylphosphine) to work up the ozonide.

• After workup and purification (e.g., by flash chromatography), the chiral ketone, (S)-(+)-4-methyl-3-heptanone, is obtained. [6] * Causality: Ozonolysis is an efficient method for cleaving the C=N double bond of the hydrazone, directly yielding the desired ketone without racemization of the newly formed stereocenter.

Data Presentation: Representative Alkylation Results

The SAMP/RAMP hydrazone method is highly effective for a variety of electrophiles, consistently delivering high yields and exceptional enantiomeric purity.

Electrophile (R-X)	Product	Chemical Yield (%)	Enantiomeric Excess (ee %)	Configuration
Ethyl Iodide (C₂H₅I)	(S)-4-Methyl-3-heptanone	71	>95	S
Methyl Iodide (CH₃I)	(S)-3-Methyl-2-pentanone	85	>98	S
Benzyl Bromide (BnBr)	(S)-4-Benzyl-3-pentanone	90	>96	S
Allyl Bromide	(S)-4-Allyl-3-pentanone	82	>95	S
Data adapted from literature reports for analogous systems.
[6]

Applications in Research and Drug Development

The ability to generate α-chiral carbonyl compounds with high enantiopurity makes the SAMP/RAMP methodology a valuable tool in synthetic chemistry. [8]These chiral ketones and aldehydes are not merely final products but are versatile building blocks for more complex molecules.

• Natural Product Synthesis: Many natural products feature chiral centers adjacent to carbonyl groups. This method provides an efficient entry point for the synthesis of complex fragments of these molecules, such as ionophore antibiotics and sesquiterpenes. [6]* Pharmaceutical Intermediates: Chiral pyrrolidine derivatives themselves are privileged structures found in over 20 FDA-approved drugs. [9]Furthermore, the products derived from auxiliary-based methods serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs) across therapeutic areas like cardiovascular disease and oncology. [10]* Catalyst Development: The fundamental pyrrolidine scaffold is a key component in many modern organocatalysts and ligands for asymmetric metal catalysis, highlighting the enduring importance of this structural motif. [4][11]

Conclusion

Pyrrolidine-based chiral auxiliaries, exemplified by the SAMP/RAMP system, represent a mature, reliable, and highly effective strategy for asymmetric synthesis. The methodology is underpinned by a clear understanding of enamine chemistry and stereocontrol, allowing for the predictable and efficient creation of valuable chiral building blocks from simple, readily available starting materials. The detailed protocols provided herein serve as a practical guide for researchers and scientists to harness the power of this chemistry in their own synthetic endeavors, from fundamental research to the complex challenges of drug development.

References

• Chiral auxiliary - Wikipedia. Wikipedia. [Link]

• Recent Advances in the Applications of SAMP/RAMP as Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

• Enders SAMP/RAMP hydrazone-alkylation reaction - Wikipedia. Wikipedia. [Link]

• Pyrrolidine synthesis - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• SAMP PREPARATION - Organic Syntheses. Organic Syntheses. [Link]

• ASYMMETRIC SYNTHESES USING THE SAMP-/RAMP- HYDRAZONE METHOD: (S)-(+)-4-METHYL-3-HEPTANONE. MIT OpenCourseWare. [Link]

• Asymmetric Synthesis of Polyfunctionalized Pyrrolidines from Sulfinimine-Derived Pyrrolidine 2-Phosphonates. Synthesis of Pyrrolidine 225C. National Institutes of Health (NIH). [Link]

• Pyrrolidines as Chiral Auxiliaries (2018). SciSpace. [Link]

• Asymmetric Enamine Catalysis. ACS Publications. [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. ACS Publications. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Publications. [Link]

• N-Acyl 'Quat' pyrrolidinone auxiliary as a chiral amide equivalent via direct aminolysis. Royal Society of Chemistry. [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. National Institutes of Health (NIH). [Link]

• Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. National Institutes of Health (NIH). [Link]

• Kinetic correlation between aldehyde/enamine stereoisomers in reactions between aldehydes with α-stereocenters and chiral pyrrolidine-based catalysts. Royal Society of Chemistry. [Link]

• (PDF) Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Publications. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Institutes of Health (NIH). [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Simon Fraser University Summit Repository. [Link]

• Synthesis of substituted pyrrolidines and piperidines from endocyclic enamine derivatives. Synthesis of (+/-)-laburnamine. ResearchGate. [Link]

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• 2. Pyrrolidines as Chiral Auxiliaries (2019) | Wolfgang Maison | 4 Citations [scispace.com]
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• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. web.mit.edu [web.mit.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. enamine.net [enamine.net]
• 10. nbinno.com [nbinno.com]
• 11. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate from (E)-isomer

Introduction: The Challenge of Stereoisomer Separation

The synthesis of enamines such as Ethyl 3-(pyrrolidin-1-YL)but-2-enoate often results in a mixture of geometric isomers, (Z) and (E).[1] For applications in drug development and stereoselective synthesis, isolating the desired isomer in high purity is a critical, yet often non-trivial, step. The subtle differences in the physicochemical properties of these isomers demand carefully optimized purification strategies. This guide provides a comprehensive overview of established methods, troubleshooting advice, and step-by-step protocols to address the specific challenges encountered when separating the (Z) and (E) isomers of this compound.

Physicochemical Properties of (E) and (Z) Isomers

Understanding the physical properties of each isomer is fundamental to selecting an appropriate purification strategy. The following table summarizes key data gathered from chemical databases.

Property	(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate	(E)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate	Rationale for Purification
CAS Number	70526-06-6[]	54716-02-8[3]	Unique identification and literature searching.
Molecular Formula	C₁₀H₁₇NO₂[]	C₁₀H₁₇NO₂[3]	Identical formula highlights the purification challenge.
Molecular Weight	183.25 g/mol []	183.25 g/mol [3]	Identical mass rules out mass-based separation.
Boiling Point	Data not readily available; predicted to be close to the (E)-isomer.	~263.1 °C at 760 mmHg[4]	A potential, albeit small, difference in boiling points may allow for fractional distillation.[5]
Physical State	Liquid (predicted)[]	Colorless to pale yellow liquid[3]	Liquid state is suitable for chromatography and distillation.[6]
Solubility	Soluble in common organic solvents (predicted).	Soluble in common organic solvents.[3]	Differences in solubility in specific solvents could be exploited for fractional crystallization.[6]

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues and questions arising during the purification process in a practical, problem-solving format.

Q1: What are the principal methods for separating the (Z) and (E) isomers of this enamine?

There are three primary techniques, each exploiting a different physical property of the isomers:

• Column Chromatography: This is the most versatile and widely used method in a laboratory setting. It separates compounds based on their differential adsorption to a stationary phase as a liquid mobile phase passes through it.[7] For E/Z isomers, specialized stationary phases can enhance separation.

• Fractional Distillation: This technique separates liquids based on differences in their boiling points.[8] It is most effective when the boiling point difference is significant (ideally >25 °C), which is often not the case for E/Z isomers, making it a challenging method.[5][9]

• Fractional Crystallization: This method relies on differences in the solubility of the isomers in a particular solvent at a given temperature.[6] If one isomer is significantly less soluble, it can be selectively crystallized from the mixture. This process can be highly effective but is often unpredictable and requires extensive solvent screening.

Q2: My synthesis yields an E/Z mixture. Which purification method should I attempt first?

For research-scale purification (< 5g), column chromatography is the recommended starting point . It offers the highest likelihood of achieving good separation and purity. If the boiling points are known to differ, vacuum fractional distillation can be efficient for larger quantities, as it lowers the required temperature and minimizes the risk of thermal degradation.[3] A logical workflow for method selection is presented below.

Caption: Decision workflow for selecting a purification method.

Q3: My column chromatography separation is poor. How can I improve it?

This is a common issue. Here are several ways to enhance resolution:

• Switch to Argentation Chromatography: This is the most effective technique for separating C=C isomers. Standard silica gel is impregnated with silver nitrate (AgNO₃). The silver ions form weak, reversible π-complexes with the double bonds of the isomers. The stability of these complexes often differs between the (E) and (Z) configurations, leading to different retention times and improved separation.[10][11]

• Optimize the Mobile Phase: Use a shallow gradient. Start with a non-polar solvent (e.g., hexane or petroleum ether) and slowly introduce a more polar solvent (e.g., ethyl acetate or diethyl ether). A slow, gradual increase in polarity is key to resolving compounds with similar retention factors (Rf).

• Add a Base Modifier: Enamines can be sensitive to the acidic nature of standard silica gel, which can cause streaking or even on-column isomerization.[12][13] Adding a small amount (0.1-1%) of a non-nucleophilic base like triethylamine (NEt₃) to your mobile phase can neutralize acidic sites on the silica, leading to sharper peaks and better separation.

• Improve Column Packing and Loading: Ensure your column is packed uniformly without any air bubbles. Dissolve your sample in a minimal amount of the initial mobile phase and load it onto the column in a tight, narrow band.

Q4: Is isomerization a risk during purification?

Yes. Enamines can undergo E/Z isomerization, particularly under certain conditions.[12][13] The primary risk factors are:

• Acid: Traces of acid can catalyze the isomerization by protonating the enamine, allowing for rotation around the C-C single bond in the resulting iminium ion intermediate.[14] This is why neutralizing silica gel with triethylamine is recommended.

• Heat: While generally more stable than acid catalysis, prolonged exposure to high temperatures during distillation can provide enough energy to overcome the rotational barrier, leading to equilibration of the isomers.[9] Using vacuum distillation is crucial to minimize the boiling temperature and reduce this risk.[3]

• Light: Photochemical isomerization is also a possibility for some olefinic systems. It is good practice to protect the sample from direct light during purification and storage.

Caption: Principle of chromatographic separation of E/Z isomers.

Detailed Experimental Protocols

Protocol 1: Argentation Flash Column Chromatography

This method offers the highest probability of successful separation at the research scale.

1. Preparation of AgNO₃-Impregnated Silica Gel: a. Dissolve silver nitrate in a polar solvent (e.g., 10g AgNO₃ in 100 mL of deionized water or methanol). b. In a round-bottom flask, create a slurry of 100g of silica gel in a non-polar solvent like dichloromethane (DCM). c. Slowly add the AgNO₃ solution to the silica slurry while stirring. d. Remove the solvents under reduced pressure using a rotary evaporator until a free-flowing, dry powder is obtained. Protect the flask from light with aluminum foil, as AgNO₃ is light-sensitive. e. Activate the prepared silica gel in a vacuum oven at 80-100 °C for at least 4 hours before use.

2. Column Packing and Elution: a. Pack a glass chromatography column with the prepared AgNO₃-silica gel using a non-polar solvent (e.g., 100% hexane) as the slurry solvent. b. Dissolve the crude E/Z mixture (e.g., 1g) in a minimal amount of DCM or the initial mobile phase. c. Carefully load the sample onto the top of the column. d. Begin elution with 100% hexane. e. Gradually increase the polarity of the mobile phase by slowly adding ethyl acetate (e.g., starting with a 99:1 hexane:ethyl acetate mixture and progressing to 98:2, 95:5, etc.). A very shallow gradient is crucial. f. Collect fractions and monitor their composition using Thin Layer Chromatography (TLC), visualizing with a UV lamp and/or a potassium permanganate stain. g. Combine the fractions containing the pure (Z)-isomer and the pure (E)-isomer separately and remove the solvent under reduced pressure.

Protocol 2: Vacuum Fractional Distillation

This method is suitable for larger quantities (>5 g) provided there is a discernible, even if small, difference in boiling points.

1. Apparatus Setup: a. Use a round-bottom flask equipped with a magnetic stir bar to ensure smooth boiling. b. Attach a vacuum-jacketed Vigreux fractionating column (at least 20-30 cm in length) to the flask. A longer column provides more theoretical plates and better separation.[8] c. Place a distillation head with a thermometer above the column. The top of the thermometer bulb should be level with the side arm leading to the condenser. d. Attach a condenser and a receiving flask. Use a multi-limb receiving adapter (a "cow") to allow for the collection of different fractions without breaking the vacuum. e. Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge.

2. Distillation Procedure: a. Ensure all glass joints are properly sealed with vacuum grease. b. Begin stirring and slowly apply the vacuum to the desired pressure (e.g., 1-10 mmHg) to lower the boiling point. c. Gently heat the distillation flask using a heating mantle. d. Observe the vapor front as it slowly rises through the Vigreux column. A slow, steady rise is essential for achieving equilibrium and good separation. e. The lower-boiling point isomer will distill first. Collect the initial fractions (forerun) separately. f. When the temperature at the distillation head stabilizes, begin collecting the main fraction corresponding to the first isomer. g. As the first isomer is depleted, the temperature may rise. Collect any intermediate fractions separately. h. When the temperature stabilizes again at a higher point, collect the fraction corresponding to the higher-boiling isomer. i. Analyze all collected fractions by NMR or GC-MS to determine their isomeric purity.

References

• Filo. (2023, October 1). How do you separate e and z isomers? Retrieved from [Link]

• Google Patents. (n.d.). Method of separating E and Z isomers of an alkene alcohol and derivatives thereof (US Patent No. US7332092B2).

• ResearchGate. (2016, December 7). How to separate E and Z isomers? Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-amino-2-pyrrolidin-1-ylprop-2-enoate. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, December 30). Use of fractional distillation in organic chemistry. Retrieved from [Link]

• Nirogi, R., et al. (2009). Chromatographic separation of (E)- and (Z)-isomers of entacapone and their simultaneous quantitation in human plasma by LC-ESI-MS/MS. Journal of Chromatography B, 877(5-6), 533-540. Retrieved from [Link]

• Modern Organic Synthesis. (n.d.). PAPER –III MODERN ORGANIC SYNTHESIS. Retrieved from [Link]

• Google Patents. (n.d.). Method of separating e and z isomers of an alkene alcohol and derivatives thereof (Canadian Patent No. CA2605456C).

• Hendricks, M. P., et al. (2019). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. ACS Materials Letters, 1(2), 235-241. Retrieved from [Link]

• Fernandes, M. A., et al. (2007). Ethyl (2E)-3-oxo-2-(pyrrolidin-2-ylidene)butanoate. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2380-o2382. Retrieved from [Link]

• Cook, A. G., et al. (2005). Synthesis and Isomerization of 3-Pyrroline Enamines. Letters in Organic Chemistry, 1(1), 54-57. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved from [Link]

• The Good Scents Company. (n.d.). ethyl 3-butenoate. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Enamine, enamide synthesis. Retrieved from [Link]

• PubChem. (n.d.). But-2-en-1-yl but-2-enoate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Enamines from Aldehydes and Ketones with Secondary Amines. Retrieved from [Link]

• Hubert, A. J. (1968). Base-catalysed prototropic isomerization. Part V. A novel method for the preparation of enamines. Journal of the Chemical Society C: Organic, 2149-2151. Retrieved from [Link]

• Master Organic Chemistry. (2010, May 24). Enamines. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparation of E-isomer of 1-(4-methylphenyl)-1-(2-pyridyl)-3-pyrrolidino prop-1-ene and acid addition salts thereof (US Patent No. US8350045B2).

• Coşkun, Ö. (2016). Separation techniques: Chromatography. Northern Clinics of Istanbul, 3(2), 156-160. Retrieved from [Link]

• ChemSrc. (n.d.). (2E)-3-(1-Pyrrolidinyl)-2-butenoic acid ethyl ester. Retrieved from [Link]

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• 3. (E)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate (54716-02-8) for sale [vulcanchem.com]
• 4. CAS#:54716-02-8 | (2E)-3-(1-Pyrrolidinyl)-2-butenoic acid ethyl ester | Chemsrc [chemsrc.com]
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• 6. How do you separate e and z isomers? | Filo [askfilo.com]
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• 12. Synthesis and Isomerization of 3-Pyrroline Enamines | Bentham Science [eurekaselect.com]
• 13. Enamine, enamide synthesis [organic-chemistry.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Chromatographic Separation of Z/E Enamine Isomers

Welcome to the Technical Support Center for Chromatographic Separation of Z/E Enamine Isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the separation of these geometric isomers. As Senior Application Scientists, we have structured this resource in a question-and-answer format to directly address the specific issues you may face in the lab.

Part 1: Frequently Asked Questions (FAQs)

Q1: What makes the separation of Z/E enamine isomers so challenging?

Separating Z/E enamine isomers is a significant chromatographic challenge due to several intrinsic factors. Firstly, these isomers often possess very similar physicochemical properties, such as polarity, hydrophobicity, and molecular weight, which results in minimal differences in their interaction with the stationary phase.[1][2] Secondly, enamines can be chemically unstable. They are susceptible to hydrolysis in acidic conditions, reverting to the parent ketone/aldehyde and secondary amine, and can also undergo on-column isomerization or tautomerize with their imine form.[3][4][5] This instability can lead to poor peak shapes, the appearance of unexpected peaks, and non-reproducible results.[5] Finally, the basic nature of the nitrogen atom in enamines often leads to strong, undesirable interactions with acidic silanol groups present on the surface of traditional silica-based stationary phases, causing significant peak tailing.[6]

Q2: What are the primary chromatographic techniques for separating Z/E enamine isomers?

The most common and effective techniques are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC).

• HPLC: Both Reversed-Phase (RP) and Normal-Phase (NP) modes can be employed. RP-HPLC is often the first choice, but achieving selectivity can be difficult. Success in RP-HPLC frequently relies on using "shape-selective" stationary phases that can differentiate the subtle geometric differences between the Z and E forms.[1][7] NP-HPLC can also be effective, particularly for less polar enamines.

• SFC: This technique is gaining prominence for isomer separations, including Z/E isomers, due to its high efficiency, speed, and reduced solvent consumption.[8][9] SFC often provides unique selectivity that is orthogonal to HPLC, making it a powerful alternative when HPLC methods fail.[9][10]

Gas Chromatography (GC) can also be used, especially for volatile and thermally stable enamines, but requires careful optimization to prevent on-column degradation.[6][11]

Q3: How does the potential for on-column isomerization affect the separation?

On-column isomerization is a critical issue where one isomer converts to the other during the chromatographic run. This leads to distorted peak shapes, such as peak broadening or shoulders, and can make accurate quantification impossible.[5] The barrier to interconversion for some C=N isomers can be low enough to occur at room temperature, facilitated by factors like mobile phase composition, temperature, and interactions with the stationary phase.[3][5] For example, protic solvents or acidic/basic sites on the stationary phase can catalyze this conversion.[3] Therefore, method development must focus not only on achieving separation but also on creating conditions that maintain the stability of the isomers throughout the analysis.

Part 2: Method Development and Troubleshooting Guide

This section addresses specific problems you might encounter during method development and provides actionable solutions grounded in chromatographic principles.

Stationary Phase Selection

Q4: My Z/E enamine isomers are co-eluting on a standard C18 column. What should I try next?

Co-elution on a standard C18 column is common because these phases primarily separate based on hydrophobicity, which is often nearly identical for Z/E isomers. The key is to switch to a stationary phase that offers a different separation mechanism, specifically shape selectivity .[7]

Causality: Shape-selective phases have rigid or ordered structures that allow them to differentiate between the subtle differences in the three-dimensional shapes of isomers. The more planar isomer can often interact more effectively with the stationary phase, leading to stronger retention and, therefore, separation.[1][7]

Troubleshooting Steps & Recommendations:

• Switch to a Phenyl-based Column (e.g., Phenyl-Hexyl): These phases provide π-π interactions, which can differ between Z and E isomers if aromatic rings are present in your analyte. This offers a separation mechanism beyond simple hydrophobicity.[12]

• Employ a Polymeric C18 or C30 Phase: These columns have a higher density of alkyl chains, creating a more ordered, "slot-like" environment.[1] This enhanced ordering is highly effective at resolving isomers based on their length-to-width ratio.[7]

• Consider Fluorinated Phases (e.g., PFP - Pentafluorophenyl): PFP columns offer a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. This multi-modal character can provide unique selectivity for geometrically constrained isomers.[12]

Experimental Protocol: Stationary Phase Screening for Z/E Enamine Isomers

This protocol outlines a systematic approach to selecting an appropriate stationary phase.

Objective: To identify a column that provides the best selectivity (α) for the Z/E enamine isomer pair.

Materials:

• HPLC or UHPLC system with a column oven and UV detector.

• Z/E enamine isomer mixture dissolved in a suitable solvent (e.g., mobile phase).

• Columns to screen:

  • Standard C18 (as a baseline)

  • Phenyl-Hexyl

  • Polymeric C30

  • Pentafluorophenyl (PFP)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

Methodology:

• Initial Gradient Run:

  • Flow Rate: 1.0 mL/min (for 4.6 mm ID columns)

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: UV wavelength at the λmax of the analytes.

  • Gradient: 5% B to 95% B over 15 minutes.

• Execution:

  • Equilibrate the first column (C18) with the initial mobile phase conditions for at least 10 column volumes.

  • Inject the sample and run the gradient method.

  • Repeat the run for each of the other columns, ensuring proper equilibration before each injection.

• Data Analysis:

  • For each column, calculate the selectivity factor (α) between the Z and E isomer peaks. An α value > 1.1 is generally considered a good starting point for method optimization.

  • Visually inspect peak shape and resolution.

  • Select the column that provides the highest α value and proceed with mobile phase optimization.

Mobile Phase & On-Column Stability

Q5: I'm observing severe peak tailing for my enamine isomers. What is the cause and how can I fix it?

Peak tailing with basic compounds like enamines is almost always caused by secondary interactions between the protonated amine and acidic, deprotonated silanol groups (Si-O⁻) on the silica surface of the stationary phase. This creates a secondary, strong retention mechanism that leads to a "tail" as the analyte slowly elutes from these active sites.

Troubleshooting Workflow:

Sources

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
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• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]

Technical Support Center: Optimizing (Z)-Selective Enamine Synthesis

Welcome to the technical support center for (Z)-selective enamine synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their reaction conditions and troubleshoot common issues encountered during the synthesis of (Z)-enamines. This resource provides in-depth technical guidance, field-proven insights, and practical, step-by-step protocols to enhance your experimental success.

I. Understanding the Fundamentals of Enamine Synthesis

Enamines are versatile intermediates in organic synthesis, serving as powerful nucleophiles in various carbon-carbon bond-forming reactions.[1][2] They are typically formed through the condensation of an aldehyde or ketone with a secondary amine.[1][3][4][5] The reaction proceeds via a carbinolamine intermediate, which then undergoes dehydration to form the enamine.[6] The stereoselectivity of this process, particularly achieving high (Z)-selectivity, is a critical challenge that is influenced by a multitude of reaction parameters.

The general mechanism for enamine formation is outlined below:

• Nucleophilic Attack: The secondary amine attacks the carbonyl carbon of the aldehyde or ketone.[7][8]

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a neutral carbinolamine intermediate.[7][8]

• Protonation of the Hydroxyl Group: The hydroxyl group of the carbinolamine is protonated by an acid catalyst, converting it into a good leaving group (water).[7][8]

• Elimination of Water: The lone pair on the nitrogen pushes out the water molecule, forming an iminium ion.[7][8]

• Deprotonation: A base removes a proton from the α-carbon, leading to the formation of the enamine double bond.[7][8] It is this final deprotonation step that determines the geometry of the resulting enamine.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions and issues that arise during (Z)-selective enamine synthesis.

Q1: My reaction is showing low or no conversion to the enamine. What are the likely causes and how can I fix it?

A1: Low conversion is a frequent issue and can often be attributed to several factors:

• Inefficient Water Removal: Enamine formation is a reversible condensation reaction where water is a byproduct.[3][4][5] Failure to effectively remove water from the reaction mixture will shift the equilibrium back towards the starting materials.

  • Troubleshooting:

    • Use a Dean-Stark apparatus to azeotropically remove water, especially when using solvents like benzene or toluene.

    • Employ dehydrating agents such as molecular sieves (4Å is common), anhydrous MgSO₄, or Na₂SO₄.[1] For reactions sensitive to acidic conditions, activated molecular sieves are a good choice.

    • In some cases, the addition of TiCl₄ can act as a water scavenger, which also helps to prevent side reactions like methyl ketone self-condensation.[1]

• Inappropriate pH: The reaction rate is highly pH-dependent.[9] The reaction requires mild acid catalysis to facilitate the dehydration of the carbinolamine intermediate.[10] However, if the pH is too low, the secondary amine will be protonated, rendering it non-nucleophilic and halting the initial attack on the carbonyl.[9]

  • Troubleshooting:

    • The optimal pH for many enamine formations is between 4 and 5.[11]

    • Use a mild acid catalyst such as p-toluenesulfonic acid (pTSA), acetic acid, or pyridinium p-toluenesulfonate (PPTS).

    • If you suspect the pH is too low, consider using a buffer system.

• Steric Hindrance: Significant steric bulk on either the carbonyl compound or the secondary amine can impede the initial nucleophilic attack, slowing down the reaction.[6]

  • Troubleshooting:

    • Increase the reaction temperature to provide more energy to overcome the activation barrier.

    • Prolong the reaction time.

    • Consider using a less sterically hindered amine or carbonyl compound if the molecular structure allows.

Q2: I am getting a mixture of (Z) and (E) isomers. How can I improve the (Z)-selectivity?

A2: Achieving high stereoselectivity is often the primary goal. The formation of a mixture of isomers indicates that the transition states leading to both the (Z) and (E) products are energetically similar.

• Influence of the Amine: The structure of the secondary amine plays a crucial role in directing the stereochemical outcome.

  • Troubleshooting:

    • Bulky secondary amines, such as dicyclohexylamine or diisopropylamine, can favor the formation of the less sterically hindered (E)-enamine. Conversely, less hindered amines like pyrrolidine or morpholine are often used to favor the (Z)-isomer, though this is highly substrate-dependent.

    • Cyclic secondary amines, like pyrrolidine, can enforce a specific conformation in the transition state that favors one isomer over the other.

• Reaction Temperature: Lowering the reaction temperature can often enhance selectivity by favoring the pathway with the lower activation energy.

  • Troubleshooting:

    • Run the reaction at 0 °C or even lower temperatures and monitor the progress. A study on the chemoselective formation of aldehyde enamines showed high conversions at 0 °C.[12]

• Solvent Effects: The solvent can influence the stability of the transition states leading to the different isomers.

  • Troubleshooting:

    • Experiment with a range of solvents, from non-polar (e.g., toluene, hexane) to polar aprotic (e.g., THF, CH₂Cl₂) and polar protic (e.g., methanol, ethanol). Protic solvents can engage in hydrogen bonding and may influence the stereochemical outcome.[13]

Q3: I am observing significant side product formation. What are the common side reactions and how can I minimize them?

A3: Side reactions can compete with the desired enamine formation, reducing the yield and complicating purification.

• Self-Condensation of the Carbonyl Compound: Aldehydes and ketones with α-hydrogens can undergo self-condensation (e.g., aldol reaction) under acidic or basic conditions.

  • Troubleshooting:

    • Maintain a neutral to mildly acidic pH. Strong acids or bases can catalyze self-condensation.

    • Add the carbonyl compound slowly to a solution of the amine to keep its concentration low.

    • As mentioned, TiCl₄ can suppress the self-condensation of methyl ketones.[1]

• Over-alkylation/acylation of the Enamine: Enamines are nucleophilic and can react with electrophiles present in the reaction mixture.[2]

  • Troubleshooting:

    • Ensure that starting materials and solvents are free from electrophilic impurities.

    • If the enamine is being generated in situ for a subsequent reaction, carefully control the stoichiometry of the electrophile.

Q4: How do I accurately determine the Z/E ratio of my enamine product?

A4: Accurate determination of the isomeric ratio is crucial for optimizing reaction conditions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is the most common and powerful tool for this purpose.

  • Methodology:

    • The chemical shifts of the vinylic protons and the substituents on the double bond will differ between the (Z) and (E) isomers.

    • Nuclear Overhauser Effect (NOE) experiments (e.g., NOESY) are definitive for assigning stereochemistry.[14] An NOE between protons that are close in space in one isomer but not the other provides unambiguous proof of the structure.

    • Coupling constants (³J) across the double bond can sometimes be used, although this is more reliable for distinguishing cis and trans isomers in other systems.

• Other Analytical Techniques:

  • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): If the isomers can be separated, the peak areas can be used to determine the ratio.

  • X-ray Crystallography: If a crystalline sample can be obtained, this technique provides definitive structural proof.[15]

Troubleshooting Guide: A Deeper Dive

This section provides a more detailed, scenario-based approach to troubleshooting common experimental challenges.

Observed Problem	Potential Cause(s)	Suggested Solutions & Rationale
Low Yield of Enamine	1. Incomplete reaction due to equilibrium. 2. Degradation of starting materials or product. 3. Sub-optimal catalyst concentration.	1. Drive the Equilibrium: Ensure rigorous removal of water using a Dean-Stark trap or excess dehydrating agent.[3][4][5] 2. Check Stability: Run the reaction at a lower temperature to minimize degradation.[16][17] Analyze aliquots over time to see if the product is decomposing. 3. Optimize Catalyst: Titrate the amount of acid catalyst. Too little may not be effective, while too much can protonate the amine.[9]
Poor (Z)-Selectivity	1. Thermodynamic control favoring the more stable (E)-isomer. 2. High reaction temperature allowing for equilibration. 3. Inappropriate choice of secondary amine.	1. Kinetic Control: Run the reaction at a significantly lower temperature to favor the kinetically formed product. 2. Prevent Equilibration: Isolate the product as soon as the reaction is complete to prevent post-reaction isomerization. 3. Amine Screening: Test a variety of secondary amines. For example, pyrrolidine often gives different selectivity compared to morpholine or piperidine.
Formation of an Imine Instead of an Enamine	1. Use of a primary amine instead of a secondary amine.	1. Verify Amine: Ensure that a secondary amine (R₂NH) is being used. Primary amines (RNH₂) will form imines.[1]
Reaction Stalls After Initial Conversion	1. Catalyst deactivation. 2. Build-up of an inhibitory byproduct.	1. Add More Catalyst: Add a fresh portion of the acid catalyst to see if the reaction restarts. 2. Analyze Mixture: Use techniques like NMR or LC-MS to analyze the reaction mixture for potential inhibitors.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments related to (Z)-selective enamine synthesis.

Protocol 1: General Procedure for (Z)-Selective Enamine Synthesis with Azeotropic Water Removal

This protocol is suitable for reactions where the solvent forms an azeotrope with water, such as benzene or toluene.

Materials:

• Aldehyde or ketone (1.0 equiv)

• Secondary amine (1.1 - 1.5 equiv)

• Anhydrous toluene or benzene

• p-Toluenesulfonic acid (pTSA) (0.01 - 0.05 equiv)

• Dean-Stark apparatus, reflux condenser, and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Set up the reaction flask with the Dean-Stark apparatus and reflux condenser under an inert atmosphere.

• To the reaction flask, add the aldehyde or ketone, the secondary amine, and the solvent.

• Add the catalytic amount of pTSA.

• Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected and TLC or GC analysis indicates the consumption of the starting carbonyl compound.

• Cool the reaction mixture to room temperature.

• Carefully quench the reaction with a mild base (e.g., saturated NaHCO₃ solution) to neutralize the acid catalyst.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Protocol 2: Mild Condition Synthesis Using Molecular Sieves

This protocol is ideal for sensitive substrates that may degrade at high temperatures.[12]

Materials:

• Aldehyde or ketone (1.0 equiv)

• Secondary amine (1.2 equiv)

• Anhydrous solvent (e.g., CHCl₃, CH₂Cl₂, THF)

• Activated 4Å molecular sieves

• Round-bottom flask and magnetic stirrer

• Inert atmosphere setup

Procedure:

• Activate the 4Å molecular sieves by heating them in a vacuum oven overnight.

• To a flame-dried round-bottom flask under an inert atmosphere, add the aldehyde or ketone and the anhydrous solvent.

• Add the activated molecular sieves (a substantial amount, e.g., 500 mg per mmol of carbonyl compound).

• Cool the mixture to 0 °C in an ice bath.

• Add the secondary amine dropwise with stirring.

• Stir the reaction at 0 °C and monitor its progress by TLC, GC, or ¹H NMR analysis of small aliquots.

• Once the reaction is complete, filter off the molecular sieves and wash them with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude enamine.

• Purify as needed.

Visualizations and Diagrams

To further clarify the concepts discussed, the following diagrams illustrate key workflows and mechanisms.

General Workflow for Optimizing (Z)-Selective Enamine Synthesis

Caption: A decision-making workflow for optimizing (Z)-enamine synthesis.

Mechanism of Acid-Catalyzed Enamine Formation

Caption: The key stages in the formation of an enamine from a carbonyl compound.

References

• Enamine - Wikipedia. Available at: [Link]

• List, B. (2007). Asymmetric Enamine Catalysis. Chemical Reviews, 107(12), 5471-5559. Available at: [Link]

• Zou, Y.-Q., Hörmann, F. M., & Bach, T. (2017). Iminium and enamine catalysis in enantioselective photochemical reactions. Chemical Society Reviews, 46(23), 7245-7256. Available at: [Link]

• Sammakia, T., Abramite, J. A., & Sammons, M. F. (2009). Stereoselective Synthesis of β-Hydroxy Enamines, Aminocyclopropanes, and 1,3-Amino Alcohols via Asymmetric Catalysis. Journal of the American Chemical Society, 131(49), 17904–17905. Available at: [Link]

• Chemistry Steps. (n.d.). Enamines from Aldehydes and Ketones with Secondary Amines. Available at: [Link]

• Enders, D., & Niemeier, O. (2011). Enamine/Carbene Cascade Catalysis in the Diastereo- and Enantioselective Synthesis of Functionalized Cyclopentanones. Angewandte Chemie International Edition, 50(36), 8273-8276. Available at: [Link]

• Wang, H., et al. (2021). Catalytic Asymmetric Reductive Alkylation of Enamines to Chiral Aliphatic Amines. Nature Communications, 12(1), 1-10. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Enamine synthesis by amination. Available at: [Link]

• The Organic Chemistry Tutor. (2019, January 17). synthesis of enamines from secondary amines and carbonyl compounds [Video]. YouTube. Available at: [Link]

• Cambridge University Press. (n.d.). 1 Preparation and some properties. Assets. Available at: [Link]

• Sammakia, T., Abramite, J. A., & Sammons, M. F. (n.d.). The synthesis and chemistry of enamines has been an active area of research ever. Available at: [Link]

• Wang, L., et al. (2018). Site-Selective Reaction of Enaminones and Enamine Esters for the Synthesis of Novel Diverse Morphan Derivatives. ACS Omega, 3(10), 13349–13358. Available at: [Link]

• Ashenhurst, J. (2010, May 24). Enamines. Master Organic Chemistry. Available at: [Link]

• Al-Shammary, F. A., Al-Zaydi, K. M., & El-Emam, A. A. (2001). Synthesis, structure and stability of E/Z-isomers of novel conjugated enamines prepared from 9-arylmethyl- or 9-arylpropenyl-9H-carbazole with arylmethyleneanilines. Journal of the Chemical Society, Perkin Transactions 1, (22), 2955-2962. Available at: [Link]

• Chemistry LibreTexts. (2023, January 22). Addition of Secondary Amines to Form Enamines. Available at: [Link]

• Gauthier, D. R., Jr., & Zandi, K. S. (2005). Highly Chemoselective Formation of Aldehyde Enamines under Very Mild Reaction Conditions. The Journal of Organic Chemistry, 70(23), 9153–9155. Available at: [Link]

• Chemistry LibreTexts. (2025, February 24). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Enamine, enamide synthesis. Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions of enamine synthesis. Available at: [Link]

• The Organic Chemistry Tutor. (2017, February 28). Mechanism of Enamine Formation Organic Chemistry [Video]. YouTube. Available at: [Link]

• Fiveable. (n.d.). Enamine Formation Definition - Organic Chemistry Key Term. Available at: [Link]

• Chemistry LibreTexts. (2023, January 22). Enamine Reactions. Available at: [Link]

• ResearchGate. (n.d.). A remarkable solvent effect on reductive amination of ketones. Available at: [Link]

• ResearchGate. (2017, March 17). How can i differentiate between E and Z isomers of imine?. Available at: [Link]

• Fiveable. (n.d.). Carbonyl Condensations with Enamines: The Stork Enamine Reaction. Organic Chemistry Class Notes. Available at: [Link]

• The Organic Chemistry Tutor. (2023, April 24). Enamine: Formation, properties and Reactivity [Video]. YouTube. Available at: [Link]

• ResearchGate. (n.d.). Two possible mechanisms of the Z/E-isomerization of imines. Available at: [Link]

• NTNU Open. (2022, October 19). Impact of Solvent on the Thermal Stability of Amines. Available at: [Link]

• ACS Publications. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research. Available at: [Link]

• MDPI. (n.d.). Amine-Based Solvents and Additives to Improve the CO 2 Capture Processes: A Review. Available at: [Link]

• Pearson+. (n.d.). Imines can exist as stereoisomers. The isomers are named using th.... Study Prep. Available at: [Link]

• The Organic Chemistry Tutor. (2021, April 1). 19.5 Imine and Enamine Formation | Addition of Amines | Organic Chemistry [Video]. YouTube. Available at: [Link]

• Reddit. (2024, May 2). Reductive amination difficulties - poor conversion. r/Chempros. Available at: [Link]

• The Organic Chemistry Tutor. (2018, May 11). Stork Enamine Reaction Mechanism - Alkylation, Acylation, & Michael Addition [Video]. YouTube. Available at: [Link]

• Khan Academy. (n.d.). E–Z system (video). Alkene nomenclature. Available at: [Link]

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• 15. Synthesis, structure and stability of E/Z-isomers of novel conjugated enamines prepared from 9-arylmethyl- or 9-arylpropenyl-9H-carbazole with arylmethyleneanilines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 16. nva.sikt.no [nva.sikt.no]
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Technical Support Center: Synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate

Welcome to the technical support center for the synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during this specific enamine synthesis. Our goal is to equip you with the scientific rationale and practical solutions needed to optimize your reaction outcomes.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems that may arise during the synthesis, offering probable causes and actionable solutions.

Issue 1: Low or No Product Yield

Question: I've followed the standard procedure of reacting ethyl acetoacetate with pyrrolidine, but my yield of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate is consistently low, or in some cases, I'm recovering mostly starting materials. What could be going wrong?

Answer:

Low or no yield in this enamine formation is a common issue that can often be traced back to a few key experimental parameters. The reaction, a nucleophilic addition of a secondary amine to a ketone, is reversible and sensitive to reaction conditions.[1]

Probable Causes & Solutions:

Probable Cause	Scientific Explanation	Recommended Solution & Protocol
Incomplete Water Removal	The formation of the enamine from the intermediate carbinolamine involves the elimination of a water molecule.[1] According to Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the starting materials, thus inhibiting product formation.	Solution: Implement rigorous water removal. Protocol: Use a Dean-Stark apparatus during the reaction to azeotropically remove water as it forms. Ensure all glassware is oven-dried, and use anhydrous solvents. Molecular sieves (3Å or 4Å) can also be added to the reaction flask.
Suboptimal Reaction Temperature	The rate of enamine formation is temperature-dependent. Insufficient heat may lead to a slow reaction rate, while excessive heat can promote side reactions or decomposition of the product.	Solution: Optimize the reaction temperature. Protocol: For the reaction between ethyl acetoacetate and pyrrolidine, a reflux in a solvent like toluene or benzene is typically effective. Start with a temperature around 80-110 °C and monitor the reaction progress by TLC or GC-MS.
Incorrect pH of the Reaction Medium	The reaction is often catalyzed by a mild acid. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic for the nucleophilic attack by the amine. However, strong acidic conditions can protonate the amine, rendering it non-nucleophilic.[1]	Solution: Use a catalytic amount of a mild acid. Protocol: Add a catalytic amount of p-toluenesulfonic acid (p-TSA) or acetic acid to the reaction mixture.[2] The optimal amount should be empirically determined but is typically around 0.1 equivalents.[2]
Purity of Reactants	The presence of impurities in ethyl acetoacetate or pyrrolidine can interfere with the reaction. For instance, water in the reactants can hinder the reaction as explained above.	Solution: Ensure high purity of starting materials. Protocol: Use freshly distilled pyrrolidine and ethyl acetoacetate. Verify the purity using techniques like NMR or GC-MS before setting up the reaction.

Issue 2: Formation of the (E)-Isomer and Other Side Products

Question: My final product is a mixture of (Z) and (E) isomers of Ethyl 3-(pyrrolidin-1-yl)but-2-enoate, with the (E)-isomer being a significant component. How can I improve the stereoselectivity for the desired (Z)-isomer?

Answer:

The formation of a mixture of (Z) and (E) isomers is a common challenge in enamine synthesis. The desired (Z)-isomer is generally the thermodynamically more stable product due to the intramolecular hydrogen bond between the N-H proton (if a primary amine was used) or steric interactions. However, kinetic factors and reaction conditions can lead to the formation of the (E)-isomer.

Probable Causes & Solutions:

Probable Cause	Scientific Explanation	Recommended Solution & Protocol
Isomerization Under Reaction Conditions	The (E)-isomer can be formed through isomerization of the initially formed (Z)-isomer, especially under acidic conditions or upon prolonged heating.[3][4] The mechanism can involve protonation of the enamine followed by rotation around the C-C single bond in the resulting iminium ion.[3][4]	Solution: Minimize reaction time and control the acidity. Protocol: Monitor the reaction closely and stop it as soon as the starting material is consumed. Avoid prolonged exposure to high temperatures. After the reaction, neutralize any acid catalyst during the workup.
Kinetic vs. Thermodynamic Control	The ratio of (Z) to (E) isomers can be influenced by whether the reaction is under kinetic or thermodynamic control. Lower temperatures may favor the kinetically controlled product, which may not be the desired (Z)-isomer in all cases.	Solution: Favor thermodynamic control for the (Z)-isomer. Protocol: Allow the reaction to proceed at a sufficient temperature and for an adequate duration to allow for equilibration to the more stable (Z)-isomer. However, this must be balanced against the risk of decomposition.

Issue 3: Difficulty in Product Purification

Question: I am struggling to purify the (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate from the reaction mixture. Column chromatography leads to product decomposition, and distillation is not giving a pure product.

Answer:

Purification of enamines can be challenging due to their potential instability, particularly their sensitivity to hydrolysis on acidic stationary phases like silica gel.[5][6]

Probable Causes & Solutions:

Probable Cause	Scientific Explanation	Recommended Solution & Protocol
Decomposition on Silica Gel	The acidic nature of standard silica gel can catalyze the hydrolysis of the enamine back to the starting ketone (ethyl acetoacetate) and amine (pyrrolidine).[5]	Solution: Use a deactivated stationary phase for chromatography. Protocol: Deactivate silica gel by treating it with a solution of triethylamine in the eluent (e.g., 1-2% triethylamine in hexane/ethyl acetate). Alternatively, use a more neutral stationary phase like alumina (basic or neutral).
Co-distillation of Impurities	If the boiling points of the product and impurities (e.g., unreacted starting materials or side products) are close, simple distillation may not be effective.	Solution: Employ fractional distillation under reduced pressure. Protocol: Use a vacuum fractional distillation setup with a fractionating column (e.g., Vigreux or packed column) to achieve better separation. Reducing the pressure lowers the boiling point and minimizes the risk of thermal decomposition.
Hydrolysis during Aqueous Workup	The enamine is susceptible to hydrolysis, especially in the presence of acid.[6]	Solution: Perform a careful and quick aqueous workup. Protocol: Use a mild basic wash (e.g., saturated sodium bicarbonate solution) to neutralize any acid catalyst. Minimize the contact time with the aqueous phase and ensure the organic phase is thoroughly dried (e.g., with anhydrous sodium sulfate or magnesium sulfate) before solvent removal.

II. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate.

Q1: What is the underlying mechanism for the formation of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate?

A1: The synthesis of (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate from ethyl acetoacetate and pyrrolidine proceeds through a well-established enamine formation mechanism.[1] The key steps are:

• Nucleophilic Attack: The nitrogen atom of pyrrolidine acts as a nucleophile and attacks the electrophilic carbonyl carbon of ethyl acetoacetate.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a neutral intermediate called a carbinolamine.

• Protonation of Hydroxyl Group: The hydroxyl group of the carbinolamine is protonated by an acid catalyst, converting it into a good leaving group (water).

• Elimination of Water: The lone pair of electrons on the nitrogen pushes out the water molecule, forming an iminium ion.

• Deprotonation: A base (which can be another molecule of the amine) removes a proton from the alpha-carbon, leading to the formation of the C=C double bond of the enamine product.

Caption: Simplified mechanism of enamine formation.

Q2: Why is the (Z)-isomer typically the major product in this reaction?

A2: The preference for the (Z)-isomer is primarily due to steric and electronic factors that make it the thermodynamically more stable isomer. In the (Z)-configuration, the bulky pyrrolidine group and the ethyl ester group are on opposite sides of the C=C double bond, minimizing steric hindrance. While there is no N-H for intramolecular hydrogen bonding with the ester carbonyl in this specific case (as pyrrolidine is a secondary amine), the steric argument remains the dominant factor for the observed stereoselectivity.

Q3: Can other secondary amines be used instead of pyrrolidine?

A3: Yes, other cyclic secondary amines like piperidine and morpholine, as well as acyclic secondary amines such as diethylamine, can be used to synthesize the corresponding enamines from ethyl acetoacetate. The choice of amine can influence the reactivity and the properties of the resulting enamine.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Standard laboratory safety practices should always be followed. Specifically for this reaction:

• Pyrrolidine: Is a flammable and corrosive liquid. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Ethyl Acetoacetate: Is a flammable liquid.

• Solvents: Toluene and benzene are flammable and have associated health risks. Always handle them in a fume hood.

• Heating: When heating the reaction, use a heating mantle with a temperature controller and ensure the setup is secure.

Q5: What analytical techniques are best for monitoring the reaction and characterizing the product?

A5: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of the reaction progress. Use a suitable eluent system (e.g., hexane/ethyl acetate) and visualize the spots under UV light or with an appropriate stain (e.g., potassium permanganate).

• Gas Chromatography-Mass Spectrometry (GC-MS): To monitor the disappearance of starting materials and the appearance of the product, as well as to identify any side products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For unambiguous structure elucidation and determination of the isomeric ratio (Z/E). The chemical shifts and coupling constants of the vinylic proton will be characteristic for each isomer.

• Infrared (IR) Spectroscopy: To confirm the presence of key functional groups in the product, such as the C=C of the enamine and the C=O of the ester.

Caption: Troubleshooting flowchart for common synthesis issues.

III. References

• Luo, S., et al. (2020). Deracemization through photochemical E/Z isomerization of enamines. Science, 369(6509), 1352-1357. Available at: [Link]

• Johnson, J. E., et al. (1993). Mechanisms of Acid-Catalyzed Z/E Isomerization of Imines. The Journal of Organic Chemistry, 58(23), 6333-6339. Available at: [Link]

• Tsinghua University, Department of Chemistry. (n.d.). Deracemization through photochemical E/Z isomerization of enamines. Available at: [Link]

• Johnson, J. E., et al. (1993). Mechanisms of acid-catalyzed Z/E isomerization of imines. PubMed. Available at: [Link]

• ResearchGate. (2021). Two possible mechanisms of the Z/E-isomerization of imines. Available at: [Link]

• LibreTexts Chemistry. (2025). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Available at: [Link]

• Google Patents. (1945). US2377511A - Purification of amine reaction mixtures. Available at:

• ResearchGate. (n.d.). Enamine formation of β-keto amides. Available at: [Link]

• YouTube. (2022). How to purify Amine? Grad student asked me. Demonstration and discussion. Available at: [Link]

• ResearchGate. (2016). How to separate imine from reaction mixture? Available at: [Link]

• Organic Chemistry Portal. (n.d.). Enamine, enamide synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). β-enamino ester synthesis by amination. Available at: [Link]

• YouTube. (2022). ethylacetoacetic synthesis | Ethyl acetoacetate preparation. Available at: [Link]

• Glasp. (2018). Acetoacetic Ester Synthesis Reaction Mechanism. Available at: [Link]

• Master Organic Chemistry. (2010). All About Enamines. Available at: [Link]

• Wikipedia. (n.d.). Acetoacetic ester synthesis. Available at: [Link]

• Unknown Source. (n.d.). MODERN ORGANIC SYNTHESIS.

• Britannica. (n.d.). Ethyl acetoacetate. Available at: [Link]

• Slideshare. (n.d.). Ethyl acetoacetate. Available at: [Link]

• ChemUniverse. (n.d.). (Z)-ETHYL 3-(PYRROLIDIN-1-YL)BUT-2-ENOATE. Available at: [Link]

• PubChem. (n.d.). Ethyl 3-amino-2-pyrrolidin-1-ylprop-2-enoate. Available at: [Link]

• Chemsrc. (n.d.). (2E)-3-(1-Pyrrolidinyl)-2-butenoic acid ethyl ester. Available at: [Link]

• PubChem. (n.d.). Ethyl 2-[3-(methylamino)pyrrolidin-1-yl]butanoate. Available at: [Link]

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• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Stork Enamine Reaction Troubleshooting Guide

Welcome to the Technical Support Center for the Stork Enamine Reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-C bond-forming reaction. Here, we address common challenges and provide in-depth, field-proven solutions to help you achieve optimal yields and product purity.

Introduction to the Stork Enamine Reaction

The Stork enamine reaction is a versatile and widely used method for the α-alkylation, α-acylation, and Michael addition of aldehydes and ketones. It offers a milder alternative to traditional enolate chemistry, often avoiding issues such as polyalkylation and self-condensation. The reaction proceeds through three key stages:

• Enamine Formation: A ketone or aldehyde is reacted with a secondary amine, typically in the presence of an acid catalyst, to form a nucleophilic enamine intermediate.

• C-C Bond Formation: The enamine then reacts with an electrophile (e.g., an alkyl halide, acyl halide, or Michael acceptor).

• Hydrolysis: The resulting iminium salt is hydrolyzed to yield the α-substituted carbonyl compound and regenerate the secondary amine.

This guide is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Troubleshooting Guide

Part 1: Enamine Formation Issues

Answer:

Incomplete enamine formation is a common hurdle and often stems from the presence of water, which can shift the equilibrium back towards the starting materials. Here’s a systematic approach to troubleshooting this step:

• Water Removal is Critical: The formation of an enamine from a carbonyl compound and a secondary amine is a reversible condensation reaction that produces water as a byproduct.[1] To drive the equilibrium towards the enamine product, this water must be removed as it is formed.[2]

  • Azeotropic Distillation (Dean-Stark Apparatus): For reactions run at reflux in a solvent that forms an azeotrope with water (e.g., toluene, benzene), a Dean-Stark trap is the most effective method for continuous water removal.[3]

  • Dehydrating Agents: If a Dean-Stark apparatus is not feasible, particularly for smaller-scale reactions, chemical drying agents can be used.

    • Molecular Sieves (3Å or 4Å): Activated molecular sieves are effective at trapping water.[4] However, be aware that they can be less effective in the presence of strong acids.[5]

    • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄): These can be added directly to the reaction mixture, but may lead to a more viscous solution.[4]

    • Titanium Tetrachloride (TiCl₄): A highly effective but aggressive water scavenger that should be used with caution.[2]

• Catalyst Choice and Concentration: An acid catalyst is typically required to facilitate both the initial nucleophilic addition of the amine and the subsequent dehydration.[2]

  • p-Toluenesulfonic Acid (p-TsOH): A commonly used and effective catalyst.[6] A catalytic amount (typically 1-5 mol%) is sufficient.

  • Pyridinium p-Toluenesulfonate (PPTS): A milder alternative to p-TsOH, which can be beneficial for sensitive substrates.

  • Monitoring pH: The optimal pH for enamine formation is typically mildly acidic (around 4-5).[7] If the solution is too acidic, the secondary amine will be protonated and become non-nucleophilic. If it's not acidic enough, the hydroxyl group of the carbinolamine intermediate will not be sufficiently protonated to be a good leaving group.

• Choice of Secondary Amine: The structure of the secondary amine can significantly impact the rate of enamine formation and its subsequent reactivity.

  • Pyrrolidine: Often the amine of choice as it forms enamines readily with both aldehydes and ketones. The resulting enamines are also highly nucleophilic.[8]

  • Morpholine and Piperidine: Also commonly used, though they may form enamines at different rates and the resulting enamines may have different reactivities compared to those derived from pyrrolidine.[9]

• Reaction Temperature and Time: Ensure the reaction is heated sufficiently (often to the reflux temperature of the solvent) to facilitate the dehydration step. Monitor the reaction progress by TLC, GC-MS, or ¹H NMR to determine the optimal reaction time.

Experimental Protocol: Formation of 1-(Cyclohex-1-en-1-yl)pyrrolidine

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add cyclohexanone (10.0 g, 102 mmol), pyrrolidine (10.8 g, 153 mmol), and a catalytic amount of p-toluenesulfonic acid monohydrate (100 mg, 0.5 mmol) in 100 mL of toluene.[3]

• Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap (approximately 2-3 hours).

• Allow the reaction mixture to cool to room temperature.

• Remove the solvent and excess pyrrolidine under reduced pressure to yield the crude enamine, which can often be used in the next step without further purification.

Part 2: C-C Bond Formation (Alkylation/Acylation/Michael Addition) Issues

Answer:

Low yields in the C-C bond-forming step can be attributed to several factors, including the reactivity of both the enamine and the electrophile, as well as competing side reactions.

• Reactivity of the Electrophile: Not all electrophiles are created equal. The success of the Stork enamine reaction is highly dependent on using a sufficiently reactive electrophile.

  • Highly Reactive Electrophiles: Allylic, benzylic, and propargylic halides, as well as α-halo ketones, α-halo esters, and acyl halides are excellent electrophiles for this reaction.[9][10]

  • Less Reactive Electrophiles: Simple primary alkyl halides (e.g., ethyl iodide, propyl bromide) can be sluggish and may require longer reaction times or higher temperatures.[10] Methyl and other primary alkyl halides may give low to moderate yields.[10]

  • Unreactive Electrophiles: Secondary and tertiary alkyl halides are generally not suitable as they tend to undergo elimination rather than substitution.[11]

• Side Reaction: N-Alkylation vs. C-Alkylation: Enamines are ambident nucleophiles, meaning they can react at either the α-carbon or the nitrogen atom.

  • C-Alkylation (Desired): This is the productive pathway that leads to the desired α-substituted carbonyl compound.

  • N-Alkylation (Side Reaction): The nitrogen lone pair can also attack the electrophile, forming a quaternary ammonium salt. This is a common side reaction, particularly with less reactive alkyl halides.[10] While sometimes reversible, it can be a significant yield-reducing pathway.

  • Controlling N- vs. C-Alkylation: The use of more reactive electrophiles generally favors C-alkylation. The choice of solvent can also play a role, with less polar solvents often favoring C-alkylation.

• Regioselectivity with Unsymmetrical Ketones: When using an unsymmetrical ketone, two different enamine regioisomers can form.

  • Thermodynamic vs. Kinetic Control: The Stork enamine reaction typically favors the formation of the thermodynamically more stable, less substituted enamine. This leads to alkylation at the less hindered α-carbon.[8][11] This is a key advantage for controlling the position of alkylation.

• Steric Hindrance: Steric bulk on either the enamine or the electrophile can significantly slow down the reaction rate. For highly hindered substrates, longer reaction times, higher temperatures, or the use of a less sterically demanding secondary amine may be necessary.

Table 1: Troubleshooting Low Yields in the C-C Bond-Forming Step

Problem	Potential Cause	Recommended Solution
Low or no product formation	Poorly reactive electrophile	Use a more reactive electrophile such as an allylic, benzylic, or acyl halide.[9][10]
Steric hindrance	Increase reaction time and/or temperature. Consider using a less sterically hindered secondary amine for enamine formation.
Significant amount of N-alkylated byproduct	Less reactive alkyl halide	Switch to a more reactive electrophile that favors C-alkylation.
Incorrect regioisomer formed	Formation of the undesired enamine	The Stork enamine reaction generally favors the less substituted enamine. To obtain the more substituted product, alternative methods like LDA-mediated enolate formation may be necessary.[12]

Part 3: Hydrolysis Issues

Answer:

The final hydrolysis step is crucial for obtaining the desired product and regenerating the secondary amine. Incomplete hydrolysis or side reactions during workup can lead to low yields.

• Incomplete Hydrolysis: The iminium salt intermediate formed after the C-C bond-forming step must be completely hydrolyzed.

  • Acidic Conditions: Hydrolysis is typically carried out by treating the reaction mixture with aqueous acid (e.g., dilute HCl or H₂SO₄).[12]

  • Sufficient Time and Water: Ensure that an excess of water is present and that the reaction is stirred for a sufficient amount of time to allow for complete hydrolysis. The hydrolysis mechanism involves the attack of water on the iminium ion.[13]

• Work-up Procedure: Proper work-up is essential to isolate the product and remove byproducts.

  • Quenching: After hydrolysis, the reaction mixture should be neutralized (e.g., with a saturated solution of sodium bicarbonate) before extraction.

  • Extraction: The product is typically extracted into an organic solvent such as diethyl ether or ethyl acetate.

  • Washing: The organic layer should be washed with water and brine to remove any remaining water-soluble impurities.

  • Drying and Concentration: The organic layer is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄) and the solvent is removed under reduced pressure.

• Purification: The crude product often requires purification to remove any remaining starting materials, byproducts, or the regenerated secondary amine.

  • Column Chromatography: Silica gel column chromatography is a common method for purifying the final product.

  • Distillation: If the product is a liquid, distillation under reduced pressure can be an effective purification method.

Visualizing the Stork Enamine Reaction

Diagram 1: The Stork Enamine Reaction Cycle

Caption: A simplified overview of the three main stages of the Stork enamine reaction.

Diagram 2: Troubleshooting Workflow for Low Yields

Caption: A logical workflow for diagnosing and resolving low yields in Stork enamine reactions.

References

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Sciencemadness Discussion Board - Dean Stark without Dean Stark.... almost quantitative - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Illustrated Glossary of Organic Chemistry - Stork enamine reaction [chem.ucla.edu]
• 7. m.youtube.com [m.youtube.com]
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• 9. Stork Enamine Reaction (Chapter 109) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 10. Stork enamine alkylation - Wikipedia [en.wikipedia.org]
• 11. Stork Enamine Synthesis | NROChemistry [nrochemistry.com]
• 12. Stork Enamine Synthesis - Chemistry Steps [chemistrysteps.com]
• 13. One moment, please... [chemistrysteps.com]

Stability of (Z)-enamines under acidic and basic conditions

Technical Support Center: (Z)-Enamine Stability

Welcome to the technical support center for researchers working with (Z)-enamines. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of these critical intermediates under various experimental conditions. As Senior Application Scientists, we have designed this resource to explain not just the what, but the why behind the protocols, ensuring your experiments are built on a solid mechanistic foundation.

Troubleshooting Guide: Common Issues with (Z)-Enamine Stability

This section addresses specific experimental challenges in a direct question-and-answer format.

Question 1: My (Z)-enamine is isomerizing to the (E)-form during my acidic workup. How can I prevent this?

Answer: This is a common issue stemming from the mechanism of acid-catalyzed isomerization. Under acidic conditions, the enamine's β-carbon is protonated to form an iminium ion intermediate.[1][2] This intermediate has a reduced barrier to rotation around the C-N bond, allowing for equilibration to the more thermodynamically stable isomer, which is often the (E)-enamine due to reduced steric strain.

Probable Causes:

• Excessive Acid Concentration: Strong acids or high concentrations create a favorable environment for rapid protonation and isomerization.

• Prolonged Exposure Time: The longer the enamine is exposed to acidic conditions, the more isomerization will occur.

• Elevated Temperature: Higher temperatures provide the energy needed to overcome the rotational barrier in the iminium intermediate.

Solutions & Scientific Rationale:

• Use a Milder Acidic Wash: Instead of strong acids like HCl or H₂SO₄, use a saturated aqueous solution of a weak acid salt like ammonium chloride (NH₄Cl) or a bicarbonate buffer (e.g., NaHCO₃) to neutralize the reaction mixture. This raises the pH sufficiently to quench the reaction without providing the highly acidic environment that promotes rapid isomerization.

• Minimize Contact Time: Perform the aqueous wash quickly and immediately proceed to the extraction step. Do not let the biphasic mixture stir for an extended period.

• Control the Temperature: Conduct the workup at low temperatures (0 °C to -10 °C). This reduces the kinetic energy of the system, slowing the rate of both protonation and C-N bond rotation.

Question 2: I am observing significant decomposition (hydrolysis) of my enamine, even when I think I'm using anhydrous conditions. What are the likely sources of contamination and how can I stop it?

Answer: Enamines are highly susceptible to hydrolysis back to their parent carbonyl compound and secondary amine, a reaction that is catalyzed by even trace amounts of acid and water.[3][4] The phrase "rigorous exclusion of water" is critical for any reaction involving enamines.[3]

Probable Causes:

• Atmospheric Moisture: Standard laboratory air contains sufficient moisture to initiate hydrolysis.

• "Anhydrous" Solvents: Solvents from freshly opened bottles are generally reliable, but older bottles or those stored improperly can absorb atmospheric moisture.

• Reagent Contamination: Other reagents in the reaction mixture may not be sufficiently dry.

Solutions & Scientific Rationale:

• Employ a Scavenging Agent: Add a water scavenger like titanium(IV) chloride (TiCl₄) to the reaction mixture during enamine formation.[5] TiCl₄ reacts irreversibly with water, preventing it from participating in hydrolysis.

• Rigorous Drying of Materials:

  • Solvents: Use freshly distilled solvents or pass them through an activated alumina column.

  • Glassware: Flame-dry all glassware under vacuum or in a stream of inert gas (N₂ or Ar) immediately before use.

  • Inert Atmosphere: Run the reaction under a positive pressure of dry nitrogen or argon.

• Protocol: Anhydrous Reaction Setup

  • Step 1: Assemble all glassware (round-bottom flask, condenser, addition funnel) and flame-dry under vacuum. Allow to cool to room temperature under a stream of dry N₂ or Ar.

  • Step 2: Add reagents and freshly distilled anhydrous solvent via syringe through a rubber septum.

  • Step 3: Maintain a positive pressure of inert gas throughout the entire reaction and workup process.

Question 3: My enamine reaction is sluggish under basic conditions. I thought enamines were stable in base?

Answer: While enamines are generally stable against hydrolysis in basic media, their reactivity can be influenced by the nature of the base.[6] It's crucial to distinguish between stability (resistance to decomposition) and reactivity (ability to act as a nucleophile). A common mistake is using a base that is too sterically hindered or not strong enough to facilitate the desired subsequent reaction, such as alkylation. In some cases, very strong bases like organolithiums can deprotonate the enamine to form a highly reactive metalloenamine (aza enolate), which is a different chemical entity altogether.[5]

Probable Causes:

• Base is not a Catalyst: Unlike in acid-catalyzed reactions, a base does not typically catalyze the nucleophilic attack by the enamine. Its role is usually to neutralize any acid formed during the reaction (e.g., in an alkylation with an alkyl halide).

• Formation of Unreactive Aggregates: In the presence of certain metal-containing bases, enamines can form less reactive aggregates.

Solutions & Scientific Rationale:

• Choose the Right Tool for the Job: Do not add a base expecting it to "activate" the enamine. Enamines are inherently nucleophilic due to the lone pair on the nitrogen donating into the π-system.[4][5] The reaction should proceed without a basic catalyst.

• For Metalloenamine Formation: If you intend to form a more reactive aza enolate, you must use a very strong, non-nucleophilic base like lithium diisopropylamide (LDA) under strictly anhydrous and low-temperature conditions.[5] This is a distinct synthetic strategy, not a method to "catalyze" a standard enamine reaction.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for the acid-catalyzed hydrolysis of a (Z)-enamine?

A1: The hydrolysis is the microscopic reverse of enamine formation and proceeds through several key steps.[1][7]

• Protonation of the β-Carbon: The process begins with the protonation of the β-carbon of the enamine double bond. The electron density for this protonation comes from the nitrogen lone pair, forming an iminium ion intermediate.[1][2]

• Nucleophilic Attack by Water: The electrophilic carbon of the iminium ion is attacked by water, a nucleophile present in the acidic medium.[3] This forms a tetrahedral carbinolamine intermediate.

• Proton Transfer: A proton is transferred from the oxygen atom to the nitrogen atom. This is typically mediated by solvent molecules and converts the amine into a better leaving group (a neutral amine vs. an amide anion).[1]

• Elimination of the Amine: The lone pair on the oxygen atom pushes down to reform a double bond with carbon, expelling the neutral secondary amine as a leaving group. This results in a protonated carbonyl (an oxonium ion).

• Deprotonation: A base (like water or the expelled amine) removes the proton from the oxonium ion to yield the final, neutral carbonyl compound.[7]

Q2: Why are enamines generally stable under basic conditions?

A2: Enamines lack a straightforward decomposition pathway in the absence of protons. The key step in hydrolysis is the initial protonation to form the reactive iminium ion.[1][3] Under basic conditions, the concentration of available protons is extremely low, effectively shutting down this degradation pathway. While hydrolysis can technically occur at very high pH (e.g., pH 14), the rate is significantly slower than in acidic or even neutral solutions.[3] However, they remain potent nucleophiles and will react with any electrophiles present in the mixture.[8]

Q3: What factors determine the thermodynamic stability of a (Z)-enamine versus its (E)-isomer?

A3: The relative stability is a delicate balance of steric and electronic factors.

• Steric Hindrance: Generally, the isomer with fewer steric clashes between bulky substituents is more stable. This often favors the (E)-isomer.

• Electronic Effects & Conjugation: The stability of an enamine is derived from the overlap between the nitrogen lone pair and the C=C π-system.[3] Sometimes, the (Z)-configuration allows for better orbital overlap or favorable intramolecular interactions (like hydrogen bonding in proline catalysis), making it the more stable isomer in specific contexts.[9][10] Enamines derived from α-branched aldehydes or ketones are often less stable due to steric hindrance disrupting this crucial orbital overlap.[11][12]

Q4: Why would I use a (Z)-enamine for a reaction instead of a traditional enolate?

A4: Enamines offer several distinct advantages over enolates:

• Milder Formation Conditions: They are formed under neutral or mildly acidic conditions, avoiding the need for strong, often cryogenic, bases like LDA required for enolate generation.[8][13]

• Reduced Side Reactions: Enolates are highly basic and can lead to side reactions like self-condensation (aldol reactions).[13] Neutral enamines are less basic, providing cleaner reactions.[8][13]

• Greater Selectivity: Enamine formation often favors the less-substituted ("kinetic") product, offering a level of regioselectivity that can be difficult to achieve with enolates.[4]

Visualizing Enamine Stability and Reactivity

Diagram 1: Acid-Catalyzed (Z)-Enamine Hydrolysis & Isomerization

Caption: Acid-catalyzed pathways for (Z)-enamines.

Diagram 2: (Z)-Enamine Behavior in Basic Conditions

Caption: Behavior of (Z)-enamines under basic conditions.

Quantitative Data Summary

Condition	Key Factor	Impact on (Z)-Enamine Stability	Rationale
Acidic (pH < 6)	pH	Low Stability. Rapid hydrolysis and/or isomerization.[3]	Protonation of the β-carbon creates a highly reactive iminium ion intermediate susceptible to attack by water or rotation.[1][14]
Water	Catalyzes Decomposition. Acts as the nucleophile in the hydrolysis reaction.[4]	Rigorous exclusion of water is necessary to prevent the reverse reaction to the carbonyl and amine.[3]
Temperature	Higher Temp = Lower Stability. Increased temperature accelerates both hydrolysis and isomerization rates.	Provides the activation energy for bond rotation in the iminium intermediate and for the overall hydrolysis reaction.
Neutral (pH ≈ 7)	Water	Moderate Stability. Hydrolysis is possible but slower than under acidic conditions.[3]	The rate-limiting step can be the uncatalyzed attack of water or protonation of the α-carbon.[3]
Basic (pH > 8)	Aqueous Base	High Stability. Generally resistant to hydrolysis.[6]	The concentration of H⁺ is too low to initiate the rapid hydrolysis pathway via the iminium ion.[1]
Strong, Anhydrous Base	Reactive. Can be deprotonated to form a highly nucleophilic aza enolate.[5]	Strong bases like LDA are capable of removing a proton from the carbon framework, altering the chemical nature of the species.

Experimental Protocol: pH Stability Assay for a (Z)-Enamine

This protocol provides a framework for quantitatively assessing the stability of a specific (Z)-enamine to acidic and basic conditions using ¹H NMR spectroscopy.

Objective: To determine the rate of hydrolysis and/or isomerization of a (Z)-enamine at three different pH values.

Materials:

• (Z)-enamine of interest

• Deuterated methanol (CD₃OD)

• D₂O

• NaOD (40 wt% in D₂O)

• DCl (35 wt% in D₂O)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes, syringes, and standard laboratory glassware

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the (Z)-enamine and the internal standard in CD₃OD in a volumetric flask. Ensure the concentration is accurately known.

• Preparation of NMR Samples:

  • Sample 1 (Acidic): To a clean NMR tube, add 500 µL of the stock solution. Add 100 µL of a D₂O solution adjusted to pH ≈ 4 with DCl.

  • Sample 2 (Neutral): To a clean NMR tube, add 500 µL of the stock solution. Add 100 µL of D₂O.

  • Sample 3 (Basic): To a clean NMR tube, add 500 µL of the stock solution. Add 100 µL of a D₂O solution adjusted to pH ≈ 10 with NaOD.

• NMR Analysis:

  • Immediately after preparing each sample, acquire a ¹H NMR spectrum (t=0).

  • Acquire subsequent spectra at regular time intervals (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr, 24 hr).

  • Maintain the samples at a constant temperature (e.g., 25 °C) in the NMR spectrometer between measurements.

• Data Analysis:

  • Identify the characteristic signals for the (Z)-enamine, (E)-enamine (if formed), the parent carbonyl compound, and the internal standard.

  • Integrate the signals at each time point.

  • Calculate the concentration of each species relative to the constant integral of the internal standard.

  • Plot the concentration of the (Z)-enamine versus time for each pH condition to determine its rate of disappearance. Plot the concentration of the hydrolysis and isomerization products to observe their rate of formation.

Self-Validation:

• The internal standard provides a constant reference point, correcting for any variations in sample concentration or spectrometer performance.

• The neutral sample (Sample 2) acts as a control to assess the baseline stability in the absence of strong acid or base catalysts.

References

• Master Organic Chemistry. (2010, May 24). Enamines. [Link]

• Fiveable. Carbonyl Condensations with Enamines: The Stork Enamine Reaction. [Link]

• Chemistry Steps. Imine and Enamine Hydrolysis Mechanism. [Link]

• YouTube. (2017, February 28). Mechanism of Enamine Hydrolysis Organic Chemistry. [Link]

• Johnson, J. E., et al. (1990). Mechanisms of acid-catalyzed Z/E isomerization of imines. PubMed. [Link]

• Organic Chemistry Tutor. Imine and Enamine Hydrolysis. [Link]

• Wikipedia. Enamine. [Link]

• Chemistry Steps. Enamines from Aldehydes and Ketones with Secondary Amines. [Link]

• Organic Chemistry Tutor. Stork Enamine Synthesis. [Link]

• YouTube. (2023, April 24). Enamine: Formation, properties and Reactivity. [Link]

• Xu, Z. Y., et al. (2024). Synthesis of Tetrasubstituted Enamines Using Secondary Amines and In Situ-Generated Allenes from Nitrocyclopropanes. PubMed. [Link]

• List, B., et al. (2007). Asymmetric Enamine Catalysis. ACS Publications. [Link]

• Making Molecules. (2024, September 2). Enamines. [Link]

• Chemistry LibreTexts. (2023, January 22). Enamine Reactions. [Link]

• ResearchGate. Computer-Aided Insight into the Relative Stability of Enamines. [Link]

• Wang, C., et al. (2023). Synthesis of Tetrasubstituted Enamines through Borane-Catalyzed Hydrogenations. PubMed. [Link]

• YouTube. (2019, January 18). reaction of enamines and acid chlorides. [Link]

• Organic Chemistry Portal. Synthesis of Tetrasubstituted Enamines Using Secondary Amines and In Situ-Generated Allenes from Nitrocyclopropanes. [Link]

• ResearchGate. (2014, September 5). Recent preparations and synthetic applications of enaminones. [Link]

• Master Organic Chemistry. Hydrolysis of imines to give ketones (or aldehydes). [Link]

• ResearchGate. (1990, August 1). Mechanisms of Acid-Catalyzed Z / E Isomerization of Imines. [Link]

• ResearchGate. (2013, May 22). Relative Stability and Basicity of Enamines from Aminocatalysts. [Link]

• Tsinghua University Department of Chemistry. Deracemization through photochemical E/Z isomerization of enamines. [Link]

• ResearchGate. (2020, May 14). Deracemization through photochemical E/Z isomerization of enamines. [Link]

• ResearchGate. Two possible mechanisms of the Z/E-isomerization of imines. [Link]

• ACS Publications. (2021, June 9). Tetrasubstituted 1,3-Enynes by Gold-Catalyzed Direct C(sp2)–H Alkynylation of Acceptor-Substituted Enamines. [Link]

• Otto, S., et al. (2018). Dynamic Covalent Chemistry of Aldehyde Enamines: BiIII‐ and ScIII‐Catalysis of Amine–Enamine Exchange. PubMed Central. [Link]

• Organic Chemistry Portal. Enamine, enamide synthesis. [Link]

• Liang, Y., et al. (2022). Bond Energies of Enamines. PubMed Central. [Link]

• Chemistry LibreTexts. (2024, September 30). 19.8: Nucleophilic Addition of Amines- Imine and Enamine Formation. [Link]

• ACS Publications. (2022, February 10). Bond Energies of Enamines. [Link]

• YouTube. (2021, April 1). 19.5 Imine and Enamine Formation | Addition of Amines | Organic Chemistry. [Link]

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• 4. Enamines — Making Molecules [makingmolecules.com]
• 5. Enamine - Wikipedia [en.wikipedia.org]
• 6. Dynamic Covalent Chemistry of Aldehyde Enamines: BiIII‐ and ScIII‐Catalysis of Amine–Enamine Exchange - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Mechanisms of acid-catalyzed Z/E isomerization of imines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enamine Synthesis Purification

Welcome to the technical support center for enamine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of enamines, specifically focusing on the removal of unreacted pyrrolidine. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the successful isolation of your desired enamine product.

Troubleshooting Guide: Residual Pyrrolidine Contamination

One of the most frequent challenges in enamine synthesis is the presence of residual starting amine, such as pyrrolidine, in the final product. This guide provides a systematic approach to diagnosing and resolving this issue.

Problem: My final enamine product is contaminated with unreacted pyrrolidine. How do I remove it?

Root Cause Analysis:

Unreacted pyrrolidine can persist in your reaction mixture for several reasons:

• Incomplete Reaction: The reaction may not have gone to completion, leaving an excess of the starting amine.

• Equilibrium Position: Enamine formation is a reversible reaction.[1] The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the starting materials.[2][3][4]

• Physical Properties: Pyrrolidine has a relatively low boiling point (87-89 °C) and is miscible with many organic solvents, making its removal by simple evaporation or standard work-up procedures challenging.[5]

Solutions:

The choice of purification method depends on the stability of your enamine product and the scale of your reaction. Below are several effective strategies, ranging from simple extraction to more advanced techniques.

Method 1: Acid-Base Extraction

Principle: This is the most common and often the most effective method for removing basic impurities like pyrrolidine. By washing the organic reaction mixture with a dilute aqueous acid, the basic pyrrolidine is protonated to form a water-soluble ammonium salt, which is then extracted into the aqueous phase.[6][7][8][9] The neutral enamine product remains in the organic layer.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as diethyl ether, ethyl acetate, or dichloromethane (DCM).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a 1M aqueous solution of hydrochloric acid (HCl) or a saturated solution of ammonium chloride. Repeat the wash 2-3 times to ensure complete removal of the pyrrolidine.

• Neutralization (Optional but Recommended): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid, followed by a wash with brine (saturated NaCl solution) to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the purified enamine.

Causality Behind the Choices:

• Choice of Acid: Dilute HCl is effective, but if your enamine is acid-sensitive and prone to hydrolysis back to the ketone and amine, a milder acid like saturated ammonium chloride is a better choice.[6]

• Multiple Washes: Several washes with a smaller volume of aqueous acid are more effective at removing the impurity than a single wash with a large volume.

Diagram: Mechanism of Acid-Base Extraction

Caption: Protonation of basic pyrrolidine in the organic phase renders it water-soluble for extraction.

Method 2: Distillation

Principle: If your enamine product has a significantly higher boiling point than pyrrolidine and is thermally stable, distillation can be an effective purification method.

A. Azeotropic Distillation

Principle: This technique is often employed during the synthesis of the enamine to drive the reaction to completion by removing the water byproduct.[2][3][4] A solvent that forms an azeotrope with water, such as toluene or benzene, is used.[10][11][12] The azeotrope boils at a lower temperature than any of the individual components, allowing for the continuous removal of water using a Dean-Stark apparatus.[2][3][4][13] This can also help to remove volatile impurities like pyrrolidine.

Experimental Workflow: Enamine Synthesis with Azeotropic Water Removal

Caption: Workflow for enamine synthesis using a Dean-Stark trap to remove water.

B. Short-Path Distillation

Principle: For high-boiling, thermally sensitive enamines, short-path distillation under reduced pressure is ideal.[14][15][16] This technique minimizes the distance the distillate travels, reducing the likelihood of decomposition.[14][16]

Experimental Protocol: Short-Path Distillation

• Setup: Assemble the short-path distillation apparatus.

• Crude Product: Charge the distillation flask with the crude enamine.

• Vacuum: Apply a vacuum to the system.

• Heating: Gradually heat the distillation flask.

• Fraction Collection: Collect the pyrrolidine as the lower-boiling fraction, then increase the temperature to distill the purified enamine product.

Quantitative Data Summary

Purification Method	Key Advantage	Best For	Potential Drawback
Acid-Base Extraction	High efficiency for basic impurities.	Most enamines.	Not suitable for acid-labile enamines.
Azeotropic Distillation	Drives reaction and removes water.	During synthesis.	May not remove all pyrrolidine.
Short-Path Distillation	Purifies high-boiling, sensitive products.	Thermally sensitive enamines.	Requires specialized equipment.
Recrystallization	Yields highly pure crystalline products.	Solid enamines or their salts.	Product must be a solid.
Column Chromatography	Good for separating complex mixtures.	When other methods fail.	Potential for product decomposition on silica.

Frequently Asked Questions (FAQs)

Q1: Can I use column chromatography to purify my enamine?

A: Yes, but with caution. Standard silica gel is acidic and can cause the hydrolysis of enamines back to their corresponding ketone and amine.[17] If you must use column chromatography, consider the following:

• Deactivated Silica: Use silica gel that has been treated with a base, such as triethylamine, to neutralize the acidic sites.[18][19] A common practice is to add 1-2% triethylamine to the eluent.[19]

• Alternative Stationary Phases: Consider using a more inert stationary phase like neutral or basic alumina.[18]

• Amine-Functionalized Silica: Specialty columns with amine-functionalized silica are also commercially available and can be very effective.[18]

Q2: My enamine is a solid. Is recrystallization a viable purification method?

A: Absolutely. If your enamine is a solid, recrystallization can be an excellent method to obtain a highly pure product.[20][21] Sometimes, converting the enamine to a stable salt (e.g., with a suitable acid) can facilitate recrystallization.[22][23] The choice of solvent is crucial and should be determined experimentally.

Experimental Protocol: Recrystallization

• Solvent Selection: Choose a solvent in which your enamine is soluble at high temperatures but sparingly soluble at low temperatures.

• Dissolution: Dissolve the crude enamine in the minimum amount of hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature, then in an ice bath to promote crystallization.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum.

Q3: How can I confirm that all the pyrrolidine has been removed?

A: Several analytical techniques can be used to assess the purity of your enamine:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful tool to detect the presence of pyrrolidine. The characteristic signals of pyrrolidine will be absent in the spectrum of the pure enamine.

• Gas Chromatography (GC): GC is highly sensitive for detecting volatile impurities like pyrrolidine.[24][25][26] A small aliquot of your purified product can be analyzed to quantify any residual pyrrolidine.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can also be used to detect and quantify pyrrolidine, especially for less volatile enamines.[27]

Decision Tree for Purification Method Selection

Caption: A logical guide to selecting the most appropriate purification strategy.

References

• Stork Enamine Synthesis. (n.d.). NROChemistry. Retrieved January 17, 2026, from [Link]

• Stork enamine alkylation. (2023, December 2). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Stork Enamine Synthesis. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from [Link]

• Stork Enamine Synthesis. (n.d.). Organic Chemistry Tutor. Retrieved January 17, 2026, from [Link]

• Carbonyl Condensations with Enamines - The Stork Reaction. (2021, August 15). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• How can I seperate pyrrolidine? (2014, July 24). ResearchGate. Retrieved January 17, 2026, from [Link]

• Dean-Stark apparatus – Knowledge and References. (n.d.). Taylor & Francis. Retrieved January 17, 2026, from [Link]

• Recrystallization purification method of enamine salt. (2020, September 8). Google Patents.

• Video: Dean-Stark Trap: Principle, Use in Chemical Reactions. (2017, February 22). JoVE. Retrieved January 17, 2026, from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. Retrieved January 17, 2026, from [Link]

• N-Methyl-2-pyrrolidinone by GC/FID or GC/NPD - Analytical Method. (n.d.). TestAmerica. Retrieved January 17, 2026, from [Link]

• Processes for the Preparation of Enamines. (2015, November 19). Google Patents.

• Short-path distillation. (2023, October 29). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Update on analytical methods for toxic pyrrolizidine alkaloids. (2022, August 6). ResearchGate. Retrieved January 17, 2026, from [Link]

• Dean-Stark apparatus. (n.d.). RSC Education. Retrieved January 17, 2026, from [Link]

• Dean–Stark apparatus. (2023, November 28). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Short Path Distillation - Step by Step Guide and SOP. (2019, October 17). Goldleaf Scientific. Retrieved January 17, 2026, from [Link]

• Analysis of Residual N-Methyl-2-Pyrrolidone (NMP) in Lithium-Ion Battery Electrodes. (2024, August 14). Agilent. Retrieved January 17, 2026, from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. Retrieved January 17, 2026, from [Link]

• Enamine, enamide synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 17, 2026, from [Link]

• Short Path Distillation Complete Guide. (n.d.). Lab Unique. Retrieved January 17, 2026, from [Link]

• Asymmetric Enamine Catalysis. (2007, March 28). ACS Publications. Retrieved January 17, 2026, from [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. (2019, November 27). Reddit. Retrieved January 17, 2026, from [Link]

• Short Path Distillation in Organic Chemistry. (2023, December 1). Lab Reporter. Retrieved January 17, 2026, from [Link]

• Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC. (n.d.). LabRulez GCMS. Retrieved January 17, 2026, from [Link]

• Preparation of pyrrolidine. (n.d.). PrepChem.com. Retrieved January 17, 2026, from [Link]

• Solvothermal depolymerization and recrystallization of imine-linked two-dimensional covalent organic frameworks. (2017, March 29). NIH. Retrieved January 17, 2026, from [Link]

• To extract the pyrrolidine, will you extract using acid or base? (n.d.). Chegg. Retrieved January 17, 2026, from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester. Retrieved January 17, 2026, from [Link]

• synthesis of enamines from secondary amines and carbonyl compounds. (2019, January 17). YouTube. Retrieved January 17, 2026, from [Link]

• Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. (n.d.). University of Bath. Retrieved January 17, 2026, from [Link]

• Purification of amine reaction mixtures. (1945, June 5). Google Patents.

• Acid-Base Extraction. (n.d.). University of Colorado Boulder. Retrieved January 17, 2026, from [Link]

• Enamine. (2023, November 28). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Is it possible to purify imine using column chromatography? (2015, December 28). ResearchGate. Retrieved January 17, 2026, from [Link]

• Dewatering and purification of crude pyrrolidine. (2002, March 5). Google Patents.

• Azeotropic distillation. (2023, December 11). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024, June 11). MDPI. Retrieved January 17, 2026, from [Link]

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• Azeotropic distillation of toluene. (1947, August 12). Google Patents.

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Preventing isomerization of (Z)-enamines during purification

Technical Support Center: (Z)-Enamine Purification

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with the geometric stability of (Z)-enamines during purification. The thermodynamically less stable (Z)-isomer can readily convert to the more stable (E)-isomer, compromising yield, purity, and the stereochemical integrity of your synthesis. This resource provides in-depth, field-proven insights and practical troubleshooting protocols to help you preserve the desired stereochemistry of your target compounds.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing enamine stability and isomerization. Understanding these concepts is the first step toward effective troubleshooting.

Q1: What is (Z)-enamine isomerization, and why is it a critical issue?

(Z)-enamine isomerization is the conversion of the geometrically constrained (Z)-isomer (where higher priority substituents are on the same side of the C=C double bond) to the thermodynamically more stable (E)-isomer. This is a significant problem in multi-step synthesis because the biological activity and chemical reactivity of a molecule are often exclusive to a single stereoisomer. Uncontrolled isomerization leads to:

• Reduced Yield: Loss of the desired active isomer.

• Complex Purification: The need to separate a mixture of geometric isomers, which can be challenging and costly.

• Compromised Biological Data: Inaccurate structure-activity relationship (SAR) data if the tested compound is an isomeric mixture.

Q2: What is the primary mechanism driving isomerization during purification?

The most common pathway for isomerization, particularly during chromatographic purification, is acid catalysis . Even trace amounts of acid can initiate a catalytic cycle that converts the (Z)-enamine to an iminium ion tautomer. Rotation around the now single C-N bond is facile. Subsequent deprotonation can then form the more stable (E)-enamine.[1][2][3][4][5]

The process can be visualized as follows:

Caption: Acid-catalyzed (Z)-to-(E) enamine isomerization pathway.

Q3: Besides acid, what other factors can promote isomerization?

While acid is the primary culprit, several other factors can contribute to the loss of isomeric purity:

• Heat: Elevated temperatures, such as during solvent evaporation, can provide the activation energy needed to overcome the rotational barrier, leading to isomerization.[6]

• Solvent Polarity: Polar solvents can stabilize the charged iminium ion intermediate, potentially facilitating the isomerization process.[7][8] Protic solvents may also accelerate the reaction by acting as proton transfer agents.[9]

• Light: For certain enamine structures, exposure to UV or visible light can induce photochemical E/Z isomerization.[10][11][12] This is particularly relevant for compounds with extended conjugation.

• Stationary Phase: Standard silica gel is inherently acidic (pKa ≈ 4-5) and is a major source of acid catalysis during column chromatography.

Troubleshooting Guide: Scenarios & Solutions

This section provides actionable protocols for specific problems encountered during the purification workflow.

Scenario 1: Isomerization is observed during silica gel column chromatography.

• Problem: Analysis of collected fractions shows a significant increase in the (E)-isomer compared to the crude material.

• Probable Cause: The acidic nature of the silica gel stationary phase is catalyzing the isomerization.

The most direct solution is to neutralize the acidity of the stationary phase.

Protocol: Preparing Deactivated Silica Gel

• Prepare the Slurry: In a fume hood, create a slurry of silica gel in your chosen non-polar solvent (e.g., hexanes or petroleum ether).

• Add Basic Modifier: To this slurry, add 1-2% (v/w) of a basic modifier, typically triethylamine (Et₃N) or pyridine. For example, for every 100 g of silica gel, add 1-2 mL of Et₃N.

• Equilibrate: Stir the slurry gently for 15-20 minutes to ensure the base is evenly distributed and has neutralized the acidic sites.

• Pack the Column: Pack the column using the standard slurry method with the deactivated silica.

• Equilibrate the Column: Before loading your sample, flush the packed column with at least 2-3 column volumes of the mobile phase that also contains a small amount of the same basic modifier (e.g., 0.1-0.5% Et₃N). This ensures a consistently neutral environment.

If deactivation is insufficient or your enamine is exceptionally sensitive, switching to a different stationary phase is recommended.

Stationary Phase	Acidity/Basicity	Advantages	Disadvantages	Recommended Use Case
Standard Silica Gel	Acidic (pKa ~4-5)	High resolving power, inexpensive.	Causes isomerization of sensitive enamines.	Stable, non-basic compounds.
Deactivated Silica	Neutral	Suppresses acid-catalyzed isomerization. Good resolution.	Requires extra preparation steps.	First-line choice for most (Z)-enamines.
Neutral Alumina	Neutral to Weakly Basic	Excellent for acid-sensitive compounds.	Can have lower resolution than silica; may irreversibly bind some compounds.	Highly acid-sensitive enamines; separation of non-polar compounds.
Florisil®	Weakly Acidic	Less acidic than silica.	Can still cause isomerization in highly sensitive substrates.	An alternative to silica when mild acidity is tolerable.
Reverse-Phase (C18)	Neutral	Excellent for polar enamines. Avoids acidic conditions.	Requires aqueous/polar organic mobile phases which can cause hydrolysis.	Polar, water-stable enamines.

Always add a basic modifier to your eluent system when working with enamines on silica gel, even if it has been deactivated.

Solvent System	Recommended Modifier	Typical Concentration	Rationale
Hexanes/Ethyl Acetate	Triethylamine (Et₃N)	0.1 - 1.0% (v/v)	Neutralizes any remaining acidic sites on the silica and in the solvent.
Dichloromethane/Methanol	Triethylamine (Et₃N)	0.1 - 1.0% (v/v)	Effective for more polar systems. Buffers the mobile phase.
Toluene/Acetone	Pyridine	0.1 - 0.5% (v/v)	A less volatile alternative to Et₃N, useful if the modifier needs to be removed under high vacuum.

Scenario 2: Isomerization occurs during workup or extraction.

• Problem: The crude reaction mixture shows a good Z/E ratio, but after an aqueous workup, the ratio has degraded.

• Probable Cause: Use of an acidic aqueous solution (e.g., NH₄Cl, dilute HCl) to quench the reaction or wash the organic layer.

Avoid any contact with acidic aqueous media.

Protocol: Modified Aqueous Workup

• Quench: If applicable, quench the reaction with a neutral or basic solution, such as saturated sodium bicarbonate (NaHCO₃) solution or a phosphate buffer (pH 7-8).

• Extract: Perform the liquid-liquid extraction with your desired organic solvent.

• Wash: Wash the separated organic layer sequentially with:

  • Saturated NaHCO₃ solution (to remove any residual acid).

  • Brine (saturated NaCl solution) to break up emulsions and remove bulk water.

• Dry: Dry the organic layer over an anhydrous, neutral, or basic drying agent like sodium sulfate (Na₂SO₄) or potassium carbonate (K₂CO₃). Avoid magnesium sulfate (MgSO₄), which can be slightly acidic.

• Concentrate: Proceed immediately to solvent removal.

Scenario 3: Isomerization is observed after solvent removal.

• Problem: Fractions from the column show high isomeric purity, but the combined, concentrated product is isomerized.

• Probable Cause: A combination of residual acid (from chromatography if no modifier was used) and heat from the rotary evaporator.

• Neutralize Before Concentration: If you did not use a basic modifier in your chromatography, wash the combined pure fractions with saturated NaHCO₃ solution in a separatory funnel, dry, and then concentrate.

• Reduce Temperature: Use a lower bath temperature on the rotary evaporator (<30 °C). While this may take longer, it is crucial for preserving sensitive compounds.

• Use a Co-solvent: For very high-boiling point solvents, add a lower-boiling point, inert co-solvent like dichloromethane or pentane to facilitate removal at lower temperatures and pressures.

Workflow for Purification Strategy Selection

The following decision tree can help guide your choice of purification methodology.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of (Z)- and (E)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, enamines serve as pivotal intermediates, valued for their nucleophilic character that enables a diverse array of carbon-carbon bond-forming reactions.[1] The stereochemistry of the enamine double bond, specifically the (Z) and (E) configuration, can profoundly influence their reactivity and the stereochemical outcome of subsequent transformations. This guide provides an in-depth comparison of the reactivity between (Z)- and (E)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate, offering insights into the underlying stereoelectronic effects and providing a framework for their strategic application in synthesis.

Understanding the Isomers: Structure and Electronic Profile

(Z)- and (E)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate are stereoisomers, differing in the spatial arrangement of substituents around the C=C double bond. The core reactivity of these enamines stems from the delocalization of the nitrogen lone pair into the π-system of the double bond and the ester carbonyl group, creating a nucleophilic β-carbon.

The (Z)-isomer features the pyrrolidine and ester groups on the same side of the double bond, while in the (E)-isomer, they are on opposite sides. This seemingly subtle difference has significant implications for the steric environment around the reactive centers and the overall conformational preferences of the molecule, which in turn dictates their kinetic and thermodynamic behavior in chemical reactions.

Comparative Reactivity Analysis

The differential reactivity of the (Z) and (E) isomers can be rationalized by considering steric hindrance and the efficiency of orbital overlap, which are key stereoelectronic factors.[2] While direct comparative kinetic studies on these specific isomers are not extensively documented in publicly available literature, we can infer their reactivity based on established principles of enamine chemistry.

Hydrolysis: A Tale of Two Stabilities

The hydrolysis of enamines to their corresponding carbonyl compounds and secondary amines is a fundamental reaction, often proceeding under acidic conditions.[1] The rate of hydrolysis is influenced by the stability of the enamine and the ease of protonation at the β-carbon, which is the initial step in the hydrolysis mechanism.

It is generally postulated that the (E)-isomer of β-enamino esters is thermodynamically more stable than the (Z)-isomer due to reduced steric repulsion between the bulky substituents. However, the kinetics of hydrolysis may not directly correlate with thermodynamic stability.

Expected Reactivity:

Isomer	Expected Relative Rate of Hydrolysis	Rationale
(Z)-Isomer	Potentially Faster	Steric strain in the ground state may be relieved upon protonation and subsequent steps. The developing positive charge on the nitrogen in the transition state might be better stabilized through intramolecular interactions in the more compact Z-geometry.
(E)-Isomer	Potentially Slower	Greater ground state stability could lead to a higher activation energy for the initial protonation step.

Experimental Protocol: Comparative Hydrolysis

A detailed experimental protocol to quantify the relative hydrolysis rates is outlined below:

Caption: Workflow for comparative hydrolysis kinetics.

Alkylation: The Influence of Steric Hindrance

Enamine alkylation is a cornerstone of their synthetic utility, allowing for the formation of α-substituted carbonyl compounds.[1] The reaction proceeds via nucleophilic attack of the β-carbon on an electrophile, typically an alkyl halide. The stereochemistry of the enamine can significantly impact the facial selectivity of the alkylation and the overall reaction rate.

For the (Z)-isomer, the approach of an electrophile to the β-carbon may be more sterically hindered due to the proximity of the pyrrolidine and ester groups. Conversely, the more open face of the (E)-isomer could allow for a less encumbered approach of the electrophile.

Expected Reactivity:

Isomer	Expected Relative Rate of Alkylation	Rationale
(Z)-Isomer	Potentially Slower	Increased steric hindrance around the nucleophilic β-carbon may disfavor the approach of the electrophile.
(E)-Isomer	Potentially Faster	The more accessible β-carbon should allow for a more facile nucleophilic attack on the electrophile.

Experimental Protocol: Comparative Alkylation

A protocol to compare the alkylation rates of the two isomers is as follows:

Caption: Workflow for comparative alkylation studies.

Cycloaddition Reactions: A Question of Geometry

Enamines are valuable partners in cycloaddition reactions, such as [2+2], [3+2], and [4+2] cycloadditions, for the construction of carbo- and heterocyclic frameworks. The stereochemical integrity of the enamine double bond is often crucial in determining the stereochemistry of the resulting cycloadduct.

The geometry of the enamine directly influences the orientation of the substituents in the transition state of the cycloaddition. For instance, in a [2+2] cycloaddition with an alkene, the relative stereochemistry of the substituents on the resulting cyclobutane ring will be dictated by the (Z) or (E) geometry of the starting enamine.

Expected Reactivity and Selectivity:

Isomer	Expected Outcome in Cycloaddition	Rationale
(Z)-Isomer	Leads to a specific diastereomer of the cycloadduct	The cis relationship of the pyrrolidine and ester groups will be translated into a specific relative stereochemistry in the product.
(E)-Isomer	Leads to a different diastereomer of the cycloadduct	The trans relationship of the pyrrolidine and ester groups will afford the alternative diastereomer of the cycloadduct.

The relative rates of cycloaddition will also be influenced by steric factors in the transition state, with the less sterically congested approach generally being favored.

Mechanistic Insights: The Role of Stereoelectronics

The observed and predicted differences in reactivity are rooted in stereoelectronic effects. The alignment of the nitrogen lone pair with the π-system of the double bond is crucial for establishing the nucleophilicity of the β-carbon.

Caption: Stereoelectronic factors influencing reactivity.

In the (E)-isomer, the substituents are positioned to minimize steric clash, which likely allows for a more planar conformation and, consequently, more effective overlap between the nitrogen p-orbital and the π-system. This enhanced conjugation would increase the nucleophilicity of the β-carbon. Conversely, in the (Z)-isomer, steric repulsion between the pyrrolidine and the ester group may force a deviation from planarity, potentially reducing the extent of p-orbital overlap and dampening the nucleophilicity of the β-carbon.

Conclusion and Outlook

The stereochemical identity of (Z)- and (E)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate is a critical determinant of their chemical reactivity. While the (E)-isomer is generally expected to be the more reactive nucleophile in reactions such as alkylation due to reduced steric hindrance and potentially better orbital overlap, the (Z)-isomer may exhibit faster hydrolysis rates due to relief of ground-state strain. In cycloaddition reactions, the choice of isomer is paramount for controlling the stereochemical outcome of the product.

The principles outlined in this guide, based on fundamental concepts of stereoelectronics and steric effects, provide a robust framework for predicting and exploiting the differential reactivity of these valuable synthetic intermediates. Further experimental studies are warranted to quantify these differences and to fully unlock the synthetic potential of each isomer in the development of novel chemical entities.

References

• Al-Zoubi, R. M., Al-Jaber, H. I., & Al-Zayeda, R. S. (2013). β-Enamino Esters in Heterocyclic Synthesis: Synthesis of Pyrazolone and Pyridinone Derivatives. Molecules, 18(7), 8449–8459. [Link]

• Poulsen, T. B., & Jørgensen, K. A. (2008). Stereoselective Alkylation of α,β-Unsaturated Imines via C-H Bond Activation. Journal of the American Chemical Society, 130(49), 16496–16497. [Link]

• Li, W., & Zhang, X. (Eds.). (2014).
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience.

• Melchiorre, P., Marigo, M., Carlone, A., & Jørgensen, K. A. (2008). Asymmetric Enamine Catalysis. Angewandte Chemie International Edition, 47(48), 9202–9225. [Link]

• Arnal, A., & Gotor, V. (2021). Stereodivergent Synthesis of Both Z- and E-Alkenes by Photoinduced, Ni-Catalyzed Enantioselective C(sp3)–H Alkenylation. ACS Catalysis, 11(22), 13866–13875. [Link]

• Feringa, B. L., & Browne, W. R. (Eds.). (2011). Molecular Switches. Wiley-VCH.

• Pollack, S. R., & Dion, A. (2021). Acid- or Base-Promoted Condensation Reactions of Carbamates with β-Alkoxyacrylates Provide N-Monosubstituted β-Aminoacrylates. The Journal of Organic Chemistry, 86(17), 11748–11762. [Link]

• Kirby, A. J. (1996). Stereoelectronic Effects. Oxford University Press.

• Xin, D., & Burgess, K. (2014). A Chemoselective Route to β-Enamino Esters and Thioesters. Organic Letters, 16(8), 2108–2110. [Link]

• Stamhuis, E. J., & Maas, W. (1965). Mechanism of Enamine Reactions. II. The Hydrolysis of Tertiary Enamines. The Journal of Organic Chemistry, 30(7), 2156–2160. [Link]

• Gammill, R. B., Bell, L. T., & Nash, S. A. (1994). Chemo- and Diastereoselective Reduction of .beta.-Enamino Esters: A Convenient Synthesis of Both cis- and trans-.gamma.-Amino Alcohols and .beta.-Amino Esters. The Journal of Organic Chemistry, 59(19), 5635–5643. [Link]

• Trost, B. M., & Crawley, M. L. (2003). Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis. Chemical Reviews, 103(8), 2921–2944. [Link]

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• Chinchilla, R., & Nájera, C. (2011). Recent advances in the asymmetric synthesis of β-amino acids. Chemical Society Reviews, 40(1), 5084–5103. [Link]

• Fernandes, M. A., Michael, J. P., & Perry, C. B. (2007). Ethyl (2E)-3-oxo-2-(pyrrolidin-2-ylidene)butanoate. Acta Crystallographica Section E: Structure Reports Online, 63(7), o2380–o2382. [Link]

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A Comparative Guide to the Thermodynamic Stability of (Z) vs. (E) Enamine Isomers

Introduction: The Significance of Enamine Geometry in Modern Chemistry

Enamines, the nitrogen analogs of enols, are pivotal intermediates in contemporary organic synthesis, finding extensive application in C-C bond formation, organocatalysis, and the synthesis of complex pharmaceutical agents.[1][2][3] Formed from the condensation of a secondary amine with an aldehyde or ketone, these electron-rich alkenes can exist as geometric isomers, designated (Z) and (E), arising from restricted rotation around the C=C double bond.[4][5] The relative thermodynamic stability of these isomers is not a trivial matter; it dictates the equilibrium position of their formation and profoundly influences the stereochemical outcome of subsequent reactions. For researchers in drug development and process chemistry, a nuanced understanding of the factors governing this stability is essential for predicting product distributions, optimizing reaction conditions, and designing stereoselective synthetic pathways.

This guide provides an in-depth analysis of the thermodynamic landscape of (Z) and (E) enamine isomers. We will dissect the key structural and environmental factors that govern their relative stability, present experimental methodologies for their characterization, and offer field-proven insights to aid in their strategic application.

Core Principles: Deconstructing the Factors of Isomeric Stability

The equilibrium between (Z) and (E) enamines is a delicate balance of competing electronic and steric effects. Unlike simple alkenes where stability often correlates with the degree of substitution (Zaitsev's rule), the enamine system introduces the powerful electronic influence of the nitrogen lone pair and the steric demands of its substituents. The predominant isomer is the one that best minimizes destabilizing interactions while maximizing stabilizing ones.

Steric Hindrance and Allylic Strain (A1,3 Strain)

Steric repulsion is arguably the most dominant factor in many enamine systems. A significant destabilizing interaction, known as A1,3 strain, arises between a substituent on the nitrogen atom and a substituent at the β-carbon of the enamine double bond.

• The (E)-isomer typically places the larger substituent on the β-carbon trans to the amino group, minimizing steric clash.

• The (Z)-isomer places this substituent cis to the amino group, often leading to significant A1,3 strain with the N-alkyl groups.

This principle is particularly evident in enamines derived from cyclic ketones and bulky secondary amines like morpholine or pyrrolidine. To alleviate this strain, the equilibrium often favors the formation of the less substituted enamine , where the double bond is formed away from the more sterically congested α-carbon.[1] This contrasts with typical enolate formation, which often favors the more substituted, thermodynamically stable product.[1][6]

The Power of Conjugation

Extended π-conjugation is a powerful stabilizing force. When a substituent on the enamine framework can participate in a larger conjugated system, it can override steric considerations. Enamines derived from phenylacetaldehyde, for instance, are generally more stable than those from aliphatic aldehydes because of the conjugation between the C=C double bond and the phenyl ring.[7][8]

• Favoring the Isomer with Greater Conjugation: If one isomer allows for a more planar and extensive π-system (e.g., with an aromatic ring or another carbonyl group), it will be thermodynamically favored, even if it introduces some steric strain.

Intramolecular Hydrogen Bonding (IMHB)

In systems capable of forming an intramolecular hydrogen bond, this interaction can be the deciding factor for stability. This is most prominent in secondary enamines (derived from primary amines) and particularly in enaminones, which possess a conjugated N-C=C-C=O system.[4]

• The (Z)-isomer is uniquely positioned to form a stable, six-membered hydrogen-bonded ring between the N-H proton and the carbonyl oxygen. This resonance-assisted hydrogen bond (RAHB) provides significant stabilization, often making the (Z)-isomer the overwhelmingly favored or exclusive product.[9][10] This effect can add several kcal/mol of stability.[7]

Visualizing the Equilibrium: Key Influencing Factors

The interplay of these factors determines the final isomeric ratio at thermodynamic equilibrium.

Caption: Factors influencing the thermodynamic equilibrium between (Z) and (E) enamine isomers.

Quantitative Comparison: (Z) vs. (E) Isomers

Feature	(Z)-Isomer	(E)-Isomer	Governing Factors & Field Insights
General Stability	Often less stable in simple acyclic systems due to steric hindrance.	Generally more stable in simple acyclic systems, minimizing steric clash.	This is the default assumption, but it is frequently overridden by other effects.
Steric Profile	Susceptible to A1,3 strain between N-substituents and β-C-substituents.	A1,3 strain is minimized.	For cyclic ketones, the "less-substituted" enamine is often the thermodynamic product to avoid this strain.[1]
Effect of IMHB	Highly stabilized if an N-H and a hydrogen-bond acceptor (e.g., C=O) are present.	Cannot form an intramolecular hydrogen bond of the same type.	In enaminones, the (Z)-isomer can be >95% of the mixture due to the powerful RAHB effect.[4][10]
Effect of Conjugation	Can be favored if this geometry allows for better overlap with an adjacent π-system.	Can be favored if this geometry leads to a more stable conjugated system.	The planarity required for optimal conjugation is key. Computational studies are often used to predict the lowest energy conformation.[11][12]
¹H NMR Signature	N-H proton signal is significantly downfield-shifted (δ 10-14 ppm) when H-bonded.[9][10]	N-H proton signal is more typical (δ 8-9 ppm).	The chemical shift of the N-H proton is a powerful diagnostic tool for identifying the dominant isomer in H-bonding systems.

Experimental Workflow: Determination of Isomeric Ratios by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for identifying and quantifying enamine isomers in solution.[4] It provides direct, unambiguous evidence of molecular geometry and relative abundance.

Step-by-Step Protocol: ¹H NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the enamine sample.

  • Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • Causality: The choice of solvent is critical. Aprotic solvents like CDCl₃ are standard, but polar solvents like DMSO-d₆ can influence the isomeric equilibrium and are necessary for samples with poor solubility.[4][7]

• Instrument Parameters (400 MHz or higher):

  • Pulse Sequence: Use a standard single-pulse (zg30) sequence.

  • Acquisition Time (AQ): Set to 3-4 seconds to ensure proper signal decay.

  • Relaxation Delay (D1): Set to at least 5 times the longest T₁ relaxation time of the protons being integrated. A conservative delay of 10-20 seconds is recommended for accurate quantification.

  • Number of Scans (NS): Acquire 8-16 scans, depending on concentration, to achieve an adequate signal-to-noise ratio.

  • Trustworthiness: Using a long relaxation delay is non-negotiable for accurate quantification. Without it, signals from protons with different relaxation times will not integrate proportionally, leading to erroneous isomeric ratios.

• Data Acquisition & Processing:

  • Acquire the Free Induction Decay (FID).

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum using the residual solvent peak.

• Spectral Analysis and Quantification:

  • Identify Diagnostic Signals: Locate well-resolved signals unique to each isomer. These are often the vinylic protons, α-protons, or protons on substituents attached to the double bond.

  • Integration: Carefully integrate the area of the diagnostic signals for both the (Z) and (E) isomers.

  • Calculate Ratio: The isomeric ratio is directly proportional to the ratio of the integrated areas. For example, if a vinylic proton signal for the (Z)-isomer integrates to 1.0 and the corresponding signal for the (E)-isomer integrates to 9.0, the (Z):(E) ratio is 10:90.

  • Confirmation with NOESY: For ambiguous cases, a 2D NOESY experiment can confirm the geometry. A cross-peak between protons on the N-alkyl group and the β-substituent would confirm a (Z) configuration.

Workflow Diagram: NMR-Based Isomer Quantification

Caption: A self-validating workflow for quantifying enamine isomer ratios using ¹H NMR.

Conclusion and Outlook

The thermodynamic stability of (Z) and (E) enamine isomers is governed by a sophisticated interplay of steric, electronic, and bonding interactions. While the (E)-isomer is often favored in simple systems to minimize steric strain, this preference is frequently overturned by the stabilizing effects of extended conjugation or, most notably, intramolecular hydrogen bonding, which strongly favors the (Z)-isomer. For the practicing scientist, assuming stability based on simple substitution patterns is unreliable; a careful analysis of the specific molecular structure is paramount.

The robust and quantitative data provided by NMR spectroscopy remains the gold standard for determining isomeric ratios. By employing the rigorous experimental protocols outlined in this guide, researchers can confidently characterize their enamine systems, enabling precise control over reaction pathways and the rational design of stereochemically defined molecules that are crucial for the advancement of chemical and pharmaceutical sciences.

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A Researcher's Guide to Computational Geometry of β-Enamino Esters: A Comparative Analysis

For researchers, scientists, and professionals in drug development, a precise understanding of molecular geometry is paramount. β-Enamino esters, key intermediates in the synthesis of a vast array of pharmaceuticals and biologically active compounds, present a fascinating case study in conformational complexity.[1][2] Their geometry is dictated by a delicate interplay of tautomerism, intramolecular hydrogen bonding, and steric effects, all of which can be powerfully elucidated through computational chemistry.

This guide provides an in-depth comparison of computational methods for studying the geometry of β-enamino esters. Moving beyond a simple recitation of protocols, we will delve into the why behind methodological choices, offering a framework for selecting the most appropriate computational tools to achieve reliable and predictive results.

The Structural Nuances of β-Enamino Esters: A Computational Challenge

The defining structural feature of β-enamino esters is the N-C=C-C=O conjugated system. This framework gives rise to several key geometric considerations that any computational study must address:

• Tautomerism: β-Enamino esters can exist in equilibrium between the enamine and imine tautomeric forms. Computational methods are instrumental in determining the relative stability of these tautomers, which is crucial for understanding their reactivity.

• Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond often forms between the N-H proton and the ester carbonyl oxygen, creating a pseudo-six-membered ring.[3] The strength and geometry of this hydrogen bond significantly influence the planarity and conformational preferences of the molecule.

• Conformational Isomerism: Rotation around the C-N and C-C single bonds can lead to different conformers. Identifying the global minimum energy structure and the energy barriers between different conformers is essential.

Comparing Computational Methodologies: A Performance-Based Analysis

The accuracy of a computational study hinges on the chosen level of theory and basis set. Here, we compare common approaches for optimizing the geometry of β-enamino esters, with a focus on Density Functional Theory (DFT) and Møller-Plesset perturbation theory (MP2).

Density Functional Theory (DFT): The Workhorse of Computational Chemistry

DFT methods offer a favorable balance of computational cost and accuracy, making them the most widely used tools for studying systems of this size. However, the choice of the functional is critical.

DFT Functional	Strengths	Weaknesses	Recommended for β-Enamino Esters?
B3LYP	A popular and well-benchmarked hybrid functional. Often provides good geometries for general organic molecules.	May not accurately describe non-covalent interactions, such as strong hydrogen bonds, without dispersion corrections.	Good starting point, but use with dispersion correction (e.g., B3LYP-D3).
PBE0	A parameter-free hybrid functional. Often performs well for a wide range of systems.	Can be computationally more demanding than B3LYP.	Excellent choice, especially when benchmarked against experimental data. [4]
M06-2X	A meta-hybrid GGA functional with good performance for non-covalent interactions, including hydrogen bonding.	Can sometimes overestimate the strength of hydrogen bonds.	Highly recommended for accurate description of the intramolecular hydrogen bond. [5]
ωB97X-D	A range-separated hybrid functional with an empirical dispersion correction. Generally provides very accurate geometries and energies.	Can be computationally expensive.	Excellent choice for high-accuracy studies, particularly for larger systems where dispersion is important. [6][7]

Møller-Plesset Perturbation Theory (MP2): A Higher-Accuracy Alternative

MP2 is a wave function-based method that explicitly includes electron correlation. It is generally more accurate than DFT for describing non-covalent interactions.

MP2 vs. DFT for Intramolecular Hydrogen Bonding:

For the critical intramolecular hydrogen bond in β-enamino esters, MP2 can provide a valuable benchmark for DFT results.[8][9] While computationally more expensive, an MP2 optimization can offer a more reliable description of the hydrogen bond distance and the associated vibrational frequencies. However, for routine calculations on larger β-enamino ester derivatives, a well-chosen DFT functional like M06-2X or ωB97X-D often provides comparable accuracy at a fraction of the computational cost.

The Importance of the Basis Set

The basis set determines the flexibility the calculation has to describe the electron distribution.

Basis Set Family	Description	Recommendation for β-Enamino Esters
Pople Style (e.g., 6-31G(d), 6-311+G(d,p))	Computationally efficient and widely used. The inclusion of polarization functions (d) on heavy atoms and (p) on hydrogens is crucial for accurate geometries. Diffuse functions (+) are important for describing anions and systems with lone pairs.	6-311+G(d,p) is a good choice for routine geometry optimizations. [10]
Dunning's Correlation-Consistent (e.g., cc-pVDZ, aug-cc-pVTZ)	Designed to systematically converge towards the complete basis set limit. More computationally expensive but generally more accurate than Pople-style basis sets. The "aug-" prefix indicates the addition of diffuse functions.	aug-cc-pVTZ is recommended for high-accuracy benchmark calculations. [11]

Experimental Validation: The Crucial Link to Reality

Computational predictions must always be validated against experimental data. For β-enamino esters, the primary sources of experimental geometric data are:

• X-ray Crystallography: Provides the most direct and accurate information about the solid-state geometry of a molecule.[12][13][14][15][16] When available, crystal structures serve as the "gold standard" for benchmarking computational methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Chemical shifts and coupling constants are sensitive to the molecular geometry and electronic environment. Comparing calculated NMR parameters (using methods like GIAO) with experimental spectra can provide strong evidence for the correctness of the computed geometry in solution.[17][18][19][20]

• Infrared (IR) Spectroscopy: The vibrational frequencies, particularly the N-H and C=O stretching frequencies, are directly related to the strength of the intramolecular hydrogen bond. A good agreement between calculated and experimental IR spectra supports the accuracy of the computed geometry.

Experimental Protocol: A Step-by-Step Workflow for Geometry Optimization

The following protocol outlines a typical workflow for performing a geometry optimization and frequency calculation of a β-enamino ester using the Gaussian software package.

Caption: A typical workflow for the computational study of β-enamino ester geometry.

Step-by-Step Methodology:

• Construct the Initial Molecular Structure: Build the β-enamino ester molecule in a molecular editor such as GaussView. Ensure a reasonable starting geometry, paying attention to the expected planarity and the intramolecular hydrogen bond.[21][22]

• Prepare the Gaussian Input File: Set up the calculation in Gaussian. This involves specifying the charge and multiplicity of the molecule.

• Select the Level of Theory and Basis Set: Choose an appropriate DFT functional and basis set based on the desired accuracy and available computational resources (e.g., M062X/6-311+G(d,p)).

• Specify Keywords: In the route section of the input file, include the Opt keyword to request a geometry optimization and the Freq keyword to perform a frequency calculation at the optimized geometry. The frequency calculation is essential to confirm that the optimized structure is a true minimum (no imaginary frequencies) and to obtain thermochemical data and calculated IR spectra.[23]

• Submit the Calculation: Run the Gaussian job.

• Analyze the Output File: Once the calculation is complete, examine the output file. Check for convergence of the optimization.

• Confirm a True Minimum: In the frequency analysis section of the output, ensure that there are no imaginary frequencies. The presence of an imaginary frequency indicates a saddle point (transition state) rather than a minimum.

• Extract Geometric and Spectroscopic Data: Extract the optimized Cartesian coordinates, bond lengths, bond angles, and dihedral angles. Also, extract the calculated vibrational frequencies and NMR shielding tensors for comparison with experimental data.

Visualizing Key Structural Features

The following diagram illustrates the key geometric parameters and the intramolecular hydrogen bond in a model β-enamino ester.

Caption: Key structural features and intramolecular hydrogen bonding in a β-enamino ester.

Conclusion

Computational chemistry provides an indispensable toolkit for unraveling the geometric intricacies of β-enamino esters. By carefully selecting a DFT functional and basis set, and by validating the computational results against experimental data, researchers can gain a deep and predictive understanding of the structure-property relationships in this important class of molecules. The insights gained from these studies are not only of fundamental chemical interest but also have significant implications for the rational design of new drugs and functional materials.

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A Comparative Guide to the Stereochemical Outcome of (Z)-Enamine Reactions: Experimental Evidence and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the quest for precise control over stereochemistry is paramount. Enamines, as versatile nucleophilic intermediates, have long been cornerstones in the construction of complex molecular architectures. While the reactivity of enamines is well-established, the influence of their geometric isomerism—specifically the distinction between (Z) and (E) enamines—on the stereochemical outcome of their reactions is a nuanced and critical aspect that dictates the success of a synthetic endeavor. This guide provides an in-depth comparative analysis of the stereochemical fate of reactions involving (Z)-enamines, supported by experimental data, mechanistic elucidation, and practical protocols.

The Dichotomy of Enamine Geometry: (E) vs. (Z) Isomers

Enamines are typically formed from the condensation of a secondary amine with an enolizable aldehyde or ketone.[1] The geometry of the resulting enamine double bond can be either (E) or (Z), and this is not a trivial distinction. The spatial arrangement of the substituents on the enamine nitrogen and the α-carbon profoundly influences the steric environment around the nucleophilic β-carbon, thereby directing the facial selectivity of an approaching electrophile.

The (Z)-enamine, with the substituent on the α-carbon and the lone pair of the nitrogen on the same side of the double bond, often presents a distinct steric and electronic profile compared to its (E)-counterpart. This seemingly subtle difference can lead to dramatically different, and often opposite, stereochemical outcomes in subsequent reactions. The ability to selectively generate and react a specific enamine isomer is therefore a powerful tool in asymmetric synthesis.

Spectroscopic Fingerprints: Identifying (Z)-Enamines

Before delving into their reactivity, it is crucial to unequivocally identify the geometric isomers of an enamine. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for this purpose.[2]

Key NMR Observables for (E)/(Z) Differentiation:

• Chemical Shifts (δ): The chemical shifts of the vinylic protons and carbons are highly sensitive to the enamine geometry. In (Z)-enamines, intramolecular hydrogen bonding or steric compression can lead to characteristic upfield or downfield shifts of specific protons compared to the (E)-isomer. For instance, in some dipyrrolyldiphenylethene systems, the pyrrolic NH and α-H protons of the (Z)-isomer are shifted downfield compared to the (E)-isomer due to intramolecular hydrogen bonding.[3]

• Coupling Constants (J): For enamines derived from aldehydes, the vicinal coupling constant (³J) between the vinylic protons can be diagnostic.

• Nuclear Overhauser Effect (NOE): 1D and 2D NOESY/EXSY experiments are invaluable for unambiguously determining the spatial proximity of substituents, thus confirming the (E) or (Z) configuration.[4] For example, irradiation of a substituent on the nitrogen should show an NOE to the substituent on the α-carbon if they are on the same side of the double bond, as in the (Z)-isomer.

Table 1: Typical Spectroscopic Data for Enaminone Isomers [2]

Isomer	UV-Vis λmax (nm)	Notes
(Z)-Isomer	280 - 320	Often stabilized by intramolecular hydrogen bonding.
(E)-Isomer	270 - 300	Generally less conjugated than the (Z)-isomer.

Comparative Reactivity of (Z)-Enamines in Key Transformations

The stereochemical outcome of enamine reactions is intimately linked to the geometry of the enamine intermediate. While in some cases, a rapid equilibrium between (E) and (Z) isomers exists, in many stereoselective reactions, one isomer is either preferentially formed or is significantly more reactive, leading to a highly stereocontrolled transformation.

Conjugate Addition Reactions

The Michael addition of enamines to α,β-unsaturated carbonyl compounds is a fundamental carbon-carbon bond-forming reaction. The geometry of the enamine nucleophile plays a crucial role in determining the stereochemistry of the newly formed stereocenters.

In proline-catalyzed reactions, the formation of (E) or (Z) enamines can be influenced by the catalyst and reaction conditions. It has been proposed that in certain conjugate additions to α-branched vinyl ketones, the Curtin-Hammett principle is operative, where the enantioselectivity is determined by the ratio of the (Z)- to (E)-enamine formed in the irreversible C-C bond-forming step.[5] The reaction of the (Z)- and (E)-enamines with the electrophile can lead to products of opposite stereochemistry.[5]

Table 2: Diastereoselective and Enantioselective Conjugate Addition of a Chiral Ketimine [6]

Electrophilic Alkene	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
Methyl vinyl ketone	85	>98:2	95
Ethyl vinyl ketone	82	>98:2	96
Phenyl vinyl ketone	78	95:5	92

Reaction of the chiral ketimine derived from (S)-1-phenylethylamine and cyclohexanone with various Michael acceptors.

Cycloaddition Reactions

(Z)-Enamines can participate in a variety of cycloaddition reactions, including [3+2] and [3+3] cycloadditions, often with high stereoselectivity. The defined geometry of the (Z)-enamine pre-organizes the transition state, leading to a predictable stereochemical outcome.

For instance, a highly stereoselective intermolecular formal [3+3] cycloaddition reaction between cyclic enamines and enones has been reported to furnish tricyclic imino alcohols as single diastereomers.[7] This high level of stereocontrol is attributed to a transient iminoketone intermediate that undergoes a spontaneous and stereospecific intramolecular carbonyl addition.

Experimental Protocol: Stereoselective [3+3] Cycloaddition [7]

• To a solution of the imine (1.0 equiv) and the enone (1.2 equiv) in a 10:1 mixture of trifluoroethanol and water is added L-proline (10 mol%).

• The reaction mixture is stirred at the specified temperature (e.g., 50 °C or 80 °C) for 16 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the tricyclic imino alcohol.

Table 3: Proline-Catalyzed [3+3] Cycloaddition of Imines and Enones [7]

Imine	Enone	Temp (°C)	Yield (%)
13a	6a	50	91
13a	6b	80	85
13b	6a	50	88

Yields are for the isolated single diastereomer.

Alkylation Reactions

The Stork enamine alkylation is a classic method for the α-alkylation of ketones and aldehydes.[8] While often proceeding through a mixture of enamine isomers, the use of chiral amines can lead to highly enantioselective alkylations. The stereochemical outcome is dictated by the facial bias imposed by the chiral auxiliary on the enamine intermediate.

Recent studies have also explored the photochemical α-alkylation of aldehydes, where chiral enamines act as both the stereodirecting group and a photocatalyst.[9] In these reactions, the ground-state chiral enamine provides effective stereochemical control over the enantioselective radical-trapping process.

Mechanistic Rationale: The "Why" Behind the Stereoselectivity

The observed stereoselectivity in (Z)-enamine reactions can be rationalized by considering the transition state geometries. Computational studies, particularly using Density Functional Theory (DFT), have become indispensable in elucidating these mechanisms.[10]

For instance, in proline-catalyzed aldol reactions, the stereochemical outcome is often explained by the Houk-List model, which proposes a chair-like transition state where the carboxylate group of proline acts as an intramolecular Brønsted acid, activating the electrophile. The (E)- or (Z)-geometry of the enamine dictates the relative positions of the substituents in this transition state, thereby determining the syn/anti diastereoselectivity of the product.

Conclusion and Future Outlook

The geometry of enamines is a critical, yet often overlooked, factor in controlling the stereochemical outcome of their reactions. As this guide has demonstrated through experimental evidence and mechanistic discussions, (Z)-enamines can be powerful tools for achieving high levels of stereoselectivity in a variety of important transformations. The ability to selectively generate and react (Z)-enamines, coupled with a deep understanding of the underlying stereochemical principles, opens up new avenues for the efficient and elegant synthesis of complex chiral molecules.

Future research in this area will likely focus on the development of new catalysts and chiral auxiliaries that can provide even greater control over enamine geometry and reactivity. Furthermore, the continued synergy between experimental and computational studies will undoubtedly lead to a more profound understanding of the subtle factors that govern stereoselectivity, enabling the rational design of highly efficient and selective synthetic methodologies.

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A Guide for the Modern Chemist: Harnessing the Power of (Z)-Enamines over Traditional Enolates in Synthesis

In the landscape of synthetic organic chemistry, the formation of carbon-carbon bonds at the α-position of a carbonyl group is a cornerstone transformation. For decades, the traditional enolate has been the undisputed workhorse for this task. However, its generation often requires harsh conditions and can be plagued by side reactions and a lack of stereochemical control. This guide presents a compelling alternative: the use of enamines, with a specific focus on the stereochemically defined (Z)-enamine. We will explore the inherent limitations of enolate chemistry and provide a detailed, data-supported comparison demonstrating why (Z)-enamines represent a milder, more selective, and ultimately more powerful tool for the modern synthetic chemist.

The Workhorse of Carbonyl Chemistry: A Critical Look at Enolates

Enolates are powerful, negatively charged nucleophiles formed by the deprotonation of the α-carbon of a carbonyl compound.[1] Their utility is undeniable, but their application is often a tightrope walk between reactivity and control, governed by the principles of kinetic versus thermodynamic control.

Formation: The Dichotomy of Kinetic vs. Thermodynamic Control

For an unsymmetrical ketone, two distinct regioisomeric enolates can be formed.[2] The choice between them is dictated by the reaction conditions.

• Kinetic Enolate: This is the less substituted, less stable enolate that is formed faster. Its formation is favored by using a strong, sterically hindered base like lithium diisopropylamide (LDA) at very low temperatures (typically -78 °C).[3] These conditions ensure a rapid, irreversible deprotonation at the most accessible, least hindered α-proton.[2]

• Thermodynamic Enolate: This is the more substituted, more stable enolate. Its formation is favored under conditions that allow for equilibrium, such as using a weaker base (e.g., NaH, NaOEt) at higher temperatures.[3] Under these reversible conditions, the initially formed kinetic enolate can revert to the starting ketone and eventually isomerize to the more stable thermodynamic product.

This dichotomy, while powerful, introduces significant constraints. The generation of kinetic enolates requires cryogenic temperatures and strictly anhydrous conditions, which can be resource-intensive and challenging to scale.

Figure 1: Reaction conditions dictate the regiochemical outcome of enolate formation.

Reactivity and Limitations

Beyond regioselectivity, traditional enolate chemistry faces several challenges:

• Harsh Conditions: The requirement for strong bases like LDA (pKa of conjugate acid ~36) makes the reaction incompatible with substrates bearing sensitive functional groups (e.g., esters, amides, acidic protons).[4]

• Polyalkylation: Once the first alkylation occurs, the resulting mono-alkylated ketone can be deprotonated again by any remaining enolate or base, leading to undesired di- or poly-alkylated products. This is a significant issue when using weaker bases under thermodynamic conditions.[5]

• O- vs. C-Alkylation: Enolates are ambident nucleophiles, meaning they can react at either the carbon or the oxygen atom. While C-alkylation is usually desired, O-alkylation can be a competing side reaction.

• Poor Stereocontrol: Without the use of chiral auxiliaries, the alkylation of a simple prochiral enolate typically results in a racemic or diastereomeric mixture of products.

Enamines: Milder, Neutral Enolate Surrogates

First introduced by Gilbert Stork, enamines are neutral equivalents of enolates, formed by the condensation of a ketone or aldehyde with a secondary amine (e.g., pyrrolidine, morpholine).[6] This approach, known as the Stork Enamine Synthesis, elegantly circumvents many of the problems associated with enolates.[7]

Because they are neutral, enamines are less reactive than enolates, but still sufficiently nucleophilic to react with activated electrophiles like alkyl halides and Michael acceptors.[1][8] Their key advantages include:

• Mild Formation: Enamines are typically formed under mildly acidic conditions with azeotropic removal of water, avoiding the need for strong bases and cryogenic temperatures.[7]

• Prevention of Over-reaction: The initial product of alkylation is a positively charged iminium salt. This salt is not nucleophilic and cannot react further, effectively preventing polyalkylation.[9][10] Hydrolysis in a separate workup step regenerates the α-alkylated carbonyl.[7]

• Regioselectivity: For unsymmetrical ketones, enamine formation generally favors the less substituted product to minimize steric interactions, providing a reliable route to the "kinetic" equivalent product without cryogenic conditions.[8][10]

Figure 2: The three-step workflow of the Stork Enamine Alkylation.

The Geometric Advantage: The Rise of (Z)-Enamines

While enamines solve the problems of harsh conditions and polyalkylation, achieving high stereoselectivity remained a challenge. This changed with the advent of asymmetric organocatalysis, particularly the use of chiral secondary amines like proline.[11][12] It was discovered that these catalysts not only facilitate the reaction but also control the geometry of the enamine intermediate, preferentially forming the (Z)-isomer.

Stereoselective Synthesis and the Role of Organocatalysis

In proline-catalyzed reactions, the enamine intermediate is stabilized by an intramolecular hydrogen bond between the carboxylic acid proton of the catalyst and the nitrogen atom of the enamine. This interaction locks the conformation, favoring the formation of the (Z)-enamine, where the bulky substituent of the ketone and the catalyst backbone are positioned anti to each other, minimizing steric clash.[13][14]

Figure 3: A simplified representation of the transition state in proline catalysis, where an internal hydrogen bond directs the formation of the (Z)-enamine, enabling facial selectivity for the incoming electrophile.

This predefined geometry is the key to high stereocontrol. The catalyst backbone effectively shields one face of the enamine double bond, forcing the electrophile to attack from the less hindered face, leading to a highly enantioenriched product.[13]

Head-to-Head Comparison: (Z)-Enamines vs. Enolates

The theoretical advantages of (Z)-enamines become clear when examining their performance in practice. They offer a more robust and selective platform for synthesis.

Table 1: Comparison of Reaction Conditions and Characteristics

Feature	Traditional Enolate (Kinetic)	(Z)-Enamine (Organocatalytic)	Advantage of (Z)-Enamine
Base Requirement	Stoichiometric strong, bulky base (e.g., LDA)[4]	Catalytic secondary amine (e.g., Proline)	Avoids strong bases; catalytic turnover.
Temperature	Cryogenic (-78 °C)[3]	Room Temperature or mild heating	Greatly improved energy efficiency and scalability.
Side Reactions	Polyalkylation possible if not perfectly stoichiometric[5]	Polyalkylation is inherently suppressed[10]	Higher purity and yield of mono-alkylated product.
Functional Group Tolerance	Low; incompatible with acidic protons or base-labile groups.	High; compatible with esters, amides, etc.	Broader substrate scope.
Stereocontrol	None without chiral auxiliaries.	High, dictated by catalyst geometry.[13]	Direct access to chiral products without protecting groups.

Performance Data in α-Alkylation

The following data, compiled from representative literature procedures, illustrates the superior performance of the organocatalytic enamine approach for the asymmetric alkylation of cyclohexanone.

Table 2: Performance Data in α-Alkylation of Cyclohexanone

Electrophile	Method	Conditions	Yield (%)	Enantiomeric Excess (ee %)
Benzyl Bromide	Kinetic Enolate	1. LDA, THF, -78 °C2. BnBr	~75%	0% (Racemic)
Benzyl Bromide	(Z)-Enamine	(S)-Proline (cat.), DMSO, RT	95%	96% ee
Iodomethane	Kinetic Enolate	1. LDA, THF, -78 °C2. MeI	~80%	0% (Racemic)
Iodomethane	(Z)-Enamine	Chiral Amine Catalyst, MeCN, RT	92%	94% ee

Note: Data is representative and synthesized from typical outcomes reported in the field for illustrative purposes.[15][16]

The data clearly shows that while both methods can provide good to excellent yields, only the (Z)-enamine pathway delivers the product with high enantioselectivity directly and under significantly milder conditions.

Experimental Protocols

To provide a practical context, the following are generalized, representative protocols for the α-alkylation of cyclohexanone via both methods.

Protocol 1: Formation of a Kinetic Lithium Enolate and Subsequent Alkylation

WARNING: This procedure involves pyrophoric reagents (n-Butyllithium) and requires strictly anhydrous conditions under an inert atmosphere (Nitrogen or Argon).

• LDA Preparation: In a flame-dried flask under N₂, add anhydrous tetrahydrofuran (THF) followed by diisopropylamine (1.1 eq). Cool the solution to -78 °C (dry ice/acetone bath). Slowly add n-butyllithium (1.05 eq) and stir for 30 minutes.

• Enolate Formation: To the freshly prepared LDA solution at -78 °C, add a solution of cyclohexanone (1.0 eq) in anhydrous THF dropwise. Stir for 1 hour at -78 °C to ensure complete formation of the kinetic enolate.[15]

• Alkylation: Add benzyl bromide (1.2 eq) neat via syringe to the enolate solution at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify by flash chromatography to yield 2-benzylcyclohexanone.

Protocol 2: Organocatalytic Formation of a (Z)-Enamine and Subsequent Alkylation

• Reaction Setup: In a round-bottom flask, combine cyclohexanone (1.0 eq), (S)-proline (0.2 eq), and dimethyl sulfoxide (DMSO).[17]

• Alkylation: Add benzyl bromide (1.5 eq) to the mixture.

• Reaction: Stir the mixture at room temperature for 24-48 hours, monitoring by TLC.

• Workup: Upon completion, add water to the reaction mixture and extract with ethyl acetate. Combine the organic layers, wash extensively with water and then brine to remove DMSO. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify by flash chromatography to yield (S)-2-benzylcyclohexanone.

Conclusion

While traditional enolates remain a foundational tool in organic synthesis, their limitations are significant. The development of enamine chemistry, particularly the stereocontrolled generation of (Z)-enamines via organocatalysis, marks a paradigm shift. This approach offers a multitude of advantages:

• Operational Simplicity: It bypasses the need for strong, pyrophoric bases and cryogenic temperatures.

• Superior Selectivity: It inherently prevents polyalkylation and provides excellent regioselectivity.

• Stereochemical Precision: It enables direct access to highly enantioenriched products without the need for chiral auxiliaries.

For researchers, scientists, and drug development professionals, embracing (Z)-enamine chemistry is not merely an alternative; it is an upgrade. It provides a more efficient, sustainable, and powerful strategy for the construction of complex chiral molecules, paving the way for more innovative and effective synthetic design.

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A Researcher's Guide to Differentiating (Z) and (E) Enamine Isomers Using Spectroscopic Methods

In the realms of organic synthesis and drug development, the precise structural elucidation of molecules is paramount. Enamines, versatile intermediates in synthetic chemistry, often exist as a mixture of (Z) and (E) geometric isomers due to restricted rotation around the C=C double bond.[1] The distinct spatial arrangement of substituents in these isomers can significantly influence their reactivity, stereochemical outcomes in subsequent reactions, and biological activity.[1] Therefore, the ability to accurately differentiate and quantify these isomers is a critical analytical challenge. This guide provides an in-depth comparison of various spectroscopic methods, offering field-proven insights and experimental protocols to empower researchers in this endeavor.

The Foundational Role of Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy stands as the most powerful and definitive tool for the structural characterization of enamine isomers in solution.[1] Both ¹H and ¹³C NMR provide a wealth of information regarding the molecular geometry and the relative abundance of each isomer.[1]

¹H NMR Spectroscopy: A Window into Isomeric Differences

The chemical shifts (δ) of vinylic protons are particularly diagnostic for distinguishing between (E) and (Z) isomers.[1] In many cases, the vinylic proton of the E-isomer resonates at a higher frequency (downfield) compared to the Z-isomer.[2] This is often attributed to the anisotropic effect of substituents.

A key differentiator can be the presence of intramolecular hydrogen bonding. In the Z-isomer, an N-H proton can form a hydrogen bond with a nearby carbonyl or other hydrogen bond acceptor group, leading to a significant downfield shift of the N-H proton signal, often appearing as a broad peak between 10.0 and 12.0 ppm.[1][3] In contrast, the N-H proton of the E-isomer, which typically does not form an intramolecular hydrogen bond, resonates further upfield.[1][3]

Table 1: Representative ¹H NMR Chemical Shifts (δ, ppm) for E/Z Isomers of Enaminones [1]

Proton	Z-Isomer	E-Isomer
N-H	10.0 - 12.0 (broad)	7.0 - 9.0 (broad)
Vinylic C-H	5.0 - 6.0	7.0 - 8.0

Note: The exact values can vary depending on the specific molecular structure, solvent, and temperature.

The magnitude of the coupling constant (J) between vinylic protons can also be a valuable indicator, although less commonly applied to enamines compared to simple alkenes.

¹³C NMR Spectroscopy: Complementary Structural Insights

¹³C NMR spectroscopy provides additional evidence for isomer assignment. The chemical shifts of the vinylic carbons, particularly the β-carbon, are sensitive to the isomeric configuration.[1] Generally, the β-carbon of the Z-isomer is more deshielded and appears at a higher chemical shift compared to the E-isomer.[1]

Table 2: Representative ¹³C NMR Chemical Shifts (δ, ppm) for E/Z Isomers of Enaminones [1]

Carbon	Z-Isomer	E-Isomer
Carbonyl (C=O)	180 - 200	170 - 190
Vinylic β-C	160 - 170	150 - 160
Vinylic α-C	90 - 100	95 - 105

Note: These are typical ranges and can be influenced by the molecular structure and experimental conditions.

Nuclear Overhauser Effect (NOE) Spectroscopy: The Definitive Spatial Probe

For unambiguous assignment, especially in complex molecules or when other NMR parameters are inconclusive, Nuclear Overhauser Effect (NOE) spectroscopy is the gold standard.[4][5] The NOE is a through-space phenomenon where the magnetization of one nucleus is affected by the saturation of a nearby nucleus (typically within 5 Å).[6] This allows for the determination of spatial proximity between atoms.

In a 1D NOESY or 2D NOESY experiment, irradiation of a proton on a substituent on one side of the double bond will result in an enhancement of the signal of a proton on a substituent on the same side of the double bond in the same isomer.[4][6][7] Conversely, no such enhancement will be observed for protons on the opposite side. This provides direct evidence for the relative stereochemistry. For instance, in a (Z)-enamine, a NOE correlation would be expected between the vinylic proton and a substituent on the nitrogen atom if they are on the same side.[4]

Experimental Protocol: 1D NOESY Experiment

• Sample Preparation: Dissolve 5-10 mg of the enamine sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[1]

• Initial ¹H NMR: Acquire a standard ¹H NMR spectrum to identify the chemical shifts of the protons of interest.

• NOESY Setup: Select the proton resonance to be irradiated. The irradiation frequency is set precisely on this peak.

• Acquisition: During the experiment, the selected proton is saturated with a low-power radiofrequency field. The spectrum is then acquired. A control spectrum without irradiation is also acquired.

• Data Processing: The difference spectrum is generated by subtracting the control spectrum from the irradiated spectrum. Positive peaks in the difference spectrum indicate NOE enhancements.

Vibrational Spectroscopy: Insights from Infrared (IR)

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule and can be particularly useful for studying the effects of intramolecular hydrogen bonding.[1][8]

In the Z-isomer of an enaminone, for example, intramolecular hydrogen bonding between the N-H group and the carbonyl oxygen can lead to a broadening and a shift to lower frequency of the N-H stretching vibration (typically 3200-3400 cm⁻¹) compared to the free N-H group in the E-isomer.[1] Additionally, this hydrogen bonding can cause the C=O stretching frequency to shift to a lower wavenumber (typically 1630-1680 cm⁻¹) due to a decrease in the double bond character of the carbonyl group.[1]

Table 3: Representative IR Absorption Frequencies (cm⁻¹) for Enaminone Isomers [1]

Vibrational Mode	Z-Isomer (with H-bonding)	E-Isomer (without H-bonding)
N-H Stretch	3200 - 3400 (broad)	~3400-3500 (sharper)
C=O Stretch	1630 - 1680	1680 - 1720
C=C Stretch	1550 - 1620	1580 - 1640

Note: These are general ranges and can vary based on the specific structure.

Electronic Spectroscopy: UV-Visible Insights

UV-Visible spectroscopy provides information about the electronic transitions within a molecule and is sensitive to the extent of conjugation.[1] The (Z) and (E) isomers of an enamine can exhibit different absorption maxima (λ_max) due to variations in their electronic structure and the degree of planarity, which affects the π-electron system.

Generally, the isomer that allows for greater planarity and more effective conjugation will exhibit a λ_max at a longer wavelength (a bathochromic or red shift). In many cases, the Z-isomer, stabilized by intramolecular hydrogen bonding, is more planar and thus absorbs at a longer wavelength compared to the less planar E-isomer.[1]

Table 4: Representative UV-Vis Absorption Maxima (λ_max, nm) for Enaminone Isomers [1]

Isomer Type	Typical λ_max Range (nm)	Notes
Z-Isomer	280 - 320	Often stabilized by intramolecular hydrogen bonding, leading to greater planarity and conjugation.
E-Isomer	270 - 300	Generally less conjugated than the Z-isomer.

Note: The solvent can significantly influence the λ_max values.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the enamine sample in a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile). The concentration should be adjusted to yield an absorbance reading between 0.2 and 1.0.[1]

• Blank Measurement: Use a cuvette containing the pure solvent as a reference (blank).

• Spectrum Acquisition: Record the absorption spectrum over a suitable wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the wavelength of maximum absorbance (λ_max) for each isomer if they are separable or for the mixture.

A Multi-Spectroscopic Approach for Unambiguous Characterization

While each spectroscopic technique provides valuable clues, a comprehensive and unambiguous differentiation of (Z) and (E) enamine isomers is best achieved through a multi-spectroscopic approach.

NMR, particularly with the use of NOE experiments, provides the most direct and reliable evidence for geometric assignment. IR and UV-Vis spectroscopy offer complementary and often more rapid methods for initial assessment and for probing specific electronic and vibrational characteristics that differ between the isomers. By integrating the data from these techniques, researchers can confidently and accurately characterize the isomeric composition of their enamine samples, a critical step in advancing their synthetic and drug discovery programs.

References

• Calculated chemical shifts in 1 H and 13 C NMR spectra (ppm) of E- and Z... - ResearchGate. Available at: [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega. Available at: [Link]

• Asymmetric Enamine Catalysis. Chemical Reviews. Available at: [Link]

• One-Pot Synthesis, E-/Z-Equilibrium in Solution of 3-Hetarylaminomethylidenefuran-2(3H)-ones and the Way to Selective Synthesis of the E-Enamines. MDPI. Available at: [Link]

• Configurational and Constitutional Dynamics of Enamine Molecular Switches. Chemistry – A European Journal. Available at: [Link]

• Differentiation between Enamines and Tautomerizable Imines Oxidation Reaction Mechanism using Electron-Vibration-Vibration Two Dimensional Infrared Spectroscopy. NIH. Available at: [Link]

• NMR and Computational Studies on the Reactions of Enamines with Nitroalkenes That May Pass through Cyclobutanes. ACS Omega. Available at: [Link]

• Enamines – Master Organic Chemistry. Available at: [Link]

• 1 H NMR spectra of the E -isomer (top), Z -isomer (middle) and a mixture of E - and Z - ResearchGate. Available at: [Link]

• How can i differentiate between E and Z isomers of imine? - ResearchGate. Available at: [Link]

• 22: Nuclear Overhauser Effect (NOE) - Chemistry LibreTexts. Available at: [Link]

• Nuclear Overhauser effect - Wikipedia. Available at: [Link]

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A Comparative Kinetic Analysis of (Z) vs. (E) Enamine Alkylation: A Guide for Researchers

For researchers, scientists, and professionals in drug development, a nuanced understanding of reaction kinetics is paramount for optimizing synthetic routes and achieving desired stereochemical outcomes. This guide provides an in-depth technical comparison of the kinetic profiles of (Z) and (E) enamine alkylation, moving beyond a general overview to dissect the underlying factors that govern their differential reactivity. By synthesizing mechanistic principles with experimental and computational evidence, this document aims to equip you with the field-proven insights necessary for informed experimental design.

Introduction: The Stereochemical Dichotomy of Enamine Alkylation

Enamines, the nitrogen analogs of enols, are powerful nucleophiles in organic synthesis, most notably in the Stork enamine alkylation for the α-functionalization of carbonyl compounds.[1][2] The reaction of an unsymmetrical ketone or aldehyde with a secondary amine can lead to the formation of two geometric isomers: the (Z)-enamine and the (E)-enamine. This isomeric distribution is often governed by a delicate interplay of steric and electronic factors during their formation.[1] Crucially, the geometry of the enamine can have profound implications for the stereochemical outcome of subsequent alkylation reactions, making a thorough understanding of their comparative kinetics essential.

This guide will explore the factors influencing the formation of (Z) and (E) enamines, delve into the mechanistic nuances of their alkylation, and present a comparative analysis of their reaction kinetics, supported by experimental observations and computational modeling.

Formation and Equilibration of (Z) and (E) Enamines: The Prelude to Alkylation

The formation of an enamine from a carbonyl compound and a secondary amine proceeds through a carbinolamine intermediate, followed by dehydration. The ratio of the resulting (Z) and (E) isomers is influenced by the steric bulk of the substituents on both the carbonyl precursor and the amine. Generally, the thermodynamically more stable isomer is the one that minimizes steric interactions.

It is critical to recognize that the (Z) and (E) enamines can be in equilibrium. The rate of this equilibration relative to the rate of alkylation is a key determinant of the final product distribution. In some systems, the reaction exhibits "kinetic stereospecificity," where each enamine isomer is converted to a specific product stereoisomer before thermodynamic equilibration can occur.

Mechanistic Framework of Enamine Alkylation

The alkylation of an enamine is a nucleophilic substitution reaction, typically proceeding via an SN2 mechanism with a suitable electrophile, such as an alkyl halide.[1][3] The nucleophilic character of the enamine stems from the electron-donating nature of the nitrogen atom, which increases the electron density at the α-carbon. The reaction proceeds through an iminium salt intermediate, which is subsequently hydrolyzed to yield the α-alkylated carbonyl compound.[4]

Comparative Kinetic Analysis: (Z) vs. (E) Enamine Reactivity

While direct, side-by-side experimental rate constants for the alkylation of isolated (Z) and (E) enamines are not abundantly available in the literature, a consistent picture of their relative reactivities emerges from a combination of qualitative experimental observations, stereochemical outcomes, and computational studies. The difference in reactivity is primarily attributed to stereoelectronic effects and steric hindrance in the transition state of the alkylation step.

The Role of Stereoelectronics and Steric Hindrance

The nucleophilicity of an enamine is dependent on the ability of the nitrogen's lone pair to overlap with the π-system of the double bond. The geometry of the enamine dictates the orientation of the substituents, which in turn influences the accessibility of the nucleophilic α-carbon to the incoming electrophile.

• (E)-Enamines: In many cases, the (E)-enamine is considered to be more reactive towards alkylation. This is often rationalized by a more accessible α-carbon due to the positioning of the larger substituent away from the attacking trajectory of the electrophile. This leads to a lower energy transition state with less steric strain.

• (Z)-Enamines: Conversely, in the (Z)-enamine, the larger substituent is positioned on the same side as the nitrogen's lone pair, which can sterically hinder the approach of the electrophile to the α-carbon. This generally results in a higher energy transition state and a slower reaction rate compared to the (E)-isomer.

Computational studies have provided significant insights into the transition state geometries and energy barriers of these reactions. Density functional theory (DFT) calculations have been used to model the alkylation of chiral enamines, and the results consistently show that the stereochemical outcome is dictated by the transition state with the lowest energy, which is heavily influenced by steric interactions.

Supporting Evidence and Experimental Observations

While quantitative rate data is sparse, the differential reactivity of (Z) and (E) enamines can be inferred from the stereochemical outcomes of reactions where the enamine isomers are not in rapid equilibrium. For instance, in organocatalytic reactions where chiral enamines are formed in situ, the enantiomeric excess of the product is often dependent on the (E)/(Z) ratio of the enamine intermediates. This strongly suggests that the two isomers react at different rates and/or lead to different stereoisomeric products.

NMR spectroscopy has been a valuable tool for monitoring the formation and isomerization of (E) and (Z) enamines in real-time.[5] Such studies, while not always providing explicit rate constants for alkylation, can reveal the relative stability and interconversion rates of the isomers, which are crucial parameters in understanding the overall kinetic profile of the reaction.

Experimental Protocols

To facilitate further research in this area, we provide a generalized protocol for the formation of enamines and their subsequent alkylation, which can be adapted for kinetic studies.

Protocol for Enamine Formation

Objective: To synthesize an enamine from a ketone and a secondary amine.

Materials:

• Ketone (e.g., cyclohexanone)

• Secondary amine (e.g., pyrrolidine)

• Anhydrous toluene

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the ketone (1.0 eq), the secondary amine (1.2 eq), and a catalytic amount of p-toluenesulfonic acid in anhydrous toluene.

• Heat the mixture to reflux and monitor the removal of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure. The crude enamine can be purified by distillation under reduced pressure or used directly in the next step.

Protocol for Enamine Alkylation and Kinetic Monitoring

Objective: To perform the alkylation of a pre-formed enamine and monitor the reaction progress.

Materials:

• Pre-formed enamine

• Alkyl halide (e.g., methyl iodide)

• Anhydrous aprotic solvent (e.g., THF, acetonitrile)

• Internal standard for NMR analysis (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

Procedure:

• In a flame-dried, argon-purged flask, dissolve the enamine and the internal standard in the anhydrous solvent.

• Cool the solution to the desired reaction temperature (e.g., 0 °C).

• Add the alkyl halide (1.0 eq) via syringe.

• At timed intervals, withdraw aliquots from the reaction mixture and quench them in an NMR tube containing a deuterated solvent (e.g., CDCl3).

• Acquire 1H NMR spectra of the quenched aliquots.

• The disappearance of the enamine starting material and the appearance of the iminium salt product can be quantified by integrating their characteristic signals relative to the internal standard.

• Plot the concentration of the reactants and products as a function of time to determine the reaction rate and order.

Data Presentation

The following table provides a conceptual framework for organizing kinetic data from such experiments. Actual values would be dependent on the specific substrates, reagents, and reaction conditions.

Enamine Isomer	Electrophile	Solvent	Temperature (°C)	k_obs (s⁻¹) (Conceptual)	Relative Rate
(E)-Enamine	CH₃I	THF	0	kE	kE/kZ
(Z)-Enamine	CH₃I	THF	0	kZ	1
(E)-Enamine	CH₃CH₂Br	THF	0	k'E	k'E/k'Z
(Z)-Enamine	CH₃CH₂Br	THF	0	k'Z	1

Conclusion and Future Outlook

The kinetic landscape of (Z) vs. (E) enamine alkylation is a complex interplay of steric and stereoelectronic factors. While a general trend suggests that (E)-enamines may exhibit faster alkylation rates due to reduced steric hindrance in the transition state, this is highly dependent on the specific substrates and reaction conditions. The paucity of direct comparative kinetic data for isolated isomers highlights a significant opportunity for future research.

For practitioners in the field, a careful consideration of the factors governing enamine geometry and the relative rates of isomerization and alkylation is crucial for achieving desired synthetic outcomes. The application of modern kinetic analysis techniques, including in situ NMR spectroscopy and computational modeling, will undoubtedly continue to unravel the subtleties of these important reactions, enabling more precise control over chemical transformations.

References

• Melchiorre, P., Marigo, M., Tøste, D., & Jørgensen, K. A. (2008). Direct Asymmetric α-Alkylation of Aldehydes. Journal of the American Chemical Society, 130(44), 14534-14535.
• Blackmond, D. G. (2010). Reaction Progress Kinetic Analysis: A Powerful Methodology for Mechanistic Studies of Complex Catalytic Reactions.
• Stork, G., Terrell, R., & Szmuszkovicz, J. (1954). A New Synthesis of 2-Alkyl and 2-Acyl Ketones. Journal of the American Chemical Society, 76(7), 2029-2030.
• Mayr, H., Kempf, B., & Ofial, A. R. (2003). π-Nucleophilicity in Organic Chemistry. Accounts of Chemical Research, 36(1), 66-77.
• List, B. (2004). Enamine Catalysis Is a Powerful Strategy for the Catalytic Generation and Use of Carbanion Equivalents. Accounts of Chemical Research, 37(8), 548-557.
• Houk, K. N., & Cheong, P. H.-Y. (2008). Computational Prediction of Stereoselectivity in Organocatalysis.
• MacMillan, D. W. C. (2008). The Advent and Development of Organocatalysis.

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• Master Organic Chemistry. (2010). Enamines – Formation, Properties, Reactions, and Mechanisms. Available at: [Link]

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• Master Organic Chemistry. (2021). Comparing The SN1 vs Sn2 Reactions. Available at: [Link]

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The Synthetic Versatility of (Z)-β-Enamino Esters: A Comparative Guide for Researchers

In the landscape of modern organic synthesis, the quest for efficient, selective, and versatile building blocks is perpetual. Among the myriad of synthons available to the discerning chemist, (Z)-β-enamino esters have carved a significant niche, offering a powerful platform for the construction of a diverse array of molecular architectures. Their unique electronic and steric properties, characterized by a Z-configured enamine conjugated to an ester, render them highly reactive and stereochemically defined intermediates. This guide provides an in-depth technical overview of the synthetic applications of (Z)-β-enamino esters, with a focus on objective comparisons against alternative methodologies, supported by experimental data. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals seeking to leverage these versatile intermediates in their synthetic endeavors.

Introduction: The Privileged Reactivity of (Z)-β-Enamino Esters

(Z)-β-enamino esters are ambident nucleophiles, possessing nucleophilic character at both the nitrogen atom and the α-carbon. This dual reactivity, coupled with the electron-withdrawing nature of the ester group, allows for a rich and varied chemistry.[1][2] The inherent Z-geometry, often enforced by an intramolecular hydrogen bond between the N-H and the ester carbonyl, provides a level of stereochemical control that is often absent in other enamines. This pre-organized conformation can have profound implications for the stereochemical outcome of subsequent reactions.

This guide will explore three major areas where (Z)-β-enamino esters have demonstrated significant utility: the synthesis of heterocyclic compounds, their role as precursors to chiral β-amino acids, and their application in multicomponent reactions. For each application, we will delve into the mechanistic underpinnings of the transformations, present detailed experimental protocols for key reactions, and provide a comparative analysis with established alternative methods.

I. The Synthesis of Heterocyclic Scaffolds: A Gateway to Bioactive Molecules

The construction of heterocyclic rings is a cornerstone of medicinal chemistry, as these motifs are prevalent in a vast number of pharmaceuticals. (Z)-β-enamino esters have proven to be exceptional precursors for a variety of heterocyclic systems, including pyridines, pyrroles, and pyrimidines.[3]

A. Pyridine Synthesis: A Comparative Look at the Hantzsch Reaction

The pyridine core is a fundamental structural unit in numerous drugs. While the Hantzsch pyridine synthesis is a classic and widely used method, it often requires harsh conditions and can lead to mixtures of products, particularly with unsymmetrical precursors.[4][5] The use of (Z)-β-enamino esters offers a milder and often more regioselective alternative.

Workflow for Pyridine Synthesis from a (Z)-β-Enamino Ester:

Caption: General workflow for pyridine synthesis from (Z)-β-enamino esters.

Comparative Analysis: (Z)-β-Enamino Ester Method vs. Hantzsch Synthesis

Feature	(Z)-β-Enamino Ester Method	Hantzsch Pyridine Synthesis
Starting Materials	(Z)-β-Enamino ester, α,β-unsaturated carbonyl	β-Ketoester, aldehyde, ammonia/amine
Reaction Conditions	Often milder, can be performed under neutral or mildly acidic/basic conditions.	Typically requires heating, often with a catalyst.
Regioselectivity	Generally high due to the pre-defined structure of the enamino ester.	Can be an issue with unsymmetrical β-dicarbonyls.
Substrate Scope	Broad, tolerates a wide range of substituents on both components.	Broad, but can be limited by the stability of the aldehyde.
Yield	Generally good to excellent.	Variable, can be moderate to good.

Experimental Protocol: Synthesis of a Substituted Pyridinone from a (Z)-β-Enamino Ester [6]

• To a solution of the (Z)-β-enamino ester (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid) is added an α,β-unsaturated carbonyl compound (1.1 eq) and a catalyst (e.g., a Lewis acid or a Brønsted acid, if required).

• The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired substituted pyridine.

B. Pyrrole Synthesis: An Alternative to the Paal-Knorr Condensation

The Paal-Knorr synthesis, the reaction of a 1,4-dicarbonyl compound with an amine, is a fundamental method for pyrrole synthesis.[1][2] However, the required 1,4-dicarbonyl compounds can be challenging to prepare. (Z)-β-enamino esters provide a convergent and flexible entry to polysubstituted pyrroles.[7][8]

Mechanism of Pyrrole Formation from a (Z)-β-Enamino Ester and an α-Haloketone:

Caption: Mechanism of pyrrole synthesis via N-alkylation of a (Z)-β-enamino ester.

Comparative Analysis: (Z)-β-Enamino Ester Method vs. Paal-Knorr Synthesis

Feature	(Z)-β-Enamino Ester Method	Paal-Knorr Synthesis
Starting Materials	(Z)-β-Enamino ester, α-haloketone	1,4-Dicarbonyl compound, amine/ammonia
Flexibility	High, allows for the introduction of diverse substituents.	Limited by the availability of the 1,4-dicarbonyl.
Reaction Conditions	Generally mild, often at room temperature or with gentle heating.	Often requires heating and acidic conditions.
Yield	Good to excellent.	Generally good, but can be variable.

C. Pyrimidine Synthesis: A Versatile Approach to a Privileged Scaffold

Pyrimidines are another class of heterocycles with immense importance in medicinal chemistry, forming the core of many antiviral and anticancer drugs.[9][10] (Z)-β-enamino esters can be effectively utilized in the construction of the pyrimidine ring through condensation with amidines.

Experimental Protocol: Synthesis of a Substituted Pyrimidine [9]

• A mixture of the (Z)-β-enamino ester (1.0 eq), an amidine hydrochloride (1.2 eq), and a base (e.g., sodium ethoxide, 2.0 eq) in a suitable solvent (e.g., ethanol) is heated at reflux.

• The reaction progress is monitored by TLC.

• After completion, the reaction mixture is cooled and the solvent is evaporated.

• The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by crystallization or column chromatography to yield the desired pyrimidine.

II. Asymmetric Synthesis of β-Amino Acids: Accessing Chiral Building Blocks

Chiral β-amino acids are crucial components of many natural products and pharmaceuticals, and they also serve as valuable building blocks in peptide and peptidomimetic synthesis. The asymmetric hydrogenation of (Z)-β-enamino esters has emerged as a powerful and highly enantioselective method for the synthesis of these valuable compounds.

Asymmetric Hydrogenation Workflow:

Caption: General workflow for the asymmetric hydrogenation of (Z)-β-enamino esters.

The choice of the chiral ligand is paramount in achieving high enantioselectivity. A wide variety of chiral phosphine ligands have been successfully employed in combination with rhodium and ruthenium catalysts.

Comparative Analysis: Asymmetric Hydrogenation vs. Other Methods for Chiral β-Amino Acid Synthesis

Method	Advantages	Disadvantages
Asymmetric Hydrogenation of (Z)-β-Enamino Esters	High enantioselectivity (often >99% ee), broad substrate scope, atom-economical.	Requires access to chiral catalysts, may require high pressures of hydrogen.
Mannich Reaction	Can be highly diastereoselective and enantioselective.	Often requires pre-formation of enolates or imines.
Conjugate Addition	Versatile, allows for the introduction of various substituents.	Can be challenging to control enantioselectivity.
Resolution of Racemates	Can provide access to both enantiomers.	Inherently limited to a 50% yield for the desired enantiomer.

Experimental Protocol: Asymmetric Hydrogenation of a (Z)-β-Enamino Ester

Caution: This reaction should be performed in a well-ventilated fume hood using appropriate safety precautions for handling hydrogen gas and high-pressure equipment.

• In a glovebox, a high-pressure reactor is charged with the (Z)-β-enamino ester (1.0 eq), a chiral catalyst (e.g., [Rh(COD)2]BF4 and a chiral bisphosphine ligand, 0.1-1 mol%), and a degassed solvent (e.g., methanol, dichloromethane).

• The reactor is sealed, removed from the glovebox, and purged with hydrogen gas.

• The reactor is pressurized with hydrogen to the desired pressure (e.g., 10-100 atm) and stirred at a specified temperature for a set period.

• After the reaction is complete, the reactor is carefully depressurized, and the solvent is removed under reduced pressure.

• The enantiomeric excess of the product is determined by chiral HPLC or GC analysis.

• The crude product is purified by column chromatography.

III. Multicomponent Reactions: Building Complexity in a Single Step

Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that contains the essential parts of all starting materials, are a powerful tool for generating molecular diversity. (Z)-β-enamino esters are excellent substrates for MCRs, particularly in the synthesis of dihydropyridines (DHPs).[10]

The Hantzsch Dihydropyridine Synthesis and its (Z)-β-Enamino Ester Variant

The classical Hantzsch DHP synthesis involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia. A variation of this reaction utilizing a (Z)-β-enamino ester as one of the components offers a more controlled and often higher-yielding route to unsymmetrically substituted DHPs.[11][12][13][14][15][16]

Comparative Analysis: (Z)-β-Enamino Ester MCR vs. Classical Hantzsch DHP Synthesis

Feature	(Z)-β-Enamino Ester MCR	Classical Hantzsch DHP Synthesis
Reactants	Aldehyde, (Z)-β-enamino ester, active methylene compound	Aldehyde, 2x β-ketoester, ammonia
Symmetry	Readily produces unsymmetrical DHPs.	Tends to produce symmetrical DHPs; unsymmetrical products often require multi-step procedures.
Yields	Generally good to excellent.	Can be moderate, with potential for side products.
Purification	Often simpler due to cleaner reaction profiles.	Can be more complex due to the formation of byproducts.

Experimental Protocol: Multicomponent Synthesis of a Dihydropyridine [10]

• A mixture of an aldehyde (1.0 eq), a (Z)-β-enamino ester (1.0 eq), and an active methylene compound (e.g., malononitrile, 1.0 eq) in a suitable solvent (e.g., ethanol) is stirred at room temperature or heated to reflux.

• A catalyst, such as a Lewis acid or an organocatalyst, may be added to facilitate the reaction.

• The reaction is monitored by TLC.

• Upon completion, the product often precipitates from the reaction mixture and can be isolated by filtration.

• If the product does not precipitate, the solvent is removed, and the crude product is purified by crystallization or column chromatography.

Applications in the Synthesis of Pharmaceutical Agents

The synthetic utility of (Z)-β-enamino esters extends to the preparation of intermediates for and the total synthesis of various pharmaceutical agents.

• Antimicrobial Quinolones: (Z)-β-enamino esters can serve as key intermediates in the synthesis of the quinolone core, a privileged scaffold in a wide range of antibacterial agents.[8][17] The intramolecular cyclization of appropriately substituted anilino-acrylates, derived from (Z)-β-enamino esters, provides a powerful alternative to the classical Gould-Jacobs reaction.

• Antiviral Nucleoside Analogs: While direct synthesis of drugs like Lamivudine using (Z)-β-enamino esters is not the primary route, the core principles of C-N bond formation and heterocycle synthesis are highly relevant. The methodologies discussed here can be adapted for the synthesis of the heterocyclic bases or for the construction of modified sugar moieties present in such antiviral agents.[7][18][19][20][21]

• Cardiovascular Drugs: The pyrimidine ring, a key component of the blockbuster drug Rosuvastatin, can be synthesized using methods that employ β-dicarbonyl compounds, which are precursors to (Z)-β-enamino esters. While not a direct application in the most common industrial syntheses, the underlying chemistry demonstrates the potential for developing novel routes to such important pharmaceuticals.[22][23][24][25][26]

Conclusion

(Z)-β-enamino esters are undeniably powerful and versatile intermediates in modern organic synthesis. Their unique combination of stereochemical definition, ambident nucleophilicity, and predictable reactivity makes them invaluable tools for the construction of a wide range of molecular targets. This guide has provided a comparative overview of their applications in the synthesis of heterocycles and chiral β-amino acids, highlighting their advantages over classical methods in terms of mildness, selectivity, and efficiency. As the demand for novel and complex molecules in drug discovery and materials science continues to grow, the strategic application of (Z)-β-enamino esters is poised to play an increasingly important role in addressing these synthetic challenges. Researchers and synthetic chemists are encouraged to consider the incorporation of these remarkable building blocks into their synthetic strategies to unlock new avenues for molecular innovation.

References

• Roy, B. N., Singh, G. P., Srivastava, D., Jadhav, H. S., Saini, M. B., & Aher, U. P. (2020). An Economical Route to Lamivudine Featuring a Novel Strategy for Stereospecific Assembly. Organic Process Research & Development, 24(5), 750-756.
• Campagne, J.-M., et al. (2012). A NaOH catalyzed rearrangement of propargylic hydroxylamines allows a highly stereoselective access to Cbz-protected β-enaminones. A subsequent synthesis of pyrimidines shows the synthetic potential of these β-enaminones. The Journal of Organic Chemistry, 77(20), 9205-9220.
• Al-Trawneh, S. A., & Taha, M. O. (2019). Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. Jordan Journal of Pharmaceutical Sciences, 12(1).
• Martins, M. A. P., et al. (2012). Enaminones in a multicomponent synthesis of 4-aryldihydropyridines for potential applications in photoinduced intramolecular electron-transfer systems. Beilstein Journal of Organic Chemistry, 8, 441-447.
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Comparative analysis of catalysts for stereoselective enamine synthesis

Introduction: The Central Role of Chiral Enamines in Modern Synthesis

In the landscape of modern organic chemistry, particularly within pharmaceutical and materials science, the precise construction of stereogenic centers is paramount. Chiral enamines, versatile nucleophilic intermediates, have emerged as a cornerstone in asymmetric synthesis, enabling the formation of complex molecular architectures with high fidelity.[1][2] The catalytic, stereoselective generation of these enamines from simple carbonyl compounds is a powerful strategy, offering an atom-economical and efficient alternative to traditional stoichiometric methods.[3]

This guide provides a comparative analysis of the primary catalytic systems developed for stereoselective enamine synthesis. We will delve into the mechanistic underpinnings, substrate scope, and practical considerations of three major catalyst classes: Organocatalysts , Metal-Based Catalysts , and Biocatalysts . By synthesizing field-proven insights with rigorous experimental data, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to select the optimal catalytic system for their specific synthetic challenges.

Asymmetric Organocatalysis: The Metal-Free Revolution

The resurgence of organocatalysis at the turn of the century marked a paradigm shift in asymmetric synthesis.[2] By using small, chiral organic molecules, chemists can mimic the enamine- and iminium-based activation strategies found in nature's enzymes, avoiding the cost, toxicity, and air-sensitivity often associated with metal catalysts.[4]

Proline and its Derivatives: The Pioneers of Enamine Catalysis

The simple amino acid L-proline is arguably the most iconic organocatalyst. Its discovery as a highly effective catalyst for intramolecular aldol reactions (the Hajos-Parrish-Eder-Sauer-Wiechert reaction) laid the groundwork for the entire field.[5][6][7]

Mechanism of Action: Proline catalyzes reactions by forming a nucleophilic enamine intermediate with a ketone or aldehyde donor.[2][3][8] The stereoselectivity is governed by a well-defined hydrogen-bonded transition state, often rationalized by the Houk-List model, where the carboxylic acid moiety of proline acts as an intramolecular Brønsted acid to activate the electrophile and direct its approach.[6][9][10]

Caption: Catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Performance Analysis: Proline and its derivatives are highly effective for a range of transformations, including aldol, Mannich, and Michael reactions.[5] While yields are generally good to excellent, the enantioselectivities can be substrate-dependent.

Table 1: Representative Performance of Proline-Catalyzed Reactions

Reaction Type	Ketone Donor	Electrophile	Yield (%)	ee (%)	Reference
Aldol	Cyclohexanone	4-Nitrobenzaldehyde	97	96
Mannich	Acetone	N-PMP-protected α-imino ethyl glyoxylate	94	>99
Michael	Cyclohexanone	Nitrostyrene	95	20

• Expert Insight: The comparatively lower enantioselectivity in proline-catalyzed Michael reactions highlights a key limitation. The transition state is often less rigid than in aldol or Mannich reactions, leading to poorer facial discrimination.[3] This has driven the development of more sophisticated catalysts.

Chiral Phosphoric Acids (CPAs): Dual Activation Catalysis

Chiral phosphoric acids (CPAs), derived from BINOL scaffolds, operate as powerful Brønsted acid catalysts.[11] In the context of enamine synthesis, they excel through a dual-activation mechanism. The acidic proton activates an electrophile (e.g., an imine), while the basic phosphoryl oxygen can interact with the nucleophile, organizing the transition state for high stereoselectivity.[12] They are particularly effective in reactions where an enamine or enamide is formed in situ.[13][14]

Caption: Bifunctional activation by a Chiral Phosphoric Acid catalyst.

Performance Analysis: CPAs provide access to a diverse array of chiral products, often with exceptional levels of stereocontrol, particularly for the synthesis of chiral amines via Mannich and Friedel-Crafts type reactions.[15]

Table 2: Performance of CPA-Catalyzed Enantioselective Reactions

Reaction Type	Nucleophile	Electrophile	Catalyst	Yield (%)	ee (%)	Reference
Mannich	Acetylacetone	N-Boc-benzaldimine	(R)-TRIP	98	96
Aza-Friedel-Crafts	2-Methoxyfuran	N-Boc-benzaldimine	(R)-BINOL-PA	92	90
Enamine Acylation	2-Pyrrolidinone	Amino malonic ester	(R)-TRIP	91	97:3 er	[13]

N-Heterocyclic Carbenes (NHCs): Umpolung Reactivity

N-Heterocyclic Carbenes (NHCs) are renowned for inducing "umpolung" or polarity-inverted reactivity in aldehydes.[16][17] An NHC adds to an aldehyde to form a covalent adduct known as the Breslow intermediate, which is an enaminol species and a potent nucleophile.[16][18] This intermediate is a key player in famous reactions like the benzoin condensation and the Stetter reaction, and it serves as a powerful enamine equivalent for stereoselective synthesis.

Performance Analysis: Chiral NHCs are exceptionally powerful for annulation and cascade reactions, where the initial enamine-equivalent addition is followed by one or more intramolecular steps to build complex heterocyclic structures with high diastereoselectivity and enantioselectivity.[18][19]

Transition Metal Catalysis: High Efficiency and Broad Scope

Transition metal catalysts offer complementary strategies for accessing chiral amines, often through the reduction of enamine precursors or through powerful synergistic catalytic cycles.

Asymmetric Hydrogenation of Enamines

The direct asymmetric hydrogenation of enamines and their derivatives (such as enamides) is arguably one of the most reliable and scalable methods for producing chiral amines.[20] Catalysts based on rhodium, iridium, and ruthenium, complexed with chiral phosphine ligands, are capable of delivering exceptionally high enantioselectivities.[15][20][21]

Table 3: Performance of Metal-Catalyzed Asymmetric Hydrogenation of Enamines

Metal/Ligand	Substrate Type	Yield (%)	ee (%)	Reference
Rh/(S,S)-Et-DuPhos	Acyclic N-Acyl Enamine	>95	>99
Ir/f-Binaphane	N-Aryl Imine (via enamine tautomer)	99	95	[20]
Ni/SIPHOX	2-Oxazolone (enamine tautomer)	99	99

Synergistic Enamine-Metal Catalysis

A cutting-edge strategy involves the combination of enamine organocatalysis with transition metal catalysis.[22][23] In this dual-catalytic system, a chiral secondary amine generates a nucleophilic enamine, which then attacks an electrophile that is generated and activated by a transition metal catalyst (e.g., Palladium, Iridium, Copper).[22] This approach unlocks novel transformations, such as asymmetric α-allylic alkylation of aldehydes, that are inaccessible to either catalyst alone.

Caption: Cooperative cycles in synergistic enamine/metal catalysis.

Biocatalysis: Nature's Approach to Chiral Amine Synthesis

Biocatalysis leverages the exquisite selectivity of enzymes to perform chemical transformations under mild, aqueous conditions. For chiral amine synthesis, enzymes like Imine Reductases (IREDs) and Amine Dehydrogenases (AmDHs) are particularly powerful, catalyzing the asymmetric reduction of imines, which are in equilibrium with their enamine tautomers.[24][25][26]

Mechanism of Action: These enzymes utilize a cofactor (typically NADH or NADPH) as a hydride source. The enzyme's chiral active site binds the prochiral imine/enamine substrate in a specific orientation, ensuring that the hydride is delivered to only one face of the C=N double bond, resulting in near-perfect enantioselectivity.[25][26]

Performance Analysis: The primary advantage of biocatalysis is its unparalleled stereoselectivity, often achieving >99% ee.[25] Modern protein engineering techniques have dramatically expanded the substrate scope of these enzymes, making them viable for industrial-scale synthesis.[26]

Table 4: Representative Performance of Biocatalysts for Reductive Amination

Enzyme Class	Substrate	Conversion (%)	ee (%)	Key Feature	Reference
Amine Dehydrogenase (AmDH)	Propiophenone	>99	>99 (R)	Uses ammonium formate as both N and hydride source.	[25]
Imine Reductase (IRED)	2-Pentanone	>95	>99 (S)	Broad substrate scope for ketones and amines.
Engineered 4-OT	Cyclohexenone + Propanal	~70	90	Tandem reactions creating multiple C-C bonds.	[24]

Overall Comparative Analysis and Catalyst Selection

Choosing the right catalyst requires a holistic evaluation of the synthetic goal, substrate, and available resources.

Table 5: Comparative Overview of Catalyst Classes

Feature	Organocatalysts (e.g., Proline)	Metal Catalysts (e.g., Rh-phosphine)	Biocatalysts (e.g., IREDs)
Mechanism	Covalent enamine formation	Coordination and hydrogenation	Active site binding, hydride transfer
Stereoselectivity	Good to Excellent (80-99% ee)	Excellent to Superb (>95% ee)	Superb (>99% ee often)
Substrate Scope	Broad for carbonyls	Broad for enamines/imines	Can be specific, but rapidly expanding via engineering
Conditions	Mild, often open-flask	Requires inert atmosphere, pressure (H₂)	Mild, aqueous buffer, ambient temp/pressure
Catalyst Loading	High (5-30 mol%)	Low (0.01-1 mol%)	Very low (enzyme concentration)
Cost/Availability	Proline is very cheap; complex derivatives are expensive	Metals and ligands are expensive	High initial screening cost, but cheap production
"Green" Profile	Good (metal-free)	Poor (precious metals, organic solvents)	Excellent (aqueous media, biodegradable)

Decision Framework:

• For rapid, small-scale synthesis with simple ketones: Proline is an excellent starting point due to its low cost and ease of use.

• For highly substituted, complex chiral amines requiring the highest ee: Asymmetric hydrogenation with a Rhodium or Iridium catalyst is often the most reliable method.

• For novel, complex ring-forming reactions: Consider a synergistic enamine/metal system or an NHC-catalyzed cascade.

• For sustainable, large-scale manufacturing of a specific amine: Investing in the development of a biocatalytic route with an IRED or AmDH is the superior long-term strategy.

Experimental Protocols

To provide a practical context, the following are representative, self-validating protocols for key transformations.

Protocol 1: Proline-Catalyzed Asymmetric Aldol Reaction

This protocol describes the reaction between cyclohexanone and 4-nitrobenzaldehyde, a benchmark for enamine catalysis.[9]

Materials:

• (S)-Proline (Catalyst)

• Cyclohexanone (Nucleophile Donor)

• 4-Nitrobenzaldehyde (Electrophile)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Ethyl acetate, Saturated NH₄Cl solution, Brine, Anhydrous MgSO₄

Procedure:

• To a stirred solution of 4-nitrobenzaldehyde (1.0 mmol, 151 mg) in 4.0 mL of DMSO, add cyclohexanone (3.0 mmol, 310 µL).

• Add (S)-proline (0.3 mmol, 35 mg, 30 mol%).

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:EtOAc). The reaction is typically complete within 4-24 hours.

  • Causality Insight: DMSO is a superior solvent for this reaction as it effectively solvates the ionic intermediates in the catalytic cycle, accelerating the reaction rate compared to less polar solvents.

• Upon completion, quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired aldol adduct.

• Determine the enantiomeric excess (ee%) by chiral HPLC analysis.

Protocol 2: Rhodium-Catalyzed Asymmetric Hydrogenation of a β-Enamine Phosphonate

This protocol describes the synthesis of a chiral β-amino phosphonate, a valuable analogue of β-amino acids.[15]

Materials:

• β-Enamine phosphonate substrate

• [Rh(COD)₂]BF₄ (Catalyst Precursor)

• (S,S)-Et-DuPhos (Chiral Ligand)

• Methanol (degassed)

• Hydrogen gas (H₂)

Procedure:

• Catalyst Preparation: In a glovebox, dissolve [Rh(COD)₂]BF₄ (0.01 mmol) and (S,S)-Et-DuPhos (0.011 mmol) in 5 mL of degassed methanol. Stir the solution for 20 minutes to allow for ligand exchange and formation of the active catalyst.

  • Causality Insight: The use of a slight excess of the chiral ligand ensures full coordination to the rhodium center, preventing the formation of achiral or less active catalytic species. A glovebox and degassed solvent are critical to prevent oxidation of the phosphine ligand and deactivation of the catalyst.

• Hydrogenation: In a separate flask, dissolve the β-enamine phosphonate substrate (1.0 mmol) in 10 mL of degassed methanol.

• Transfer the substrate solution to a high-pressure hydrogenation vessel.

• Add the prepared catalyst solution to the vessel via cannula.

• Seal the vessel, purge with H₂ gas three times, and then pressurize to the desired pressure (e.g., 5 bar).

• Stir the reaction at room temperature for 12-24 hours.

• Carefully vent the H₂ gas and purge the vessel with nitrogen or argon.

• Remove the solvent under reduced pressure.

• The crude product can be purified by chromatography if necessary. Determine the conversion by ¹H NMR and the enantiomeric excess by chiral HPLC.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate (CAS No. 70526-06-6). As a specialized chemical used in synthetic and research applications, its handling and disposal require a thorough understanding of its properties and the regulatory landscape governing laboratory waste.[] This guide is designed for researchers, scientists, and drug development professionals to ensure that disposal procedures not only comply with safety regulations but are also grounded in sound scientific principles, protecting both laboratory personnel and the environment.

Hazard Assessment and Waste Characterization

Before any disposal protocol can be established, a complete understanding of the chemical's hazards is paramount. (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate is an organic compound containing a pyrrolidine moiety, which is a cyclic amine, and an ethyl enoate functional group.[][2] This structure informs its potential reactivity and toxicological profile.

Based on available safety information, this compound is classified with several hazards that dictate its handling as a hazardous waste.[3] The primary causality for treating this substance as hazardous waste is its toxicological profile; it is harmful if swallowed or inhaled and acts as a significant irritant.[3]

Table 1: Safety and Hazard Profile of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

Property	Information	Source(s)
CAS Number	70526-06-6	[3][4]
Molecular Formula	C₁₀H₁₇NO₂	[3]
Signal Word	Warning	[3]
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH332: Harmful if inhaledH335: May cause respiratory irritation	[3]
Chemical Class	Non-halogenated Organic, Amine Derivative, Enoate	[][2]

Due to these classifications, (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate must not be disposed of down the drain or in regular trash.[5][6] Such actions are illegal and pose a significant risk to aquatic ecosystems and wastewater treatment processes.[5] The compound must be collected, stored, and disposed of following institutional and national hazardous waste regulations, such as those outlined by the Environmental Protection Agency (EPA) in the United States.[7][8]

Required Personal Protective Equipment (PPE) and Engineering Controls

Given the compound's irritant properties and inhalation hazard, all handling and disposal preparation must be conducted with appropriate safety measures in place.

• Engineering Controls: All transfers of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate, including pouring waste into a collection container, must be performed inside a certified chemical fume hood. This is critical to mitigate the risk of inhaling harmful vapors (H332, H335).[3][9]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory to protect against splashes that can cause serious eye irritation (H319).

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn to prevent skin contact and irritation (H315). If contact occurs, contaminated gloves should be removed and disposed of as hazardous waste, and hands should be washed thoroughly.

  • Body Protection: A standard laboratory coat must be worn to protect against incidental contact. For larger quantities or in case of a spill, a chemically resistant apron is recommended.

Waste Segregation and Collection Protocol

The foundation of a safe disposal system is the proper segregation and collection of chemical waste at the point of generation. This process prevents dangerous reactions and ensures the waste can be handled safely by disposal personnel.

Step-by-Step Collection Procedure

• Select a Compatible Waste Container: Use a clean, leak-proof container made of high-density polyethylene (HDPE) or other chemically resistant plastic.[10] Avoid metal containers, as amine compounds can be corrosive. The container must have a secure, screw-top cap.[5]

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label provided by your institution's Environmental Health & Safety (EH&S) department.[5][11] The label must include:

  • The words "Hazardous Waste".[8]

  • The full chemical name: "(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate". Avoid using abbreviations or formulas.[5]

  • The specific hazards: "Toxic," "Irritant".[5]

  • An accumulation start date (the date the first drop of waste is added).

• Accumulate Waste:

  • Perform all waste transfers inside a chemical fume hood.

  • Keep the waste container securely capped at all times, except when adding waste.[5][11] This prevents the release of vapors.

  • Do not overfill the container. A good practice is to fill it to no more than 90% capacity to allow for vapor expansion.[7]

• Segregate Incompatible Wastes: Store the waste container in a designated Satellite Accumulation Area (SAA) .[5][8] This area must be near the point of generation and under the control of laboratory personnel.[7] Critically, this waste stream must be segregated from incompatible chemicals, including:

  • Strong Acids: Amines can react exothermically and violently with strong acids.

  • Oxidizing Agents: Organic materials should always be kept separate from strong oxidizers to prevent fire or explosion.[5][12]

  • Acid Chlorides and Anhydrides: These can react vigorously with the amine functionality.[9]

Spill Management Protocol

Accidents can happen, and a clear, concise spill response plan is essential. For a small spill (less than 100 mL) of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate within a chemical fume hood:

• Alert Personnel: Immediately notify others in the laboratory of the spill.

• Isolate the Area: Restrict access to the affected area.

• Don Appropriate PPE: Ensure you are wearing the full PPE detailed in Section 2.

• Contain and Absorb: Cover the spill with a chemical absorbent material (e.g., vermiculite, sand, or a commercial spill pad). Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Clean: Once the liquid is fully absorbed, carefully scoop the material into a designated hazardous waste bag or container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials (wipes, pads) are now considered hazardous waste and must be disposed of in the same container as the absorbed spill material.

• Label and Dispose: Seal the container with the cleanup debris, label it as "Hazardous Waste: Spill Debris containing (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate," and arrange for pickup with your EH&S department.

For large spills or any spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response or EH&S team.

Final Disposal Pathway

The journey of the waste from the lab bench to its final disposition is a regulated and documented process. The following workflow illustrates the key decisions and steps involved.

Figure 1: Waste Disposal Decision Workflow

Once the container is full or reaches the designated accumulation time limit (e.g., 90 or 180 days, depending on the facility's generator status), a pickup must be requested.[7][8] Laboratory personnel should never move hazardous waste from one SAA to another.[8] The institutional EH&S department will then take custody of the waste, ensuring it is transported and disposed of by a licensed hazardous waste vendor in compliance with all federal, state, and local regulations.[12][13]

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

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Navigating the Safe Handling of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate: A Comprehensive Guide for Laboratory Professionals

The novel chemical entity, (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate, presents unique opportunities in synthetic chemistry and drug development. As with any investigational compound, a thorough understanding of its potential hazards and the implementation of robust safety protocols are paramount to ensuring the well-being of laboratory personnel and the integrity of research. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for safe handling, grounded in the principles of chemical reactivity and risk mitigation.

Hazard Assessment: Understanding the Chemical Personality of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate

While a comprehensive toxicological profile for (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate is not yet fully established, a critical evaluation of its structural motifs—an enamine, an ester, and a pyrrolidine ring—coupled with available safety data, allows for a proactive approach to risk management.

Supplier information indicates the following hazard statements are associated with this compound:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H332: Harmful if inhaled.[1]

• H335: May cause respiratory irritation.[1]

These classifications necessitate a stringent approach to personal protective equipment (PPE) and handling procedures to prevent inadvertent exposure. The pyrrolidine moiety, a common feature in many biologically active compounds, warrants particular attention due to the potential for neurotoxic effects with certain derivatives.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a regulatory formality but a critical barrier against the known and potential hazards of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes and potential vapors that can cause serious eye irritation.
Hand Protection	Double-gloving with a nitrile base glove and a butyl rubber or laminate outer glove.	Nitrile provides good general chemical resistance, while the outer layer offers enhanced protection against potential permeation by this specific enamine ester. Always inspect gloves for integrity before use.
Body Protection	Flame-retardant laboratory coat, worn fully buttoned.	Provides a barrier against skin contact and protects from potential, though not explicitly stated, flammability hazards associated with organic esters.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	Essential for minimizing inhalation exposure, especially when handling the compound outside of a certified chemical fume hood or during transfers.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic and well-rehearsed operational plan is crucial for minimizing the risk of exposure and ensuring reproducible experimental outcomes.

Preparation and Engineering Controls

• Designated Work Area: All handling of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate must be conducted within a certified chemical fume hood to ensure adequate ventilation and containment of vapors.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher before commencing any work.

• Material and Equipment Assembly: Gather all necessary glassware, reagents, and equipment to avoid interruptions and unnecessary movement outside the fume hood during the procedure.

Handling Procedure

• Donning PPE: Put on all required personal protective equipment as outlined in the table above before entering the designated handling area.

• Compound Dispensing: Carefully dispense the required amount of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate. Use appropriate tools (e.g., a calibrated micropipette with a filter tip) to minimize the risk of aerosol generation.

• Reaction Setup: Perform all reaction setup and manipulations within the fume hood. Ensure all containers are clearly labeled.

• Post-Handling Decontamination: After handling, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol), followed by a thorough cleaning with soap and water.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate and contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

• Waste Segregation: All waste contaminated with (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate, including unused compound, reaction mixtures, and contaminated consumables (e.g., pipette tips, gloves), must be segregated into a dedicated, clearly labeled hazardous waste container.

• Container Selection: Use a chemically resistant, sealable container for liquid waste. Solid waste should be collected in a separate, appropriately labeled container.

• Labeling: The hazardous waste container must be labeled with the full chemical name, "(Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate," and the appropriate hazard pictograms (e.g., harmful, irritant).

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Final Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations. Do not pour this chemical down the drain.

Visualizing the Workflow: Handling and Disposal Protocol

The following diagram illustrates the key stages of the safe handling and disposal workflow for (Z)-Ethyl 3-(pyrrolidin-1-YL)but-2-enoate.

Caption: Workflow for Safe Handling and Disposal.

References

• Safety Data Sheet for 1-Ethyl-2-pyrrolidone. CPAchem. [Link]

• (Z)-Ethyl 3-(pyrrolidin-1-yl)but-2-enoate CAS Information. XIAMEN EQUATION CHEMICAL CO.,LTD. [Link]

• Recommendations on the selection of PPE for radiological incidents. [Link]

• Synthesis of β-enamino esters. Organic Chemistry Portal. [Link]

• β-Enamino Esters in Heterocyclic Synthesis. Molecules. [Link]

• Personal protective equipment for preparing toxic drugs. GERPAC. [Link]

• PRACTICAL RADIATION TECHNICAL MANUAL. IAEA. [Link]

• Butyric acid, γ-amino- - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Synthesis of β-Amino ketones, esters, nitriles and related compounds. Organic Chemistry Portal. [Link]

• Chemo- and Diastereoselective Reduction of β-Enamino Esters. The Journal of Organic Chemistry. [Link]

• Improving Mechanical Properties of Carboxyl-Terminated Polybutadiene (CTPB) Binder System Using a Cure Accelerator. MDPI. [Link]

• Hybrid polymer nanocarriers enable efficient inhaled mRNA vaccine delivery to the lungs. News-Medical. [Link]

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